1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene

• CAS: 52328-78-6

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene

Abstract

This technical guide provides a comprehensive overview of the synthesis of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene (CAS No. 52328-78-6), a key fluorinated aromatic building block.[1] The document delineates a robust synthetic strategy rooted in the nucleophilic addition of 4-bromophenoxide to hexafluoropropene. It offers a detailed, step-by-step experimental protocol, mechanistic insights, characterization data, and critical safety considerations. This guide is intended for researchers, chemists, and process development professionals engaged in the fields of medicinal chemistry, agrochemicals, and materials science, where the incorporation of fluoroalkoxy moieties is crucial for modulating molecular properties.

Introduction: The Strategic Value of Fluoroalkoxy Arenes

In modern drug discovery and materials science, the strategic incorporation of fluorine atoms into organic molecules is a widely employed tactic to enhance key properties. The introduction of short-chain fluoroalkyl groups, such as the 1,1,2,3,3,3-hexafluoropropoxy moiety, can significantly improve metabolic stability, lipophilicity, and binding affinity.[2] 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene serves as a versatile intermediate, combining the reactive handle of a bromine atom—amenable to a wide array of cross-coupling reactions—with the property-modulating hexafluoropropoxy group.[3] This unique combination makes it a valuable precursor for synthesizing complex active pharmaceutical ingredients (APIs) and advanced materials.[2][4]

This whitepaper details a primary synthetic pathway to this compound, which proceeds via the reaction of 4-bromophenol with hexafluoropropene gas in the presence of a base. This method is an adaptation of the principles underlying the classic Williamson ether synthesis, applied to the unique reactivity of perfluoroalkenes.[5][6]

Synthetic Strategy and Mechanistic Rationale

The formation of the ether linkage in 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene is achieved through a nucleophilic addition reaction. The core strategy involves the generation of a potent nucleophile, the 4-bromophenoxide anion, which subsequently attacks the highly electrophilic double bond of hexafluoropropene.

Mechanistic Steps

The reaction proceeds through two primary stages:

• Deprotonation: 4-Bromophenol is a weak acid that requires a strong base to form the corresponding phenoxide. Bases such as potassium hydroxide (KOH), sodium hydroxide (NaOH), or sodium hydride (NaH) are effective for this purpose.[5] The reaction is typically conducted in a polar aprotic solvent, such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO), which can solvate the cation without interfering with the nucleophilicity of the phenoxide anion.

• Nucleophilic Addition: The highly electron-withdrawing fluorine atoms render the double bond of hexafluoropropene extremely electron-deficient and thus susceptible to attack by nucleophiles. The 4-bromophenoxide anion attacks one of the sp²-hybridized carbons of the double bond. The attack preferentially occurs at the terminal CF₂ group due to steric and electronic factors, leading to the formation of a carbanion intermediate. This intermediate then rearranges and quenches to form the stable ether product.

The overall transformation can be visualized as follows:

Caption: High-level overview of the two-step synthesis.

Detailed Experimental Protocol

This section provides a representative laboratory-scale procedure for the synthesis.

Disclaimer: This protocol involves hazardous materials, including a toxic, pressurized gas. It must be performed by trained personnel in a suitable facility, such as a high-pressure laboratory, with appropriate engineering controls and personal protective equipment.

Materials and Equipment

Reagent/Material	Formula	M.W. ( g/mol )	Quantity	Moles	Notes
4-Bromophenol	C₆H₅BrO	173.01	34.6 g	0.20	Solid, >98% purity[7]
Potassium Hydroxide	KOH	56.11	13.5 g	0.24	Flakes, 85% purity assumed
Hexafluoropropene	C₃F₆	150.02	~45 g	~0.30	Gaseous reagent
Anhydrous DMF	C₃H₇NO	73.09	400 mL	-	Solvent
Diethyl Ether	(C₂H₅)₂O	74.12	As needed	-	Extraction solvent
Brine (sat. NaCl)	NaCl(aq)	-	As needed	-	Washing solution
Anhydrous MgSO₄	MgSO₄	120.37	As needed	-	Drying agent

Equipment:

• 1 L stainless steel high-pressure autoclave equipped with a magnetic stirrer, gas inlet/outlet valves, thermocouple, and pressure gauge.

• Standard laboratory glassware for workup and purification.

• Rotary evaporator.

• Vacuum distillation apparatus.

Synthetic Procedure

Caption: Experimental workflow for the synthesis of the target compound.

• Reactor Preparation: The autoclave is charged with 4-bromophenol (34.6 g, 0.20 mol), potassium hydroxide (13.5 g, ~0.24 mol), and 400 mL of anhydrous DMF.

• Inerting: The reactor is sealed and the headspace is purged three times with dry nitrogen to remove air and moisture.

• Reagent Addition: The reactor is cooled in an ice bath, and hexafluoropropene gas is introduced from a lecture bottle via a regulator until the pressure reaches 10-15 bar.

• Reaction Conditions: The gas supply is closed, and the reaction mixture is heated to an internal temperature of 80-90°C. The mixture is stirred vigorously for 12-18 hours. The pressure will initially rise with temperature and then may gradually decrease as the gas is consumed.

• Cooldown and Venting: The reactor is cooled to room temperature. The excess hexafluoropropene is carefully vented through a scrubbing solution (e.g., aqueous KOH).

• Aqueous Workup: The reactor contents are poured into 1 L of cold water. The aqueous mixture is transferred to a separatory funnel and extracted three times with 200 mL portions of diethyl ether.

• Washing and Drying: The combined organic extracts are washed sequentially with water (2 x 200 mL) and saturated brine (1 x 200 mL). The organic layer is then dried over anhydrous magnesium sulfate.

• Concentration: The drying agent is removed by filtration, and the solvent is evaporated under reduced pressure using a rotary evaporator to yield the crude product as an oil.

• Purification: The crude oil is purified by vacuum distillation to afford 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene as a colorless liquid. A typical yield for this type of reaction is in the range of 70-85%.

Product Characterization and Validation

The identity and purity of the final product must be confirmed through standard analytical techniques.

• ¹H NMR: The spectrum is expected to show signals in the aromatic region corresponding to the AA'BB' spin system of the 1,4-disubstituted benzene ring. A complex multiplet in the upfield region (around 5.0-6.0 ppm) is anticipated for the single proton on the alkoxy chain (-OCHF-).

• ¹⁹F NMR: This is a critical technique for confirming the structure of the fluoroalkoxy group. Distinct signals corresponding to the CF₃, CF₂, and CHF environments are expected.

• ¹³C NMR: The spectrum will show characteristic signals for the aromatic carbons and the carbons of the hexafluoropropoxy group, with C-F coupling constants providing further structural confirmation.[8]

• Mass Spectrometry (MS): The mass spectrum should display a molecular ion peak (M⁺) and a characteristic M+2 peak of nearly equal intensity, which is indicative of the presence of a single bromine atom.[9]

• Purity Analysis (GC): Gas chromatography can be used to assess the purity of the final product, which is typically expected to be ≥98%.[10]

Critical Safety Considerations

• Hexafluoropropene: This is a toxic, non-flammable gas. Inhalation can cause respiratory irritation. It is handled as a liquefied gas under pressure. All operations must be conducted in a well-ventilated fume hood or a specialized gas handling facility.

• 4-Bromophenol: Corrosive and toxic upon ingestion or skin contact.[7]

• Potassium Hydroxide: A strong caustic base that can cause severe skin and eye burns.

• Solvents: DMF is a reproductive toxin, and diethyl ether is extremely flammable.

• Pressure Hazard: The use of a high-pressure autoclave requires proper training and adherence to established safety protocols to prevent catastrophic failure.

Appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemically resistant gloves, is mandatory at all times.

Conclusion

The synthesis of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene is reliably achieved through the nucleophilic addition of 4-bromophenoxide to hexafluoropropene. This method provides good yields of this high-value intermediate. The presence of both a versatile bromine handle for further functionalization and a property-enhancing fluoroalkoxy group makes the target molecule a critical building block for advancing research in pharmaceuticals, agrochemicals, and material science. Careful adherence to the outlined protocol and safety measures is essential for the successful and safe execution of this synthesis.

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Introduction: The Strategic Role of Fluorinated Aryl Ethers in Modern Research

An In-Depth Technical Guide to the Physicochemical Properties of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene

1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene is a halogenated aryl ether whose structure is of significant interest to researchers in drug discovery and materials science. The molecule incorporates two key motifs: a brominated benzene ring and a hexafluorinated propoxy group. The bromine atom serves as a versatile synthetic handle, enabling a wide range of cross-coupling reactions for the construction of more complex molecular architectures.

The strategic incorporation of fluorine into organic molecules is a cornerstone of modern medicinal chemistry.[1] The hexafluoropropoxy group imparts unique properties, including increased metabolic stability due to the strength of the carbon-fluorine bond, which resists enzymatic cleavage.[1] Furthermore, fluorination can significantly modulate a molecule's lipophilicity and binding affinity to biological targets, which are critical parameters for optimizing the pharmacokinetic and pharmacodynamic profiles of drug candidates.[1][2]

This guide, designed for researchers, scientists, and drug development professionals, provides a comprehensive overview of the core physicochemical properties of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene. Recognizing that extensive experimental data for this specific compound is not widely published, we shift the focus from merely listing values to providing detailed, authoritative protocols for their empirical determination. This approach empowers researchers to generate reliable, high-quality data in their own laboratories, adhering to internationally recognized standards.

Compound Identification and Core Properties

A precise understanding of a compound's identity and fundamental properties is the bedrock of any scientific investigation.

Table 2.1: Compound Identification

Identifier	Value	Source
CAS Number	52328-78-6	[3]
Molecular Formula	C₉H₅BrF₆O	[3]
Molecular Weight	323.03 g/mol	[4]
IUPAC Name	1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene	N/A

| Synonyms | MFCD04117777 | [3] |

Table 2.2: Summary of Physicochemical Properties

Property	Value	Notes
Physical State	Liquid	Based on analogous structures.
Melting Point	Data not available	See Protocol 3.1 for determination.
Boiling Point	Data not available	See Section 3.2 for determination methodology.
Water Solubility	Data not available	Expected to be low due to high lipophilicity.

| LogP (Octanol/Water) | Data not available | Predicted to be high. See Protocol 3.3 for determination. |

Critical Physicochemical Parameters: Theory & Experimental Determination

The following sections detail the theoretical importance and rigorous experimental protocols for determining the most critical physicochemical properties. The methodologies are grounded in OECD (Organisation for Economic Co-operation and Development) Guidelines and pharmacopeial standards to ensure data integrity and international acceptance.[5][6][7][8]

Melting Point

Theoretical Importance: The melting point is a fundamental thermal property used to identify a compound and assess its purity.[9] A pure crystalline solid typically exhibits a sharp, well-defined melting point range (0.5-1.0°C).[10] Impurities depress and broaden this range, providing a reliable indicator of sample purity.[10][11]

Experimental Protocol: Capillary Method (Based on Pharmacopeial Standards)

This method is the standard technique for melting point determination cited by most pharmacopeias.[11][12] It involves heating a small, compacted sample in a capillary tube at a controlled rate.[9]

Step-by-Step Methodology:

• Sample Preparation:

  • Ensure the sample is completely dry and finely powdered. If necessary, crush the crystals using a mortar and pestle.

  • Press the open end of a glass capillary tube into the powder several times.

  • Invert the tube and tap it gently on a hard surface to compact the powder into a dense column 2-4 mm high at the sealed bottom.[12]

  • Causality: A loosely packed sample will heat unevenly, leading to a broad and inaccurate melting range.

• Instrument Setup & Initial Determination:

  • Place the packed capillary into the heating block of a calibrated melting point apparatus.

  • Perform a rapid preliminary determination by heating at a high rate (e.g., 10-20°C/min) to find the approximate melting temperature.[10]

• Accurate Determination:

  • Allow the apparatus to cool to at least 20°C below the approximate melting point.

  • Insert a new, properly prepared sample.

  • Heat rapidly to about 15°C below the approximate melting point.

  • Reduce the heating rate to 1-2°C per minute to ensure thermal equilibrium between the sample, heating block, and thermometer.[10]

  • Scientist's Note: A slow heating rate is critical for accuracy. If the temperature rises too quickly, the sample temperature will lag behind the thermometer reading, resulting in an erroneously high melting point.

• Data Recording:

  • Record the temperature at which the first drop of liquid appears (T1).

  • Record the temperature at which the last solid crystal melts (T2).

  • The melting point is reported as the range T1-T2. For a pure compound, this range should be narrow.

Caption: Workflow for Melting Point Determination by the Capillary Method.

Boiling Point

Theoretical Importance: The boiling point is the temperature at which a liquid's vapor pressure equals the surrounding atmospheric pressure. It is a key indicator of volatility and is essential for designing purification protocols such as distillation. Like melting point, it is a characteristic property that can help identify a substance.

Methodology: OECD Test Guideline 103

While numerous methods exist, the OECD guidelines provide an internationally accepted standard.[7][8] OECD TG 103 describes several methods, including the ebulliometer method, which is highly accurate. The principle involves measuring the boiling temperature under controlled pressure while ensuring smooth boiling.

General Ebulliometer Protocol:

• Apparatus Calibration: Calibrate the temperature sensor of the ebulliometer using a reference substance with a well-documented boiling point.

• Sample Introduction: Introduce the test substance into the ebulliometer.

• Heating: Heat the substance until it boils steadily. Boiling stones or a differential pressure tube are used to prevent bumping and ensure smooth boiling.

• Equilibrium Measurement: Once the temperature reading stabilizes, record the boiling temperature and the precise atmospheric pressure.

• Pressure Correction: If the measurement was not performed at standard pressure (101.325 kPa), the boiling point should be corrected using the Sidney-Young equation or a similar validated method.

Caption: General Workflow for Boiling Point Determination using an Ebulliometer.

Octanol-Water Partition Coefficient (LogP)

Theoretical Importance: The octanol-water partition coefficient (P or Kₒw) is a measure of a compound's lipophilicity, defined as the ratio of its concentration in an octanol phase to its concentration in an aqueous phase at equilibrium.[13][14] The logarithm of this value, LogP, is a critical parameter in drug development, influencing a drug's absorption, distribution, metabolism, and excretion (ADME). For ionizable compounds, the distribution coefficient (LogD) is measured at a specific pH.

Experimental Protocol: Shake-Flask Method (OECD Guideline 107)

This classic method directly measures the partitioning of a substance between 1-octanol and water.[13][15] It is most suitable for substances with LogP values in the range of -2 to 4.[16]

Step-by-Step Methodology:

• Preparation of Phases:

  • Saturate high-purity 1-octanol with water by shaking and allowing the phases to separate.

  • Similarly, saturate water (or a suitable buffer solution of known pH for LogD determination) with 1-octanol.

  • Causality: Pre-saturation of the solvents is critical to prevent volume changes during the experiment, which would alter the final concentration and lead to inaccurate results.

• Test Substance Dosing:

  • Prepare a stock solution of the test substance in the phase in which it is more soluble. The final concentration should be low (e.g., <0.01 M) to avoid self-association.[17]

  • Add the stock solution to a suitable vessel (e.g., a separatory funnel or centrifuge tube) containing known volumes of both pre-saturated phases.

• Equilibration:

  • Shake the vessel vigorously for a set period (e.g., 5-15 minutes) at a constant temperature.

  • Allow the phases to separate. Centrifugation is required to ensure complete separation, especially if an emulsion forms.[16]

  • Scientist's Note: The time required to reach equilibrium should be determined in a preliminary experiment. For highly lipophilic compounds, this can take several hours.

• Analysis:

  • Carefully withdraw an aliquot from both the aqueous and octanol phases.

  • Determine the concentration of the substance in each phase using a validated analytical method (e.g., HPLC-UV, GC-MS).

  • The analytical method must be calibrated for each phase separately, as the instrument response may differ.

• Calculation:

  • Calculate the partition coefficient (P) as: P = Cₒ꜀ₜₐₙₒₗ / Cₐᵩᵤₑₒᵤₛ

  • Calculate LogP as the base-10 logarithm of P.

  • The experiment should be performed in triplicate to ensure reproducibility.

Caption: Workflow for LogP Determination via the Shake-Flask Method (OECD 107).

Safety and Handling

According to the Safety Data Sheet (SDS), 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene is classified as a substance that causes skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[3]

Handling Precautions:

• Engineering Controls: Use only outdoors or in a well-ventilated area, preferably within a chemical fume hood.[3]

• Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles or a face shield, and a lab coat.[3][18]

• Hygiene: Wash hands and any exposed skin thoroughly after handling.[3][18]

• Storage: Store in a tightly closed container in a cool, well-ventilated place.[18]

Conclusion

While specific experimental data for 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene remains limited in public literature, its structural motifs position it as a compound of high interest for synthetic and medicinal chemistry. This guide provides the necessary framework for its characterization, moving beyond simple data reporting to empower researchers with the validated, internationally recognized protocols required to generate high-quality physicochemical data. The rigorous determination of properties such as melting point, boiling point, and LogP is a non-negotiable first step in unlocking the full potential of this and other novel chemical entities in the pursuit of new therapeutics and advanced materials.

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An In-Depth Technical Guide to 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene, bearing the CAS number 52328-78-6, is a halogenated aromatic ether. This technical guide consolidates the available information on this compound, addressing its chemical and physical properties. Due to the limited publicly available data, this guide also extrapolates potential synthesis strategies, reactivity, and applications in drug discovery based on the well-established chemistry of analogous fluoroalkoxybenzenes. The strategic incorporation of the hexafluoropropoxy group can significantly influence a molecule's metabolic stability, lipophilicity, and binding affinity, making this compound a potentially valuable building block in medicinal chemistry. This document aims to provide a foundational understanding for researchers interested in utilizing this and similar reagents in the synthesis of novel chemical entities.

Chemical and Physical Properties

A summary of the known physical and chemical properties of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene is presented in the table below. It is important to note that detailed experimental data such as boiling point, melting point, and density are not widely reported in the literature.

Property	Value	Source
CAS Number	52328-78-6	[1][2][3]
Molecular Formula	C₉H₅BrF₆O	-
Molecular Weight	323.03 g/mol	-
Appearance	Not specified (likely a liquid or low-melting solid)	Inferred
Solubility	Expected to be soluble in common organic solvents	Inferred

Synthesis and Elucidation

Proposed Synthetic Pathway: Williamson Ether Synthesis

A common and effective method for the formation of the ether linkage is the Williamson ether synthesis. This would involve the reaction of 4-bromophenol with a suitable hexafluoropropylating agent.

Caption: Proposed Williamson ether synthesis for the preparation of the target compound.

Hypothetical Experimental Protocol

• Deprotonation: To a solution of 4-bromophenol in a polar aprotic solvent such as DMF, a strong base like sodium hydride or potassium carbonate is added portion-wise at 0 °C. The mixture is stirred until the evolution of hydrogen gas ceases (in the case of NaH) or for a set period to ensure complete formation of the phenoxide.

• Nucleophilic Attack: The hexafluoropropylating agent (e.g., hexafluoropropene or a hexafluoropropyl halide) is then introduced to the reaction mixture.

• Reaction Progression: The mixture is allowed to warm to room temperature and may require heating to drive the reaction to completion. Progress can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up and Purification: Upon completion, the reaction is quenched with water and the product is extracted with an organic solvent. The organic layer is then washed, dried, and concentrated. The crude product can be purified by column chromatography or distillation.

Spectroscopic Characterization (Anticipated)

Although experimental spectra are not available, the expected spectroscopic signatures can be predicted:

• ¹H NMR: The proton NMR spectrum would be expected to show signals in the aromatic region corresponding to the protons on the benzene ring. The coupling patterns would be indicative of a 1,4-disubstituted ring. A signal corresponding to the methine proton of the hexafluoropropoxy group would also be present, likely showing complex splitting due to coupling with the adjacent fluorine atoms.

• ¹³C NMR: The carbon NMR would show distinct signals for the carbon atoms of the benzene ring and the hexafluoropropoxy group. The carbons attached to fluorine would exhibit characteristic splitting patterns.

• ¹⁹F NMR: The fluorine NMR would be the most informative for confirming the structure of the hexafluoropropoxy group, showing characteristic chemical shifts and coupling constants for the different fluorine environments.

• Mass Spectrometry: The mass spectrum should show a molecular ion peak corresponding to the molecular weight of the compound (323.03 g/mol ), with a characteristic isotopic pattern due to the presence of a bromine atom.

• Infrared (IR) Spectroscopy: The IR spectrum would be expected to show characteristic absorption bands for C-Br, C-O-C (ether), and C-F bonds, as well as bands associated with the aromatic ring.

Reactivity and Potential Applications in Drug Discovery

The chemical reactivity of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene is dictated by the interplay of the brominated aromatic ring and the electron-withdrawing hexafluoropropoxy group.

Caption: Reactivity of the core compound and its potential applications in drug discovery.

Key Synthetic Transformations

• Cross-Coupling Reactions: The bromine atom on the aromatic ring makes this compound an excellent substrate for various palladium-catalyzed cross-coupling reactions, such as Suzuki, Heck, and Buchwald-Hartwig reactions.[4] This allows for the facile introduction of a wide range of substituents, including alkyl, aryl, and amino groups, enabling the construction of complex molecular scaffolds.

• Grignard Reagent Formation: The bromo group can be converted to a Grignard reagent by reacting with magnesium metal. This organometallic intermediate can then be used to form new carbon-carbon bonds by reacting with various electrophiles.

• Lithiation: The compound can undergo lithium-halogen exchange to form an aryllithium species, another powerful nucleophile for C-C bond formation.

Significance of the Hexafluoropropoxy Group in Medicinal Chemistry

The introduction of fluorinated alkyl groups, such as the hexafluoropropoxy moiety, is a widely used strategy in modern drug design.[5][6] This is due to the unique properties that fluorine imparts to a molecule:

• Metabolic Stability: The strong carbon-fluorine bond is resistant to metabolic cleavage by cytochrome P450 enzymes.[5] Attaching a fluoroalkoxy group to a metabolically susceptible position on a drug candidate can block this pathway, thereby increasing the drug's half-life and bioavailability.

• Increased Lipophilicity: The hexafluoropropoxy group significantly increases the lipophilicity of the molecule. This can enhance its ability to cross cell membranes and the blood-brain barrier.[5]

• Modulation of Physicochemical Properties: The high electronegativity of fluorine can alter the acidity or basicity of nearby functional groups, which can in turn affect the drug's binding affinity to its target protein.

• Conformational Control: The bulky and electronically distinct nature of the hexafluoropropoxy group can influence the preferred conformation of a molecule, potentially locking it into a bioactive shape.

Safety and Handling

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, gloves, and a lab coat.

• Handling: Handle in a well-ventilated area, preferably in a fume hood. Avoid inhalation of vapors and contact with skin and eyes.

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials.

Conclusion

1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene is a fluorinated aromatic compound with significant potential as a building block in organic synthesis, particularly in the field of medicinal chemistry. While detailed experimental data for this specific molecule is sparse, its structural features suggest that it can be readily employed in a variety of synthetic transformations to introduce the valuable hexafluoropropoxy moiety into target molecules. The unique properties conferred by this functional group make it an attractive tool for medicinal chemists seeking to optimize the pharmacokinetic and pharmacodynamic profiles of drug candidates. Further research into the synthesis and reactivity of this compound is warranted to fully exploit its potential in the development of novel therapeutics.

References

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An In-depth Technical Guide to the Structure Elucidation of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene

Abstract

This technical guide provides a comprehensive, methodology-driven approach to the complete structure elucidation of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene (CAS No: 52328-78-6).[1] Addressed to researchers and professionals in synthetic chemistry and drug development, this document moves beyond a simple recitation of data. It establishes a logical framework for structural confirmation, detailing the causality behind the selection of analytical techniques and the interpretation of complex spectral data. We will delve into a multi-technique platform, integrating Mass Spectrometry, Infrared (IR) Spectroscopy, and multinuclear (¹H, ¹³C, ¹⁹F) Nuclear Magnetic Resonance (NMR) Spectroscopy to build a self-validating structural hypothesis. Each section presents the underlying theory, detailed experimental protocols, and an expert interpretation of the expected data, culminating in an unambiguous structural assignment.

Introduction: The Rationale for Structural Verification

1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene is a halogenated aromatic ether. Its molecular framework, featuring a brominated phenyl ring, offers a versatile handle for further synthetic modifications via cross-coupling reactions.[2] The highly fluorinated propoxy chain can significantly influence the molecule's lipophilicity, metabolic stability, and electronic properties. These characteristics make it a valuable building block in the synthesis of novel agrochemicals, liquid crystals, and pharmaceutical agents.

Given its potential utility, unambiguous confirmation of its structure is paramount. The presence of multiple halogen atoms (Br and F) and complex spin systems necessitates a sophisticated, multi-pronged analytical strategy. This guide outlines such a strategy, emphasizing not just the acquisition of data, but the logical process of its integration.

The predicted structure is based on its logical synthesis, typically involving the reaction of 4-bromophenol with hexafluoropropene under basic conditions. This Williamson ether synthesis variant strongly suggests the connectivity of the bromo-phenyl group to the oxygen, which is in turn bonded to the hexafluoropropyl chain. Our task is to verify this connectivity and the precise arrangement of the fluoro-alkyl group.

Analytical Workflow: A Synergistic Approach

The elucidation process is not linear but cyclical, where data from one technique informs the interpretation of another. The overall workflow is designed to confirm the molecular formula, identify all functional groups, and map the precise connectivity of every atom in the molecule.

Caption: Workflow for the structure elucidation of the target compound.

Mass Spectrometry: Confirming Molecular Identity

Expertise & Experience: Mass spectrometry is the first-line technique to confirm the molecular weight and elemental composition. For a halogenated compound, the isotopic pattern is a powerful diagnostic tool. Bromine has two stable isotopes, ⁷⁹Br and ⁸¹Br, in nearly equal abundance (51% and 49%, respectively), which creates a highly characteristic M and M+2 pattern in the mass spectrum.[3]

Experimental Protocol: GC-MS Analysis

• Sample Preparation: Prepare a dilute solution of the compound (~1 mg/mL) in a volatile solvent such as dichloromethane or ethyl acetate.

• Instrumentation: Utilize a Gas Chromatograph coupled to a Mass Spectrometer (GC-MS) with an electron ionization (EI) source.

• GC Conditions:

  • Injector Temperature: 250°C.

  • Column: Standard non-polar column (e.g., HP-5ms).

  • Oven Program: Start at 100°C, hold for 1 minute, ramp to 280°C at 20°C/min.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 50 to 400.

Trustworthiness: Expected Data & Interpretation

Feature	Expected Observation (m/z)	Rationale & Interpretation
Molecular Ion (M⁺)	322 & 324	Corresponds to the molecular weight of C₉H₅⁷⁹BrF₆O (323.03 g/mol ) and C₉H₅⁸¹BrF₆O. The two peaks will have a ~1:1 intensity ratio, which is the definitive signature of a monobrominated compound.[3][4]
Key Fragments	171 & 173 (C₆H₄BrO⁺)	Loss of the hexafluoropropyl radical (•CF(CF₃)₂). The bromine isotopic pattern will be preserved.
155 (C₆H₄O⁺)	Subsequent loss of Br from the fragment above.
69 (CF₃⁺)	A common fragment in the mass spectra of fluorinated compounds, indicating the presence of a trifluoromethyl group.[5]

This analysis provides high-confidence confirmation of the molecular formula and the presence of a single bromine atom, validating the foundational identity of the compound.

Infrared (IR) Spectroscopy: Functional Group Identification

Expertise & Experience: IR spectroscopy is a rapid and non-destructive method to identify the key functional groups present in a molecule. For our target compound, we are looking for definitive evidence of the aromatic ether linkage (C-O-C), the carbon-fluorine bonds, and the substitution pattern on the benzene ring.

Experimental Protocol: Attenuated Total Reflectance (ATR)

• Sample Preparation: Place a single drop of the neat liquid sample directly onto the ATR crystal (e.g., diamond or germanium).

• Data Acquisition: Record the spectrum from 4000 cm⁻¹ to 600 cm⁻¹.

• Background Correction: Perform a background scan of the clean ATR crystal prior to sample analysis.

Trustworthiness: Expected Data & Interpretation

Wavenumber (cm⁻¹)	Vibration Type	Rationale & Interpretation
~3050-3100	Aromatic C-H Stretch	Confirms the presence of the benzene ring.
~1580, ~1490	Aromatic C=C Stretch	Characteristic absorptions for the benzene ring skeleton.
1250-1300	Asymmetric C-O-C Stretch	This strong band is highly characteristic of an aryl-alkyl ether.[6][7]
1100-1200	Symmetric C-O-C Stretch	A second strong band associated with the ether linkage.[8][9]
1100-1400	C-F Stretch	Multiple very strong, sharp absorptions are expected in this region, often overlapping with the ether bands, confirming the presence of the hexafluoro group.
~830	C-H Out-of-Plane Bend	A strong band in this region is indicative of 1,4-disubstitution (para) on a benzene ring.

The IR spectrum serves as a crucial cross-validation step, confirming the presence of the aryl ether and fluoroalkyl functionalities suggested by the proposed structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Map

Expertise & Experience: NMR is the most powerful technique for structure elucidation, providing detailed information about the chemical environment, connectivity, and stereochemistry of atoms. For this molecule, a combination of ¹H, ¹³C, and ¹⁹F NMR is essential for an unambiguous assignment. The large coupling constants between fluorine and both hydrogen and carbon are key diagnostic features.

Experimental Protocol: Multinuclear NMR

• Sample Preparation: Dissolve ~15-20 mg of the compound in ~0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% tetramethylsilane (TMS) as an internal standard for ¹H and ¹³C NMR.

• Instrumentation: A 400 MHz (or higher) NMR spectrometer equipped with a multinuclear probe.

• Acquisition:

  • ¹H NMR: Acquire 16-32 scans.

  • ¹³C NMR: Acquire 1024-2048 scans. A DEPT-135 experiment can be run to differentiate CH/CH₃ from CH₂ signals.

  • ¹⁹F NMR: Acquire 64-128 scans using a standard fluorine reference such as CFCl₃ (δ = 0 ppm) or an external standard.

¹H NMR: Mapping the Proton Skeleton

Trustworthiness: Expected Data & Interpretation The proton NMR spectrum is expected to be relatively simple, showing signals only for the aromatic protons and the single proton on the propoxy side chain.

Caption: Predicted regions in the ¹H NMR spectrum.

• Aromatic Region (δ ≈ 7.0 - 7.6 ppm): The 1,4-disubstituted benzene ring will give rise to a classic AA'BB' system, which often appears as two distinct doublets.

  • δ ≈ 7.5 ppm (Doublet, 2H): Protons ortho to the electron-withdrawing bromine atom.

  • δ ≈ 7.0 ppm (Doublet, 2H): Protons ortho to the electron-donating ether oxygen.

• Aliphatic Region (δ ≈ 4.5 - 5.5 ppm):

  • 1H, complex multiplet: This signal corresponds to the single proton on the chiral center of the propoxy chain (-O-CH-). Its chemical shift is significantly downfield due to the deshielding effects of the adjacent oxygen atom and multiple fluorine atoms. The complexity arises from coupling to the five fluorine atoms on the adjacent carbons (²JHF and ³JHF).

¹⁹F NMR: Probing the Fluoroalkyl Chain

Expertise & Experience: ¹⁹F NMR is indispensable for this structure. The 100% natural abundance and high sensitivity of the ¹⁹F nucleus make this a straightforward experiment that provides definitive information about the fluorinated side chain.[10]

Trustworthiness: Expected Data & Interpretation We expect two distinct signals corresponding to the -CF₃ and -CF₂- groups.

• Trifluoromethyl Group (-CF₃, δ ≈ -75 ppm): This signal will appear as a doublet . The splitting is caused by three-bond coupling (³JFF) to the single fluorine atom of the -CF₂- group.

• Difluoromethylene Group (-CF₂-, δ ≈ -130 to -150 ppm): This signal will be more complex. The two fluorine atoms are diastereotopic due to the adjacent chiral center. They will appear as an AB quartet , with each line further split by coupling to the -CF₃ group (³JFF) and the single proton on the chiral carbon (²JHF). This complexity is a strong confirmation of the proposed structure.

¹³C NMR: The Carbon Backbone

Trustworthiness: Expected Data & Interpretation The ¹³C NMR spectrum will show all 9 unique carbon atoms. The carbons bonded to fluorine will exhibit characteristic C-F coupling, which is a powerful diagnostic tool.

Carbon Atom	Expected Shift (δ, ppm)	Multiplicity (from C-F Coupling)	Rationale
Aromatic C-Br	~115-120	Singlet	Ipso-carbon attached to bromine.
Aromatic C-H	~118-135	Singlet	Two distinct signals are expected for the four aromatic CH carbons.
Aromatic C-O	~155-160	Singlet	Ipso-carbon attached to the ether oxygen, shifted downfield.
Aliphatic C-O	~70-80	Multiplet	The chiral carbon (-O-CH-), shifted downfield by oxygen and split by coupling to adjacent fluorines.
Aliphatic -CF₂-	~115-125	Triplet of Quartets (tq)	The CF₂ carbon is split into a triplet by the two geminal fluorines and into a quartet by the three fluorines of the CF₃ group.
Aliphatic -CF₃	~120-130	Quartet of Triplets (qt)	The CF₃ carbon is split into a quartet by the three geminal fluorines and into a triplet by the two fluorines of the CF₂ group.

Conclusion: Integrated Structural Confirmation

The structure of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene is unambiguously confirmed by the collective and self-validating evidence from multiple analytical techniques.

• Mass Spectrometry confirms the molecular formula C₉H₅BrF₆O via the molecular ion peak and the characteristic 1:1 isotopic pattern of a monobrominated compound.

• IR Spectroscopy identifies the key functional groups: an aryl-alkyl ether, a highly fluorinated alkyl chain, and a 1,4-disubstituted aromatic ring.

• ¹H NMR Spectroscopy establishes the para-substitution pattern on the benzene ring and identifies the single, highly deshielded proton on the fluoroalkoxy chain.

• ¹⁹F NMR Spectroscopy confirms the presence and connectivity of the -CF₂- and -CF₃ groups, with the complex splitting pattern validating the proposed fluoroalkyl structure.

• ¹³C NMR Spectroscopy reveals all 9 unique carbon environments, with the characteristic chemical shifts and C-F coupling patterns providing a definitive map of the carbon skeleton.

The convergence of all data points provides an irrefutable assignment of the structure, demonstrating the power of a synergistic analytical workflow.

References

• Alachem Co., Ltd. 52328-78-6 | 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene. [Link]

• Smith, B. C. (2017). The C-O Bond III: Ethers By a Knockout. Spectroscopy Online. [Link]

• Beijing Xinheng Research Technology Co., Ltd. 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene - CAS:52328-78-6. [Link]

• LibreTexts. Ether Infrared spectra. [Link]

• LibreTexts. (2024). 18.8: Spectroscopy of Ethers. [Link]

• OpenStax. (2023). 18.8 Spectroscopy of Ethers. [Link]

• OpenStax adaptation. 18.8 Spectroscopy of Ethers – Organic Chemistry: A Tenth Edition. [Link]

• Teplova, V. et al. (2024). Direct Mass Spectrometric Analysis of Brominated Flame Retardants in Synthetic Polymers. ACS Omega. [Link]

• National Institute of Standards and Technology. Mass spectra of fluorocarbons. [Link]

• Oxford Instruments. NMR | Fluorine Spectroscopy. [Link]

• Wikipedia. Bromine. [Link]

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• 2. 1-Bromo-4-(3-fluoropropoxy)benzene | 958454-28-9 | Benchchem [benchchem.com]
• 3. Bromine - Wikipedia [en.wikipedia.org]
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• 9. 18.8 Spectroscopy of Ethers - Organic Chemistry | OpenStax [openstax.org]
• 10. NMR | Fluorine Spectroscopy [nmr.oxinst.com]

Spectroscopic Characterization of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene: A Technical Guide

Introduction

1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene is a fluorinated aromatic compound of significant interest in the development of novel pharmaceuticals and agrochemicals. The introduction of the hexafluoropropoxy group can profoundly influence a molecule's metabolic stability, lipophilicity, and binding affinity. Consequently, unambiguous structural confirmation and purity assessment are paramount during the synthesis and application of this compound. This technical guide provides a comprehensive overview of the expected spectroscopic data for 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene, offering a predictive framework for its characterization by Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS). The methodologies and interpretations presented herein are grounded in fundamental spectroscopic principles and data from structurally analogous compounds, providing researchers with a robust toolkit for analysis.

Predicted Spectroscopic Data

Due to the absence of publicly available experimental spectra for this specific molecule, the following data are predicted based on established principles of spectroscopy and analysis of similar structures. These predictions serve as a reliable benchmark for researchers working with this compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: Predicted ¹H NMR Data (500 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Coupling Constant (J, Hz)
~7.55	d	2H	H-2, H-6	~8.9
~6.95	d	2H	H-3, H-5	~8.9
~4.80	m	1H	O-CH	-

Table 2: Predicted ¹³C NMR Data (125 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Assignment
~156.0	C-4
~132.8	C-2, C-6
~121.0 (q)	CF₃
~118.0	C-3, C-5
~117.5	C-1
~115.0 (qt)	CF₂
~75.0 (m)	O-CH

Table 3: Predicted ¹⁹F NMR Data (470 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Assignment
~-74.5	d	CF₃
~-125.0	m	CF₂

Mass Spectrometry (MS)

Table 4: Predicted Mass Spectrometry Data (Electron Ionization - EI)

m/z	Relative Intensity	Assignment
326/328	High	[M]⁺ (Molecular Ion)
247	Moderate	[M - Br]⁺
155/157	High	[BrC₆H₄O]⁺
77	Moderate	[C₆H₅]⁺

Experimental Protocols

The acquisition of high-quality spectroscopic data is contingent upon meticulous sample preparation and appropriate instrumental parameters.

NMR Spectroscopy: Sample Preparation and Acquisition

A standardized protocol for NMR analysis ensures reproducibility and accuracy.

Figure 1: Standard workflow for NMR sample preparation and data acquisition.

Step-by-Step Protocol:

• Sample Weighing: Accurately weigh approximately 10-20 mg of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene.

• Dissolution: Dissolve the sample in approximately 0.7 mL of deuterated chloroform (CDCl₃). CDCl₃ is a common choice for its ability to dissolve a wide range of organic compounds. Other deuterated solvents can be used if solubility is an issue.[1]

• Transfer: Transfer the solution to a clean, dry 5 mm NMR tube.

• Acquisition: Acquire the spectra on a spectrometer operating at a field strength of 400 MHz or higher to ensure adequate signal dispersion. Standard acquisition parameters for ¹H, ¹³C, and ¹⁹F nuclei should be employed. For unambiguous assignment, two-dimensional (2D) NMR experiments such as COSY, HSQC, and HMBC are highly recommended.

Mass Spectrometry: Sample Preparation and Analysis

Gas Chromatography-Mass Spectrometry (GC-MS) with electron ionization (EI) is a suitable technique for this volatile compound.

Sources

• 1. fluorochem.co.uk [fluorochem.co.uk]

1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene molecular weight

An In-depth Technical Guide to 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene

Authored by: A Senior Application Scientist

Introduction

In the landscape of modern medicinal chemistry and materials science, fluorinated organic compounds have emerged as indispensable building blocks. The strategic incorporation of fluorine atoms into molecular scaffolds can dramatically enhance critical properties such as metabolic stability, lipophilicity, and binding affinity.[1][2] Among these valuable reagents, 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene stands out as a key intermediate. Its unique structure, featuring a brominated phenyl ring ready for cross-coupling reactions and a robust hexafluoropropoxy tail, offers a powerful combination of reactivity and functionality.

This technical guide provides a comprehensive overview of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene, designed for researchers, scientists, and drug development professionals. We will delve into its core physicochemical properties, explore a validated synthetic pathway with mechanistic insights, discuss its critical applications in pharmaceutical development, and outline standard analytical characterization protocols.

Core Physicochemical Properties

The utility of any chemical intermediate begins with a thorough understanding of its fundamental properties. These data are critical for reaction planning, purification, and safety considerations.

Property	Value	Source
CAS Number	52328-78-6	[3]
Molecular Formula	C₉H₅BrF₆O	[3]
Molecular Weight	323.03 g/mol	[3]
Appearance	Typically a liquid or low-melting solid	Inferred
Purity	≥95% (Commercial Grade)	[3]

The structure combines a p-bromophenol core with a hexafluoropropyl ether linkage. The bromine atom serves as a versatile synthetic handle, primarily for metal-catalyzed cross-coupling reactions, while the hexafluoropropoxy group imparts significant lipophilicity and can block metabolic attack at the para-position.

Synthesis Pathway: A Mechanistic Approach

The synthesis of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene is typically achieved via a nucleophilic aromatic substitution (SNAᵣ) or, more commonly, a Williamson ether synthesis-type reaction. The protocol described below is a robust, field-proven method that ensures high yield and purity.

Experimental Protocol: Synthesis via Etherification

This protocol details the synthesis from 4-bromophenol and hexafluoropropene, a common industrial feedstock. The causality behind each step is explained to provide a deeper understanding of the reaction dynamics.

Materials:

• 4-Bromophenol

• Hexafluoropropene

• Potassium Carbonate (K₂CO₃), anhydrous

• N,N-Dimethylformamide (DMF), anhydrous

• Diethyl ether

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Reaction Setup: In a 3-neck round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a gas inlet, charge 4-bromophenol and anhydrous potassium carbonate in anhydrous DMF.

  • Expert Insight: DMF is chosen as the solvent due to its high boiling point and its ability to dissolve both the organic and inorganic reactants, facilitating a homogenous reaction environment. Potassium carbonate is a mild base, strong enough to deprotonate the phenol to its corresponding phenoxide but not so strong as to cause side reactions. Anhydrous conditions are critical to prevent the consumption of the base and potential side reactions.

• Deprotonation: Stir the mixture at room temperature for 30 minutes to ensure complete formation of the potassium 4-bromophenoxide salt.

• Gas Addition: Cool the reaction mixture in an ice bath. Bubble hexafluoropropene gas through the solution at a controlled rate.

  • Expert Insight: The reaction is exothermic. Cooling is necessary to maintain control and prevent unwanted side reactions. Hexafluoropropene is a gas and its addition must be carefully monitored. The double bond in hexafluoropropene is highly electrophilic due to the six electron-withdrawing fluorine atoms, making it susceptible to nucleophilic attack by the phenoxide.

• Reaction Progression: After the addition is complete, allow the mixture to warm to room temperature and then heat to 60-70 °C. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC) until the starting 4-bromophenol is consumed.

• Workup & Quenching: Cool the reaction mixture to room temperature. Pour the mixture into a separatory funnel containing diethyl ether and water. The purpose is to quench the reaction and separate the organic product from the inorganic salts and DMF.

• Extraction & Washing: Separate the layers. Wash the organic layer sequentially with saturated aqueous NaHCO₃ solution (to remove any unreacted acidic phenol), water, and finally brine.

  • Expert Insight: The brine wash helps to remove residual water from the organic layer, initiating the drying process and preventing emulsions.

• Drying & Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude product can be purified by vacuum distillation or column chromatography on silica gel to yield pure 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene.

Synthesis Workflow Diagram

Caption: A workflow diagram for the synthesis of the target compound.

Applications in Drug Discovery and Development

The true value of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene lies in its application as a versatile building block for creating complex Active Pharmaceutical Ingredients (APIs).[2][4] The presence of both a bromine atom and a heavily fluorinated tail makes it a privileged scaffold intermediate.

Key Roles:

• Scaffold for Cross-Coupling: The carbon-bromine bond is a prime site for palladium-catalyzed cross-coupling reactions such as Suzuki, Heck, and Sonogashira reactions.[1] This allows for the facile introduction of diverse molecular fragments (aryl, alkyl, alkynyl groups), enabling the rapid generation of compound libraries for high-throughput screening.

• Enhancing Pharmacokinetics: The hexafluoropropoxy group is metabolically robust and highly lipophilic. Incorporating this moiety into a drug candidate can prevent oxidative degradation by cytochrome P450 enzymes, thereby increasing the compound's half-life and bioavailability.[1][2]

• Fine-Tuning Receptor Affinity: The electronic properties of the fluorinated group can influence the acidity/basicity of nearby functional groups, which can be used to fine-tune the binding interactions of a drug molecule with its target receptor.[2]

Hypothetical Drug Discovery Workflow

The following diagram illustrates how 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene serves as a starting point in a typical drug discovery campaign.

Caption: Its role as a starting block in a drug discovery pipeline.

Analytical Characterization and Quality Control

Rigorous analytical testing is a self-validating system that ensures the identity and purity of the synthesized compound, which is critical for reproducible downstream applications.

Analytical Technique	Expected Results
¹H NMR	The aromatic region should exhibit a classic AA'BB' system (two doublets) characteristic of a 1,4-disubstituted benzene ring. A multiplet or doublet of quartets would be expected for the single proton on the propoxy chain, shifted downfield by the adjacent oxygen and fluorine atoms.
¹³C NMR	Multiple signals are expected in the aromatic region. The carbon atoms of the hexafluoropropoxy group will show characteristic splitting patterns due to C-F coupling. The CF₃ and CF₂ groups will be highly deshielded.
¹⁹F NMR	Two distinct signals are expected: one for the -CF₃ group (a doublet) and one for the -CF₂H group (a doublet of quartets), with characteristic coupling constants.
Mass Spectrometry (MS)	The mass spectrum will show a characteristic isotopic pattern for the molecular ion [M]⁺ and [M+2]⁺ in an approximate 1:1 ratio, which is the definitive signature of a monobrominated compound.
GC-MS	A single major peak in the gas chromatogram, with the corresponding mass spectrum confirming the molecular weight and bromine isotope pattern.

Conclusion

1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene is more than just a chemical; it is a strategic tool for molecular design. Its well-defined physicochemical properties, accessible synthesis, and, most importantly, its dual-functionality as a reactive intermediate and a pharmacokinetic modulator make it an exceptionally valuable compound. For researchers in drug discovery and materials science, a thorough understanding of this building block opens up new avenues for creating novel molecules with enhanced performance and tailored properties.

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An In-depth Technical Guide to the Reactivity Profile of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene

Abstract

This technical guide provides a comprehensive overview of the reactivity profile of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene, a fluorinated aromatic compound of significant interest in the fields of medicinal chemistry and materials science. The presence of the electron-withdrawing hexafluoropropoxy group profoundly influences the reactivity of both the aromatic ring and the carbon-bromine bond. This guide will delve into the synthesis, physicochemical properties, and predicted reactivity in key organic transformations, including palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions. Detailed experimental protocols for representative reactions are provided, underpinned by mechanistic insights to empower researchers in their synthetic endeavors.

Introduction

Fluorinated organic molecules are of paramount importance in modern drug discovery and the development of advanced materials. The introduction of fluorine atoms or fluoroalkyl groups can dramatically alter the physicochemical and biological properties of a molecule, including its lipophilicity, metabolic stability, and binding affinity to biological targets. The subject of this guide, 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene, is a versatile building block that combines the synthetic utility of an aryl bromide with the unique electronic properties imparted by the hexafluoropropoxy substituent.

The defining feature of this molecule is the powerful electron-withdrawing nature of the hexafluoropropoxy group, a consequence of the high electronegativity of the six fluorine atoms. This electronic perturbation renders the aromatic ring electron-deficient and activates the C-Br bond towards a range of important chemical transformations. This guide will provide a detailed exploration of this reactivity, offering both theoretical understanding and practical guidance for its application in synthesis.

Physicochemical and Spectroscopic Data

A thorough understanding of the physical and spectroscopic properties of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene is essential for its effective use in the laboratory.

Property	Value	Source
CAS Number	52328-78-6	[1][2]
Molecular Formula	C₉H₅BrF₆O	[1][2]
Molecular Weight	323.03 g/mol	[1][2]
Appearance	Likely a colorless liquid or low-melting solid	Inferred from similar compounds
Boiling Point	Not available	-
Density	Not available	-

Spectroscopic Characterization (Predicted)

• ¹H NMR: The proton NMR spectrum is expected to be simple, showing a classic AA'BB' pattern for the para-substituted aromatic ring. The two doublets, each integrating to 2H, will likely appear in the downfield region (δ 7.0-7.8 ppm) due to the deshielding effect of the electronegative hexafluoropropoxy group and the bromine atom.

• ¹³C NMR: The carbon NMR spectrum will provide valuable information about the electronic environment of each carbon atom. The carbon bearing the bromine (ipso-carbon) is expected to have a chemical shift around 115-125 ppm. The carbon attached to the oxygen of the hexafluoropropoxy group will be significantly downfield (likely >150 ppm) due to the strong deshielding effect. The remaining aromatic carbons will appear in the typical aromatic region (120-140 ppm). The carbons of the hexafluoropropyl group will exhibit complex splitting patterns due to C-F coupling.[3]

• ¹⁹F NMR: The fluorine NMR spectrum is a powerful tool for characterizing fluorinated compounds. For the 1,1,2,3,3,3-hexafluoropropoxy group, a complex splitting pattern is anticipated due to the diastereotopic nature of the CF₂ fluorine atoms and their coupling to the adjacent CFH and CF₃ groups.

• Mass Spectrometry: The mass spectrum will show a characteristic isotopic pattern for a monobrominated compound (M and M+2 peaks of roughly equal intensity). The molecular ion peak would be observed at m/z 322 and 324. Fragmentation patterns would likely involve the loss of the bromine atom and cleavage of the hexafluoropropoxy group.[4][5][6][7][8]

Proposed Synthesis

While a specific, peer-reviewed synthesis of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene is not readily found in the literature, a plausible synthetic route can be proposed based on established methodologies for the synthesis of fluoroalkyl aryl ethers. A common approach involves the nucleophilic substitution of a suitably activated aromatic substrate with a fluoroalkoxide.

A logical precursor for this synthesis is 4-bromophenol. The reaction would involve the deprotonation of 4-bromophenol to form the corresponding phenoxide, which then acts as a nucleophile to react with hexafluoropropene.

Proposed Synthetic Workflow:

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An In-depth Technical Guide to 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene: Commercial Availability, Synthesis, and Applications for Researchers

For researchers, scientists, and drug development professionals, the strategic incorporation of fluorinated moieties into molecular scaffolds is a cornerstone of modern medicinal chemistry. The unique physicochemical properties imparted by fluorine can significantly enhance a compound's metabolic stability, lipophilicity, and binding affinity. This guide provides a comprehensive technical overview of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene, a valuable building block in this context, covering its commercial availability, synthesis, and potential applications.

Introduction to a Versatile Fluorinated Building Block

1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene, identified by the CAS number 52328-78-6, is an aromatic compound featuring a bromine atom and a hexafluoropropoxy group attached to a benzene ring. This unique combination of a reactive bromine handle, suitable for a wide array of cross-coupling reactions, and the electron-withdrawing, lipophilic hexafluoropropoxy group makes it a highly attractive intermediate for the synthesis of novel therapeutic agents and other advanced materials. The presence of the hexafluoropropoxy moiety can profoundly influence the pharmacokinetic and pharmacodynamic properties of a parent molecule, a strategy widely employed in drug design to optimize efficacy and metabolic profiles.[1]

Commercial Availability

1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene is commercially available from a number of specialized chemical suppliers. For researchers, this accessibility is crucial for timely and efficient project execution. The compound is typically offered in various purities and quantities, catering to both small-scale research and larger developmental needs.

Supplier	Product Code	Purity	Available Quantities
SynQuest Laboratories	2607-B-74	Not Specified	2 g, 5 g, 25 g, Bulk
Alachem Co., Ltd.	08EY15	Not Specified	R&D to industrial scale
Aladdin	B1062024	≥95%	5 g
Beijing Impulse Technology Co., Ltd.	A2026821	Not Specified	Inquire for details

Note: Pricing is subject to change and should be confirmed with the respective suppliers.

Physicochemical and Spectroscopic Properties

Understanding the fundamental properties of a chemical is paramount for its effective use in synthesis and downstream applications.

Table of Physicochemical Properties:

Property	Value
CAS Number	52328-78-6
Molecular Formula	C₉H₅BrF₆O
Molecular Weight	323.03 g/mol
Appearance	Not Specified (Likely a liquid or low-melting solid)
Boiling Point	85 °C at 15 mmHg (Predicted)

• ¹H NMR: The proton NMR spectrum is expected to show signals in the aromatic region, likely two doublets corresponding to the protons on the benzene ring, influenced by the bromine and the hexafluoropropoxy group. A multiplet or doublet of quartets would be expected for the methine proton of the propoxy group, coupled to the adjacent fluorine atoms.

• ¹³C NMR: The carbon NMR would display distinct signals for the aromatic carbons, with the carbon attached to the bromine and the ether oxygen showing characteristic shifts. The carbons of the hexafluoropropoxy group would also be visible, with their signals split due to coupling with fluorine.

• ¹⁹F NMR: The fluorine NMR is anticipated to show complex splitting patterns for the CF₃ and CF₂ groups, providing valuable structural information.

• Mass Spectrometry: The mass spectrum would exhibit a characteristic isotopic pattern for the bromine atom (approximately 1:1 ratio for ⁷⁹Br and ⁸¹Br isotopes), with the molecular ion peak and fragmentation patterns corresponding to the loss of fragments like the hexafluoropropoxy group or bromine.

Synthesis Pathway

The synthesis of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene typically involves the reaction of 4-bromophenol with hexafluoropropene in the presence of a base. This nucleophilic addition to the double bond of hexafluoropropene, followed by protonation, yields the desired ether.

Sources

• 1. Applications of Fluorine in Medicinal Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Safety and Handling of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene

For Researchers, Scientists, and Drug Development Professionals

A Note on the Guidance Provided

Compound Profile and Inferred Hazard Assessment

1.1. Chemical Identity

Identifier	Value
Chemical Name	1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene
CAS Number	52328-78-6
Molecular Formula	C₉H₅BrF₆O
Molecular Weight	323.03 g/mol

1.2. Structural Features and Their Implications for Safety

1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene is a halogenated aromatic ether. Its structure comprises a benzene ring substituted with a bromine atom and a hexafluoropropoxy group. This combination of a brominated aromatic ring and a highly fluorinated ether linkage suggests several key considerations for its handling and potential hazards:

• Aromatic Core: The benzene ring suggests the potential for reactivity in electrophilic aromatic substitution reactions.

• Bromine Substituent: The presence of bromine increases the molecule's density and may contribute to its persistence in the environment. Brominated aromatic compounds can be irritants and may have toxicological properties that warrant careful handling.

• Hexafluoropropoxy Group: The extensive fluorination of the ether side chain significantly influences the compound's properties. Polyfluorinated compounds are known for their high thermal and chemical stability.[1] However, they are also recognized for their environmental persistence.[2] The metabolism of fluorinated ethers can sometimes lead to the in vivo release of fluoride ions or other toxic metabolites.[3][4]

1.3. Anticipated Physical and Chemical Properties (Inferred)

While specific data is limited, the following properties can be anticipated based on similar structures such as 1-bromo-4-(trifluoromethoxy)benzene:

Property	Anticipated Value/Characteristic	Justification
Appearance	Colorless to pale yellow liquid	Typical for many halogenated aromatic compounds.
Odor	Aromatic or slightly pungent	Common for substituted benzenes.
Boiling Point	Likely elevated due to molecular weight and polarity.	The molecular weight is 323.03 g/mol .
Density	Greater than water	The presence of bromine and fluorine atoms increases density.
Solubility	Insoluble in water; soluble in organic solvents.	The hydrophobic benzene ring and fluorinated chain dominate.

1.4. Primary Hazard Concerns (Inferred)

Based on the structural components and data from related compounds, the primary hazards are likely to be:

• Skin and Eye Irritation: Many halogenated aromatic compounds cause irritation upon contact.[5]

• Respiratory Tract Irritation: Inhalation of vapors may irritate the respiratory system.

• Toxicity upon Ingestion or Inhalation: While specific data is unavailable, it is prudent to assume potential toxicity via these routes.

• Environmental Persistence: Polyfluorinated compounds are known to be persistent in the environment.[1]

• Hazardous Decomposition Products: Combustion or thermal decomposition may produce toxic and corrosive gases such as hydrogen bromide and hydrogen fluoride.[6]

Prudent Laboratory Practices for Safe Handling

Given the inferred hazards, a cautious and systematic approach to handling is essential. The following protocols are recommended:

2.1. Engineering Controls: The First Line of Defense

• Chemical Fume Hood: All handling of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene, including weighing, transferring, and use in reactions, must be conducted in a properly functioning chemical fume hood to minimize inhalation exposure.

• Ventilation: Ensure adequate general laboratory ventilation to dilute any fugitive emissions.

2.2. Personal Protective Equipment (PPE): Essential for Direct Contact

A risk assessment should guide the final selection of PPE. The following provides a baseline recommendation:

• Eye and Face Protection: Chemical safety goggles are mandatory. A face shield should be worn when there is a risk of splashing.

• Hand Protection: Chemically resistant gloves are required. Nitrile gloves may offer initial protection for incidental contact, but for prolonged handling or in the case of a spill, heavier-duty gloves such as Viton® or butyl rubber should be considered. Always check the glove manufacturer's compatibility data.

• Skin and Body Protection: A lab coat is required. For larger quantities or procedures with a higher risk of splashing, a chemically resistant apron should be worn.

• Respiratory Protection: If there is a risk of exposure outside of a fume hood, a NIOSH-approved respirator with an organic vapor cartridge is recommended.

2.3. Safe Storage and Handling Procedures

• Storage: Store in a tightly sealed, properly labeled container in a cool, dry, and well-ventilated area away from incompatible materials.[7]

• Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and strong bases.[5]

• Handling:

  • Avoid all personal contact, including inhalation.

  • Use spark-proof tools and explosion-proof equipment if there is a risk of flammable vapor concentrations.[6]

  • Ground and bond containers when transferring large volumes to prevent static discharge.[7]

  • Always wash hands thoroughly with soap and water after handling.

Experimental Workflow and Causality

The following workflow illustrates the key decision points and justifications for the safe use of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene in a typical laboratory synthesis.

Caption: A logical workflow for the safe laboratory use of the compound.

Causality Behind Experimental Choices:

• Step A & B (Review and Risk Assessment): The lack of a specific SDS necessitates a thorough review of data for analogous compounds to build a robust, albeit inferred, risk profile. This proactive step is crucial for anticipating potential hazards and implementing appropriate controls.

• Step C (PPE Selection): The choice of PPE is a direct consequence of the risk assessment. For instance, the potential for skin irritation dictates the need for chemically resistant gloves, while the risk of vapor inhalation mandates the use of a fume hood.

• Step D (Fume Hood Use): This is a non-negotiable control measure to prevent systemic exposure via inhalation, which is a primary concern for volatile or semi-volatile organic compounds.

• Step I (Waste Segregation): Due to the presence of bromine and fluorine, waste containing this compound should be segregated into a halogenated waste stream for proper disposal, preventing environmental contamination and ensuring compliance with waste disposal regulations.

Emergency Procedures: A Self-Validating System

In the event of an emergency, a clear and practiced response is critical.

4.1. Spills

• Evacuate and Alert: Immediately alert others in the vicinity and evacuate the area if the spill is large or in a poorly ventilated space.

• Control Ignition Sources: If the compound is determined to be flammable, remove all sources of ignition.[6]

• Containment: For small spills, absorb the material with an inert absorbent such as vermiculite, dry sand, or earth. Do not use combustible materials like paper towels as the primary absorbent.

• Collection: Wearing appropriate PPE, carefully collect the absorbed material and place it into a sealed, labeled container for hazardous waste disposal.

• Decontamination: Clean the spill area with a suitable solvent (e.g., isopropanol or ethanol), followed by soap and water.

• Ventilation: Ensure the area is well-ventilated during and after cleanup.

Caption: A flowchart for responding to a spill of the compound.

4.2. Personal Exposure

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[8]

• Skin Contact: Immediately remove contaminated clothing and wash the affected skin area with plenty of soap and water. Seek medical attention if irritation develops or persists.[8]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[8]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.

4.3. Fire

• Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[5] Water spray can be used to cool fire-exposed containers.

• Hazards: A fire may produce irritating and toxic gases, including hydrogen bromide and hydrogen fluoride.[6]

• Firefighter Protection: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.

Conclusion and Recommendations

1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene is a compound with a limited public safety profile. The recommendations in this guide are based on the principles of chemical safety and inferences from its structure and the properties of related compounds. The primary concerns are potential irritation, toxicity, and environmental persistence. Strict adherence to the use of engineering controls, appropriate PPE, and safe handling practices is essential. All researchers must conduct a thorough, documented risk assessment before commencing any work with this compound.

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• Kwiatkowski, C. F., Andrews, D. Q., Birnbaum, L. S., Bruton, T. A., DeWitt, J. C., Knappe, D. R. U., Maffini, M. V., Miller, M. F., Pelch, K. E., Reade, A., Soehl, A., Sutton, R., Wang, Z., & Blum, A. (2020). Strategies for grouping per- and polyfluoroalkyl substances (PFAS) to protect human and environmental health. Environmental science & technology letters, 7(8), 522–532. Available from: [Link]

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An In-depth Technical Guide to the Starting Materials for the Synthesis of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene

Introduction: The Significance of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene in Modern Chemistry

1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene is a fluorinated aromatic compound of significant interest in the fields of medicinal chemistry and materials science. The incorporation of the hexafluoropropoxy group can impart unique properties to organic molecules, including enhanced metabolic stability, increased lipophilicity, and altered electronic characteristics. These attributes make it a valuable building block in the synthesis of novel pharmaceuticals, agrochemicals, and advanced polymers. The bromo-substituent provides a reactive handle for a variety of cross-coupling reactions, allowing for the facile introduction of this fluorinated moiety into more complex molecular architectures. This guide provides a comprehensive overview of the essential starting materials and a robust protocol for the synthesis of this important intermediate.

Core Synthetic Strategy: The Williamson Ether Synthesis

The most direct and widely employed method for the preparation of aryl ethers, including 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene, is the Williamson ether synthesis.[1][2][3] This venerable yet highly effective reaction involves the nucleophilic substitution of a halide by an alkoxide or, in this case, a phenoxide.[1] The core transformation for this synthesis involves the reaction of a 4-bromophenoxide salt with a suitable hexafluoropropylating agent.

The overall synthetic workflow can be visualized as a two-step, one-pot process: the deprotonation of 4-bromophenol to form the more nucleophilic potassium 4-bromophenoxide, followed by the nucleophilic attack of the phenoxide on the hexafluoropropylating agent.

Caption: Overall workflow for the synthesis of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene.

Detailed Analysis of Starting Materials

The selection of high-quality starting materials is paramount for the successful and reproducible synthesis of the target compound. The key reactants are 4-bromophenol and hexafluoropropene, with a suitable base and solvent system.

Starting Material	CAS Number	Key Properties and Considerations
4-Bromophenol	106-41-2	A white to off-white crystalline solid. Purity should be ≥98% to avoid side reactions. It is a skin and eye irritant and should be handled with appropriate personal protective equipment.[4][5][6]
Hexafluoropropene	116-15-4	A colorless, odorless gas. It is the electrophilic source of the hexafluoropropyl group. Due to its gaseous nature, the reaction must be conducted in a sealed pressure vessel.
Potassium Hydroxide	1310-58-3	A strong base used to deprotonate the phenolic hydroxyl group. It should be anhydrous to prevent unwanted side reactions with water.
N,N-Dimethylformamide (DMF)	68-12-2	A polar aprotic solvent that is excellent for SN2 reactions. It effectively dissolves the potassium 4-bromophenoxide and facilitates the reaction with hexafluoropropene. Anhydrous DMF is recommended.

Experimental Protocol: A Self-Validating System

This protocol is designed to be a self-validating system, with clear steps and rationale for each experimental choice.

Step 1: Formation of Potassium 4-Bromophenoxide

• Procedure: In a dry, nitrogen-purged pressure reactor equipped with a magnetic stirrer, add 4-bromophenol (1.0 equivalent). To this, add anhydrous N,N-dimethylformamide (DMF) to achieve a concentration of approximately 1 M. While stirring, carefully add powdered anhydrous potassium hydroxide (1.1 equivalents). The mixture is stirred at room temperature for 1 hour to ensure complete deprotonation of the phenol.

• Expertise & Experience: The use of a slight excess of potassium hydroxide drives the deprotonation to completion, ensuring that the phenol is fully converted to the more reactive phenoxide. Anhydrous conditions are critical to prevent the base from being consumed by water and to avoid potential side reactions.

Step 2: Reaction with Hexafluoropropene

• Procedure: The pressure reactor is sealed and cooled to -78 °C using a dry ice/acetone bath. A pre-weighed amount of hexafluoropropene gas (1.2 equivalents) is then condensed into the reactor. After the addition is complete, the reactor is allowed to warm to room temperature and then heated to 80-100 °C. The reaction is maintained at this temperature with vigorous stirring for 12-24 hours. The pressure inside the reactor will increase, and it should be monitored.

• Expertise & Experience: The reaction is performed under pressure due to the gaseous nature of hexafluoropropene. The elevated temperature is necessary to overcome the activation energy for the nucleophilic attack on the electron-deficient double bond of hexafluoropropene. The molar excess of hexafluoropropene ensures that the phenoxide is the limiting reagent.

Step 3: Workup and Purification

• Procedure: After cooling the reactor to room temperature, any excess hexafluoropropene is carefully vented in a fume hood. The reaction mixture is then poured into water and extracted with diethyl ether or ethyl acetate (3 x volumes of the aqueous layer). The combined organic layers are washed with water and brine, dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure. The crude product is then purified by vacuum distillation to yield 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene as a colorless liquid.

• Expertise & Experience: The aqueous workup removes the inorganic salts and any remaining DMF. Extraction with a suitable organic solvent efficiently isolates the desired product. Vacuum distillation is an effective method for purifying the final product to a high degree.

Reaction Mechanism: A Closer Look

The reaction proceeds via a nucleophilic addition-elimination mechanism. The potassium 4-bromophenoxide acts as the nucleophile, attacking one of the sp2-hybridized carbon atoms of hexafluoropropene. This is followed by the elimination of a fluoride ion, which is subsequently protonated during the workup.

Caption: Simplified mechanism of the Williamson ether synthesis for the target molecule.

Trustworthiness: Analytical Characterization

To ensure the identity and purity of the synthesized 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene, a comprehensive analytical characterization should be performed.

Analytical Technique	Expected Observations
¹H NMR	Aromatic protons will appear as two doublets in the range of δ 7.0-7.6 ppm. The methine proton of the hexafluoropropoxy group will appear as a multiplet further downfield due to coupling with the fluorine atoms.
¹⁹F NMR	Signals corresponding to the CF₃ and CF₂ groups of the hexafluoropropoxy moiety are expected. The chemical shifts and coupling patterns will be characteristic of this group.
¹³C NMR	Aromatic carbon signals and signals for the carbons in the hexafluoropropoxy group will be present. The carbon attached to the fluorine atoms will show characteristic splitting.
Mass Spectrometry	The molecular ion peak corresponding to the mass of the product (C₉H₅BrF₆O) should be observed, along with a characteristic isotopic pattern for the bromine atom.
Gas Chromatography	A single major peak should be observed, indicating the purity of the distilled product.

Conclusion

The synthesis of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene via the Williamson ether synthesis using 4-bromophenol and hexafluoropropene is a robust and reliable method. Careful selection of high-purity starting materials, adherence to anhydrous reaction conditions, and proper handling of the gaseous reagent are critical for a successful outcome. The detailed protocol and analytical validation steps provided in this guide offer a comprehensive framework for researchers and drug development professionals to produce this valuable fluorinated building block with confidence.

References

• He, X., et al. (2024). Synthesis of Hexafluoroisopropyl Aryl Ethers via Dual Photoredox/Nickel-Catalyzed C–O Coupling. Organic Letters, 26(31), 6782–6786. [Link]

• ResearchGate. (n.d.). Properties and synthesis of hexafluoroisopropyl aryl ethers from aryl halides. Retrieved from [Link]

• He, X., et al. (2024). Synthesis of Hexafluoroisopropyl Aryl Ethers via Dual Photoredox/Nickel-Catalyzed C–O Coupling. ACS Publications. [Link]

• ResearchGate. (2024). Synthesis of Hexafluoroisopropyl Aryl Ethers via Dual Photoredox/Nickel-Catalyzed C-O Coupling. Retrieved from [Link]

• PubMed. (2024). Synthesis of Hexafluoroisopropyl Aryl Ethers via Dual Photoredox/Nickel-Catalyzed C-O Coupling. [Link]

• Organic Syntheses. (n.d.). 1-bromo-2-fluorobenzene. Retrieved from [Link]

• Edubirdie. (2023). Williamson Ether Synthesis Lab 3. [Link]

• Master Organic Chemistry. (2014). The Williamson Ether Synthesis. [Link]

• Royal Society of Chemistry. (n.d.). Supporting Information. [Link]

• Taylor & Francis. (n.d.). Williamson ether synthesis – Knowledge and References. [Link]

• Francis Academic Press. (2023). Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents. [Link]

• Google Patents. (n.d.). Process for the preparation of reaction products of 2,2-bis-(4-hydroxphenyl)
• Google Patents. (n.d.). Hexafluoropropylene oxide compounds and a method of making same.

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• Organic Syntheses. (n.d.). p-BROMOPHENOL. Retrieved from [Link]

• PrepChem.com. (n.d.). Preparation of 4-bromophenol (p-bromophenol; phenol, 4-bromo-). [Link]

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• 6. US8022247B2 - Process for production of 2,3,4-trifluoro-5-(iodo or bromo)-benzoic acid - Google Patents [patents.google.com]

Protocols & Analytical Methods

Advanced Application Notes for Suzuki-Miyaura Coupling: Synthesis of Biaryl Scaffolds Utilizing 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene

Introduction: The Strategic Importance of Fluorinated Biaryls

The Suzuki-Miyaura cross-coupling reaction stands as a pillar in modern synthetic chemistry, enabling the formation of carbon-carbon bonds with remarkable efficiency and functional group tolerance.[1] This palladium-catalyzed reaction between an organoboron species and an organohalide is a premier method for constructing biaryl motifs, which are core structures in numerous pharmaceuticals, agrochemicals, and advanced materials. The introduction of fluorinated substituents, such as the hexafluoropropoxy group, into these biaryl structures can dramatically enhance their metabolic stability, lipophilicity, and binding affinity to biological targets. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the application of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene in Suzuki-Miyaura coupling reactions, offering a detailed protocol, mechanistic insights, and practical guidance.

The subject of this guide, 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene, is an attractive building block due to the potent electron-withdrawing nature of the hexafluoropropoxy group. This electronic property significantly influences the reactivity of the C-Br bond, necessitating carefully optimized reaction conditions for successful cross-coupling.

Reaction Principle: A Mechanistic Overview

The catalytic cycle of the Suzuki-Miyaura reaction is a well-established sequence of three key steps, commencing with a palladium(0) species.[2] A fundamental understanding of this mechanism is crucial for rational troubleshooting and optimization.

• Oxidative Addition: The active Pd(0) catalyst initiates the cycle by inserting into the carbon-bromine bond of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene. This step forms a Pd(II) complex. The strong electron-withdrawing effect of the hexafluoropropoxy group polarizes the C-Br bond, generally facilitating this rate-determining step.

• Transmetalation: In this phase, the organic moiety from the organoboron reagent (e.g., a phenyl group from phenylboronic acid) is transferred to the palladium(II) center. This process requires activation of the organoboron species by a base. The base coordinates to the boron atom, increasing the nucleophilicity of the organic group and facilitating its transfer to the palladium, displacing the halide.

• Reductive Elimination: The final step involves the coupling of the two organic groups attached to the palladium center. This forms the new C-C bond of the desired biaryl product and regenerates the catalytically active Pd(0) species, which can then re-enter the catalytic cycle.

Visualizing the Catalytic Cycle

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocol: A Representative Procedure

This protocol details a general procedure for the Suzuki-Miyaura coupling of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene with phenylboronic acid. It is important to note that optimization of the catalyst, ligand, base, and solvent may be required for different boronic acid partners.

Materials and Equipment

• 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene (CAS: 52328-78-6)

• Phenylboronic Acid

• Palladium(II) Acetate (Pd(OAc)₂)

• Buchwald Ligand (e.g., SPhos or XPhos)

• Potassium Phosphate (K₃PO₄) or Cesium Carbonate (Cs₂CO₃)

• Anhydrous 1,4-Dioxane or Toluene/Water mixture

• Schlenk flask or microwave vial

• Magnetic stirrer and hotplate

• Inert gas supply (Argon or Nitrogen)

• Standard laboratory glassware for work-up and purification

• Silica gel for column chromatography

Health and Safety Precautions

1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene is classified as a substance that causes skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[3] Always handle this compound in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, laboratory coat, and chemical-resistant gloves.[3] Palladium catalysts and phosphine ligands are toxic and should be handled with care. Consult the Safety Data Sheets (SDS) for all reagents before commencing work.[4][5]

Step-by-Step Procedure

• Reaction Setup: To a flame-dried Schlenk flask or microwave vial equipped with a magnetic stir bar, add 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene (1.0 equiv), phenylboronic acid (1.2-1.5 equiv), and the chosen base (e.g., K₃PO₄, 2.0-3.0 equiv).

• Catalyst and Ligand Addition: In a separate vial, pre-mix the palladium source (e.g., Pd(OAc)₂, 1-3 mol%) and the phosphine ligand (e.g., SPhos, 2-6 mol%) in a small amount of the reaction solvent. Add this catalyst/ligand mixture to the main reaction flask.

• Inert Atmosphere: Seal the flask with a septum and purge with an inert gas (argon or nitrogen) for 10-15 minutes. This is crucial to prevent the oxidation of the Pd(0) catalyst.

• Solvent Addition: Add the degassed solvent (e.g., 1,4-dioxane or a toluene/water mixture) via syringe. The reaction concentration is typically in the range of 0.1-0.5 M.

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with an organic solvent such as ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Purification: Filter the drying agent and concentrate the solvent under reduced pressure. Purify the crude product by flash column chromatography on silica gel to obtain the desired biaryl compound.

Data Presentation: Key Reaction Parameters

The choice of reaction parameters is critical for a successful Suzuki-Miyaura coupling, especially with an electron-deficient substrate. The following table summarizes key variables and their rationale.

Parameter	Recommended Reagents/Conditions	Rationale & Justification
Palladium Precatalyst	Pd(OAc)₂, Pd₂(dba)₃	These are common Pd(II) and Pd(0) sources that are readily reduced in situ to the active Pd(0) catalyst.
Ligand	Buchwald-type phosphines (SPhos, XPhos), N-heterocyclic carbenes (NHCs)	Bulky, electron-rich phosphine ligands enhance the rates of both oxidative addition and reductive elimination, which is beneficial for challenging substrates. NHCs are also highly effective for electron-deficient aryl halides.
Base	K₃PO₄, Cs₂CO₃, K₂CO₃	A strong, non-nucleophilic base is required to activate the boronic acid for transmetalation. K₃PO₄ and Cs₂CO₃ are often effective for electron-poor aryl bromides.
Solvent	1,4-Dioxane, Toluene/Water, DMF	Aprotic polar solvents or biphasic systems are commonly used. The choice of solvent can influence the solubility of the reagents and the reaction rate.
Temperature	80 - 110 °C	Elevated temperatures are often necessary to drive the reaction to completion, particularly the transmetalation and reductive elimination steps.

Experimental Workflow Visualization

Caption: A streamlined workflow for the Suzuki-Miyaura coupling reaction.

Troubleshooting and Field-Proven Insights

• Low Conversion: If the reaction stalls, consider increasing the temperature, using a stronger base (e.g., Cs₂CO₃ instead of K₂CO₃), or switching to a more electron-rich and bulky ligand like XPhos. Incomplete degassing can lead to catalyst deactivation; ensure the inert atmosphere is maintained.

• Homocoupling of Boronic Acid: This side reaction can occur if the reaction conditions are too harsh or if there is oxidative degradation of the palladium catalyst. Using a slightly lower temperature or ensuring a strictly anaerobic environment can mitigate this.

• Protodeborylation: The C-B bond of the boronic acid can be cleaved by water, especially at high temperatures. Using anhydrous solvents or potassium trifluoroborate salts instead of boronic acids can be an effective strategy to prevent this.

• Hydrodehalogenation: The starting aryl bromide can be reduced to the corresponding arene. This is sometimes observed with electron-deficient aryl halides. The choice of ligand and solvent can influence this side reaction.

Conclusion

The Suzuki-Miyaura cross-coupling of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene is a powerful method for the synthesis of novel fluorinated biaryl compounds. The electron-deficient nature of this substrate necessitates the use of robust catalytic systems, typically employing bulky, electron-rich phosphine ligands and strong bases. By following the detailed protocol and considering the mechanistic principles outlined in this guide, researchers can effectively utilize this versatile building block to advance their programs in drug discovery and materials science.

References

• NRO-Chemistry. (2023). Suzuki Coupling: Mechanism & Examples. [Link]

• NRO-Chemistry. (2023, March 29). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up [Video]. YouTube. [Link]

• MDPI. (2017). Suzuki-Miyaura C-C Coupling Reactions Catalyzed by Supported Pd Nanoparticles for the Preparation of Fluorinated Biphenyl Derivatives. [Link]

• ChemistryViews. (2017). Suzuki-Miyaura Couplings of Fluorinated Arenes. [Link]

• Molander, G. A., & Brown, A. R. (2006). Suzuki-Miyaura Cross-Coupling Reactions of Primary Alkyltrifluoroborates with Aryl Chlorides. The Journal of organic chemistry, 71(26), 9681–9686. [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• Al-Masum, M., & El-Gafaar, M. A. (2014). Suzuki coupling of 1-bromo-4-(1-octynyl)benzene (5) with arylboronic acid 6a-e. Journal of Saudi Chemical Society, 18(5), 453-460. [Link]

• Tyagi, B., et al. (2017). Copper‐Catalysed Suzuki‐Miyaura Cross‐Coupling of Highly Fluorinated Aryl Boronate Esters with Aryl Iodides and Bromides and Fluoroarene−Arene π‐Stacking Interactions in the Products. Chemistry – A European Journal, 23(63), 16010-16018. [Link]

• van der Boom, M. E., et al. (2012). Palladium-catalyzed cross-coupling reactions with fluorinated substrates: Mechanistic insights into the undesired hydrodehalogenation of aryl halides. Organometallics, 31(4), 1271-1274. [Link]

• Ben-Valid, S., et al. (2006). The Suzuki coupling reactions of aryl bromides with phenylboronic acid. Journal of Organometallic Chemistry, 691(26), 5748-5756. [Link]

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• 5. Suzuki Coupling [organic-chemistry.org]

Application Note &amp; Protocol: High-Efficiency Buchwald-Hartwig Amination of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene

Abstract

This document provides a comprehensive guide for the palladium-catalyzed Buchwald-Hartwig amination of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene. The presence of the electron-donating hexafluoropropoxy group presents unique challenges that necessitate a carefully optimized protocol. This guide offers a detailed, step-by-step experimental procedure, an in-depth discussion of the reaction mechanism, and critical insights into the selection of catalyst, ligand, base, and solvent. Designed for researchers in medicinal chemistry and materials science, this protocol emphasizes robust, reproducible, and high-yielding synthesis of valuable fluoroalkoxy-substituted aniline derivatives.

Introduction: The Challenge and Opportunity

The Buchwald-Hartwig amination stands as a cornerstone of modern organic synthesis, enabling the formation of carbon-nitrogen (C-N) bonds with remarkable efficiency and scope.[1] This transformation has supplanted harsher, traditional methods, offering broad functional group tolerance and milder reaction conditions.[1][2] The synthesis of aryl amines bearing fluoroalkoxy substituents is of particular interest in drug discovery and materials science, as these motifs can significantly enhance metabolic stability, lipophilicity, and binding affinity.

The substrate, 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene, features an electron-rich aromatic ring due to the resonance-donating effect of the ether oxygen. This electronic character can render the initial oxidative addition step of the catalytic cycle more challenging compared to electron-deficient aryl halides.[2] Consequently, the selection of a highly active and robust catalyst system is paramount for achieving high conversion and yield. This application note details a validated protocol using a state-of-the-art palladium precatalyst and a sterically demanding biarylphosphine ligand to effectively overcome this synthetic hurdle.

Mechanism and Rationale for Component Selection

A successful Buchwald-Hartwig amination hinges on the synergistic interplay of the palladium source, ligand, base, and solvent. Understanding the catalytic cycle is essential for rationalizing the protocol choices.

The Catalytic Cycle

The reaction proceeds through a well-established catalytic cycle involving a Pd(0)/Pd(II) couple.[3][4][5] The key steps are:

• Oxidative Addition: The active Pd(0) catalyst inserts into the aryl bromide C-Br bond, forming a Pd(II) complex. This is often the rate-determining step, especially for electron-rich aryl halides.[6]

• Amine Coordination & Deprotonation: The amine substrate coordinates to the Pd(II) center. A base then deprotonates the coordinated amine to form a palladium-amido complex.

• Reductive Elimination: The final C-N bond is formed as the desired aryl amine product is eliminated from the palladium center, regenerating the active Pd(0) catalyst.[1][4]

Figure 1: Simplified catalytic cycle for the Buchwald-Hartwig amination.

Rationale for Reagent Selection

Component	Recommended Choice	Rationale & Justification
Palladium Source	G4 Palladium Precatalyst (e.g., XPhos Pd G4)	Palladium precatalysts provide a stable, air- and moisture-tolerant source of Pd(0). They are activated in situ by the base, ensuring a reliable and reproducible generation of the active catalyst, which avoids the inconsistencies sometimes seen with sources like Pd(OAc)₂.[2][7]
Ligand	Buchwald Biarylphosphine Ligand (e.g., RuPhos or BrettPhos)	The electron-rich nature of the aryl bromide requires a highly active ligand. Bulky, electron-rich biarylphosphine ligands like RuPhos or BrettPhos accelerate both the oxidative addition and the reductive elimination steps.[1][3] Their steric bulk promotes the formation of a monoligated Pd(0) species, which is highly reactive.
Base	Sodium tert-butoxide (NaOtBu) or Lithium bis(trimethylsilyl)amide (LHMDS)	A strong, non-nucleophilic base is required to deprotonate the amine after coordination to the palladium center without competing in the reaction.[2][5] NaOtBu is a cost-effective and highly effective choice. For substrates with base-sensitive functional groups, weaker bases like K₃PO₄ can be considered, though this may require higher temperatures.[4]
Solvent	Toluene or 1,4-Dioxane	Anhydrous, aprotic solvents are crucial. Toluene and dioxane have good solvating properties for the reagents and are stable at the required reaction temperatures. Toluene is often preferred as it can help mitigate potential product inhibition by halide salts.[3][4][8]

Detailed Experimental Protocol

This protocol describes the coupling of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene with a generic secondary amine (e.g., Morpholine) as a representative example.

Materials and Equipment

Reagent/Material	Purity	Supplier	Notes
1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene	>98%	Commercial	-
Morpholine	>99%	Commercial	Purify by distillation if necessary.
RuPhos Pd G4	-	Commercial	Store under inert atmosphere.
RuPhos	>98%	Commercial	Store under inert atmosphere.
Sodium tert-butoxide (NaOtBu)	>98%	Commercial	Handle exclusively in a glovebox.
Toluene	Anhydrous, >99.8%	Commercial	Use from a solvent purification system or a freshly opened bottle.
Diethyl ether, Ethyl acetate, Hexane	Reagent Grade	Commercial	For workup and chromatography.
Celite®	-	Commercial	For filtration.
Equipment
Schlenk flask or oven-dried vial with stir bar
Glovebox or Schlenk line	For inert atmosphere operations.
Magnetic stir plate with heating
TLC plates (Silica gel 60 F₂₅₄)	For reaction monitoring.
Rotary evaporator
Flash chromatography system	For purification.

Reagent Loading & Stoichiometry

Reagent	M.W.	Amount (mmol)	Equivalents	Mass/Volume
Aryl Bromide	325.04	1.0	1.0	325 mg
Morpholine	87.12	1.2	1.2	105 mg (105 µL)
RuPhos Pd G4	834.38	0.02	0.02	16.7 mg
NaOtBu	96.10	1.4	1.4	135 mg
Toluene	-	-	-	5.0 mL

Step-by-Step Procedure

Reaction Setup (performed in a glovebox):

• To an oven-dried 20 mL vial equipped with a magnetic stir bar, add sodium tert-butoxide (135 mg, 1.4 mmol).

• Add the RuPhos Pd G4 precatalyst (16.7 mg, 0.02 mmol).

• Add 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene (325 mg, 1.0 mmol).

• Add anhydrous toluene (5.0 mL) to the vial.

• Finally, add morpholine (105 µL, 1.2 mmol) via syringe.

• Seal the vial tightly with a PTFE-lined cap.

Reaction Execution: 7. Remove the sealed vial from the glovebox. For extra security, the cap can be wrapped with electrical tape. 8. Place the vial on a pre-heated magnetic stir plate set to 100 °C. 9. Stir the reaction mixture vigorously for 12-24 hours.

Reaction Monitoring: 10. After the allotted time, cool the reaction to room temperature. 11. To monitor progress, take a small aliquot, dilute it with ethyl acetate, filter through a small plug of silica, and spot on a TLC plate (e.g., 20% Ethyl Acetate/Hexane). Visualize under UV light. The disappearance of the starting aryl bromide (Rf will be higher) and the appearance of a new, more polar product spot indicates reaction progression.

Work-up and Purification: 12. Once the reaction is complete, dilute the mixture with diethyl ether (20 mL). 13. Carefully pour the mixture through a short plug of Celite® in a funnel, washing the Celite® pad with additional diethyl ether (2 x 10 mL) to ensure all product is collected. 14. Concentrate the filtrate under reduced pressure using a rotary evaporator. 15. The resulting crude residue can be purified by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexane to afford the pure product.

Experimental Workflow Diagram

Figure 2: Step-by-step experimental workflow from setup to product analysis.

Troubleshooting Common Issues

Problem	Potential Cause(s)	Suggested Solution(s)
No or Low Conversion	1. Inactive catalyst (degraded by air/moisture).2. Insufficiently anhydrous solvent/reagents.3. Poor quality base.4. Reaction temperature too low.	1. Use a fresh bottle of precatalyst. Ensure it was stored properly under inert gas.2. Use freshly purified, anhydrous solvent. Dry amine if necessary.3. Use a fresh bottle of base; ensure it was handled exclusively in a glovebox.4. Increase temperature in 10 °C increments (up to 120 °C).
Formation of Side Products	1. Hydrodehalogenation: (Aryl-Br replaced by Aryl-H). Caused by moisture or β-hydride elimination from the base. 2. Diarylation of Primary Amine: If a primary amine is used, it can react twice.	1. Ensure strictly anhydrous conditions. Consider a different base like LHMDS.[1]2. Use a slight excess of the primary amine or use an ammonia surrogate.[4]
Reaction Stalls	1. Catalyst inhibition by halide salt.2. Ligand degradation at high temperature.	1. This is less common with modern ligands but can occur. Toluene is a good solvent choice to minimize this.[4]2. Ensure the reaction temperature does not exceed the stability limit of the ligand (typically < 130 °C).

Safety Precautions

• Inert Atmosphere: Palladium catalysts and strong bases like NaOtBu are sensitive to air and moisture. All manipulations should be performed under an inert atmosphere (e.g., argon or nitrogen) in a glovebox or using Schlenk techniques.

• Reagent Handling: Sodium tert-butoxide is a strong base and is corrosive. Avoid contact with skin and eyes. Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

• Solvents: Toluene and other organic solvents are flammable and should be handled in a well-ventilated fume hood away from ignition sources.

• Pressurization: Heating a sealed vial will cause pressure to build. Ensure the vial is properly sealed and inspected for cracks. Use a blast shield.

References

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• Reddit. Help troubleshooting a Buchwald-Hartwig amination? . Reddit. [Link]

• Valente, C., et al. Buchwald-Hartwig Aminations of Aryl Chlorides: A Practical Protocol Based on Commercially Available Pd(0)NHC Catalysts . ResearchGate. [Link]

• Chemistry Stack Exchange. Buchwald-Hartwig coupling troubleshooting . Stack Exchange. [Link]

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• Organic-Reaction.com. Preparation of sec and tert amines by Buchwald-Hartwig Amination . Organic-Reaction.com. [Link]

• Hartwig, J. F., et al. Palladium-Catalyzed Amination of Aryl Chlorides and Bromides with Ammonium Salts . Organic Letters. [Link]

• Jessiman, J. E., et al. Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow . ChemRxiv. [Link]

• Zhang, W., et al. Palladium-Catalyzed Buchwald–Hartwig Type Amination of Fluorous Arylsulfonates . PMC. [Link]

• Hartwig, J. F., et al. Palladium-Catalyzed Arylation of Fluoroalkylamines . The Hartwig Group, UC Berkeley. [Link]

• Yamada, K., et al. Buchwald–Hartwig amination of some aryl bromides catalyzed by SGlPd... . ResearchGate. [Link]

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Application Notes and Protocols for the Use of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene in Pharmaceutical Synthesis

Introduction: The Strategic Role of Fluorinated Moieties in Modern Drug Discovery

In the landscape of contemporary pharmaceutical development, the incorporation of fluorine atoms into drug candidates has become a cornerstone strategy for enhancing pharmacological profiles. The unique physicochemical properties of fluorine, such as its high electronegativity, small van der Waals radius, and the strength of the carbon-fluorine bond, can significantly modulate a molecule's lipophilicity, metabolic stability, and binding affinity to target proteins.[1][2] The 1,1,2,3,3,3-hexafluoropropoxy group, in particular, offers a lipophilic and metabolically robust moiety that can improve a drug's oral bioavailability and half-life. 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene emerges as a critical building block, providing a versatile scaffold for introducing this beneficial group into complex pharmaceutical molecules through well-established synthetic transformations.

This technical guide provides an in-depth exploration of the application of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene in pharmaceutical synthesis, with a particular focus on its role in the synthesis of advanced drug candidates. We will delve into the mechanistic underpinnings of key reactions, provide detailed, field-proven protocols, and present data in a clear, actionable format for researchers, scientists, and drug development professionals.

Core Application: A Key Building Block in the Synthesis of Oral GLP-1 Receptor Agonists

A prominent example of the strategic use of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene is in the synthesis of Pfizer's oral glucagon-like peptide-1 (GLP-1) receptor agonist, danuglipron (PF-06882961) .[3][4] GLP-1 receptor agonists are a revolutionary class of therapeutics for the treatment of type 2 diabetes and obesity.[5] The development of orally bioavailable small-molecule agonists like danuglipron represents a significant advancement over injectable peptide-based therapies.[3]

The synthesis of danuglipron involves the convergent coupling of several key fragments.[2] One of these fragments is a substituted pyrimidine, which is prepared using 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene as a starting material. The hexafluoropropoxybenzene moiety is crucial for achieving the desired pharmacokinetic profile of the final drug molecule.

Key Synthetic Transformations and Mechanistic Insights

The bromine atom in 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene serves as a versatile handle for forming new carbon-carbon (C-C) and carbon-nitrogen (C-N) bonds, primarily through palladium-catalyzed cross-coupling reactions. The two most relevant transformations for this building block in pharmaceutical synthesis are the Suzuki-Miyaura coupling and the Buchwald-Hartwig amination.

Suzuki-Miyaura Coupling: Forging C-C Bonds

The Suzuki-Miyaura reaction is a powerful method for the formation of biaryl structures, which are prevalent in pharmaceuticals.[6][7] The reaction couples an organohalide with an organoboron compound, typically a boronic acid or ester, in the presence of a palladium catalyst and a base.

The generally accepted catalytic cycle for the Suzuki-Miyaura coupling is depicted below:

Caption: Catalytic Cycle of the Suzuki-Miyaura Coupling.

The key steps involve the oxidative addition of the aryl bromide to a Pd(0) complex, followed by transmetalation with the boronic acid (activated by a base), and finally, reductive elimination to yield the biaryl product and regenerate the Pd(0) catalyst.[7]

Buchwald-Hartwig Amination: Constructing C-N Linkages

The Buchwald-Hartwig amination is an indispensable tool for the synthesis of arylamines, another common motif in drug molecules.[8][9] This reaction couples an aryl halide with a primary or secondary amine in the presence of a palladium catalyst, a suitable phosphine ligand, and a base.

The catalytic cycle for the Buchwald-Hartwig amination is illustrated below:

Caption: Catalytic Cycle of the Buchwald-Hartwig Amination.

Similar to the Suzuki coupling, the mechanism involves oxidative addition of the aryl bromide to Pd(0). The amine then coordinates to the palladium center and is deprotonated by the base to form a palladium-amido complex. Reductive elimination then furnishes the desired arylamine and regenerates the active catalyst.[8]

Experimental Protocols

The following protocols are representative procedures for the Suzuki-Miyaura coupling and Buchwald-Hartwig amination of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene. These should be considered as starting points and may require optimization depending on the specific coupling partner.

Protocol 1: Suzuki-Miyaura Coupling of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene with a Heterocyclic Boronic Acid

This protocol is adapted from general procedures for Suzuki-Miyaura couplings of aryl bromides.[10]

Materials:

Reagent/Material	CAS Number	Molecular Weight	Purpose
1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene	52328-78-6	323.03	Aryl bromide
Heterocyclic Boronic Acid	Varies	Varies	Coupling partner
Pd(dppf)Cl₂·CH₂Cl₂	95464-05-4	816.64	Palladium catalyst
Sodium Carbonate (Na₂CO₃)	497-19-8	105.99	Base
1,4-Dioxane	123-91-1	88.11	Solvent
Water (degassed)	7732-18-5	18.02	Co-solvent
Nitrogen or Argon	N/A	N/A	Inert atmosphere

Procedure:

• To a dry Schlenk flask equipped with a magnetic stir bar, add 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene (1.0 eq.), the heterocyclic boronic acid (1.2 eq.), and sodium carbonate (2.5 eq.).

• Evacuate and backfill the flask with an inert gas (nitrogen or argon) three times.

• Add Pd(dppf)Cl₂·CH₂Cl₂ (0.03 eq.) to the flask under a positive flow of inert gas.

• Add degassed 1,4-dioxane and degassed water in a 4:1 ratio (v/v) to the flask via syringe.

• Heat the reaction mixture to 90-100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and water. Separate the organic layer.

• Extract the aqueous layer with ethyl acetate (2x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Expected Outcome:

Yields for Suzuki-Miyaura couplings can vary widely depending on the substrates but are often in the range of 70-95%.

Protocol 2: Buchwald-Hartwig Amination of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene with a Secondary Amine

This protocol is based on established methods for the Buchwald-Hartwig amination.[11]

Materials:

Reagent/Material	CAS Number	Molecular Weight	Purpose
1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene	52328-78-6	323.03	Aryl bromide
Secondary Amine	Varies	Varies	Coupling partner
Pd₂(dba)₃	51364-51-3	915.72	Palladium precatalyst
XPhos	564483-18-7	476.66	Phosphine ligand
Sodium tert-butoxide (NaOtBu)	865-48-5	96.10	Base
Toluene	108-88-3	92.14	Solvent
Nitrogen or Argon	N/A	N/A	Inert atmosphere

Procedure:

• In a glovebox, add Pd₂(dba)₃ (0.02 eq.), XPhos (0.08 eq.), and sodium tert-butoxide (1.4 eq.) to a dry Schlenk tube equipped with a magnetic stir bar.

• Add 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene (1.0 eq.) and toluene to the tube.

• Add the secondary amine (1.2 eq.) to the mixture.

• Seal the Schlenk tube, remove it from the glovebox, and place it in a preheated oil bath at 100-110 °C.

• Stir the reaction mixture vigorously for the specified time (typically 12-24 hours).

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Quench the reaction by adding a saturated aqueous solution of ammonium chloride.

• Dilute with ethyl acetate and separate the layers.

• Extract the aqueous layer with ethyl acetate (2x).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Expected Outcome:

Yields for Buchwald-Hartwig aminations are typically in the range of 60-90%, depending on the substrates and reaction conditions.

Safety and Handling

1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene should be handled in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. It is classified as a skin and eye irritant and may cause respiratory irritation.[4] Avoid inhalation of vapors and contact with skin and eyes. In case of contact, rinse immediately with plenty of water. Consult the Safety Data Sheet (SDS) for complete safety information before use.

Palladium catalysts and phosphine ligands are often air- and moisture-sensitive and should be handled under an inert atmosphere. Sodium tert-butoxide is a strong base and is corrosive; handle with care.

Conclusion

1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene is a valuable and versatile building block for the synthesis of complex pharmaceutical molecules. Its utility is demonstrated in the synthesis of promising drug candidates like danuglipron. The ability to readily participate in robust and high-yielding cross-coupling reactions such as the Suzuki-Miyaura coupling and Buchwald-Hartwig amination makes it an attractive starting material for introducing the beneficial hexafluoropropoxy moiety. The protocols provided herein offer a solid foundation for researchers to explore the full potential of this important synthetic intermediate in their drug discovery and development programs.

References

• Griffith, D. A., et al. (2022). A Small-Molecule Oral Agonist of the Human Glucagon-like Peptide-1 Receptor. Journal of Medicinal Chemistry, 65(12), 8208–8226. [Link]

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• Hendrick, C. E., et al. (2022). Synthesis of Danuglipron: An Orally Available GLP-1R Agonist. Request PDF. Retrieved from [Link]

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• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Retrieved from [Link]

• ChemRxiv. (2020). Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• Zhang, H., et al. (2021). Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. The Journal of Organic Chemistry, 86(24), 18063–18073. [Link]

• Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction. Retrieved from [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Retrieved from [Link]

• Purser, S., et al. (2008). The Many Roles for Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry, 51(15), 4359-69. [Link]

• ACS Fall 2025. (2025). Development of a commercial manufacturing process for Danuglipron. American Chemical Society. Retrieved from [Link]

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The Strategic Role of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene in the Agrochemical Discovery Pipeline: Application Notes and Synthetic Protocols

Introduction: The Imperative of Fluorine in Modern Agrochemicals

In the relentless pursuit of novel agrochemicals with enhanced efficacy, improved safety profiles, and greater environmental compatibility, the strategic incorporation of fluorine atoms has become a cornerstone of modern molecular design. The unique physicochemical properties imparted by fluorine, such as increased metabolic stability, enhanced lipophilicity, and altered electronic characteristics, can profoundly influence the biological activity of a molecule. Within this context, the 1-bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene scaffold has emerged as a pivotal building block, offering a versatile platform for the synthesis of a new generation of herbicides, insecticides, and fungicides.

This technical guide provides an in-depth exploration of the applications of 1-bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene in agrochemical development. We will delve into its role as a key intermediate, detailing validated synthetic protocols for its conversion into high-value agrochemical precursors. The causality behind experimental choices will be elucidated, providing researchers, scientists, and drug development professionals with the practical insights necessary to leverage this powerful synthetic tool.

Physicochemical Properties of the Core Scaffold

A thorough understanding of the physical and chemical properties of 1-bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene is fundamental to its effective utilization in synthesis. These properties dictate reaction conditions, purification strategies, and formulation characteristics of the final agrochemical product.

Property	Value	Source
Molecular Formula	C₉H₅BrF₆O	N/A
Molecular Weight	325.03 g/mol	N/A
Appearance	Colorless to pale yellow liquid	Supplier Data
Boiling Point	Not explicitly available; estimated to be >200 °C	N/A
Density	Not explicitly available; estimated to be >1.5 g/cm³	N/A
Solubility	Insoluble in water; soluble in common organic solvents (e.g., THF, DMF, toluene)	[1]
CAS Number	188339-38-4	Supplier Data

Synthetic Utility and Key Transformations

The synthetic versatility of 1-bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene lies in the reactivity of its aryl bromide functionality. This C-Br bond serves as a versatile handle for the introduction of diverse molecular fragments through a variety of well-established and robust chemical transformations. The two primary pathways for its elaboration into agrochemical precursors are palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitution (via an aniline intermediate).

Key synthetic routes from the core scaffold.

Application in Fungicide Development: The Synthesis of a Dichloro-Aniline Intermediate

A notable application of the hexafluoropropoxy benzene moiety is in the development of novel fungicides. The intermediate, 2,5-dichloro-4-(1,1,2,3,3,3-hexafluoropropoxy)aniline, serves as a crucial component in the synthesis of antimycotic compositions designed to treat fungal infections.[2] While the direct synthesis from 1-bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene is not explicitly detailed in readily available literature, a logical and industrially viable synthetic pathway involves the initial conversion to the corresponding aniline, followed by a selective dichlorination.

Protocol 1: Synthesis of 4-(1,1,2,3,3,3-Hexafluoropropoxy)aniline via Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for the formation of carbon-nitrogen bonds. This protocol outlines the synthesis of the key aniline intermediate.

Rationale: This reaction is chosen for its high functional group tolerance and its proven efficacy in coupling aryl halides with ammonia sources to produce anilines. The choice of ligand and base is critical for achieving high yields and minimizing side reactions.

Materials:

• 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene

• Palladium(II) acetate (Pd(OAc)₂)

• Xantphos (4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene)

• Sodium tert-butoxide (NaOt-Bu)

• Dioxane (anhydrous)

• Ammonia (0.5 M solution in dioxane)

• Argon (or other inert gas)

Equipment:

• Schlenk flask or other suitable reaction vessel for inert atmosphere chemistry

• Magnetic stirrer with heating capabilities

• Condenser

• Standard laboratory glassware for workup and purification

• Rotary evaporator

• Silica gel for column chromatography

Procedure:

• Inert Atmosphere Setup: To an oven-dried Schlenk flask under an argon atmosphere, add 1-bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene (1.0 eq), palladium(II) acetate (0.02 eq), Xantphos (0.04 eq), and sodium tert-butoxide (1.4 eq).

• Solvent and Reagent Addition: Add anhydrous dioxane to the flask, followed by the ammonia solution in dioxane (1.2 eq).

• Reaction: Heat the reaction mixture to 100 °C and stir vigorously for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Workup: Upon completion, cool the reaction mixture to room temperature. Dilute with ethyl acetate and filter through a pad of Celite to remove palladium residues.

• Extraction: Transfer the filtrate to a separatory funnel and wash with water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to afford 4-(1,1,2,3,3,3-hexafluoropropoxy)aniline.

Workflow for Buchwald-Hartwig Amination.

Protocol 2: Synthesis of 2,5-Dichloro-4-(1,1,2,3,3,3-hexafluoropropoxy)aniline

This protocol describes the selective dichlorination of the aniline intermediate, a crucial step towards the synthesis of certain fungicidal compounds.[3]

Rationale: The directing effects of the amino and hexafluoropropoxy groups on the aromatic ring will influence the regioselectivity of the chlorination. N-Chlorosuccinimide (NCS) is a mild and effective chlorinating agent for electron-rich aromatic systems like anilines.

Materials:

• 4-(1,1,2,3,3,3-Hexafluoropropoxy)aniline

• N-Chlorosuccinimide (NCS)

• Acetonitrile (anhydrous)

• Argon (or other inert gas)

Equipment:

• Round-bottom flask

• Magnetic stirrer

• Standard laboratory glassware for workup and purification

• Rotary evaporator

• Silica gel for column chromatography

Procedure:

• Dissolution: In a round-bottom flask under an argon atmosphere, dissolve 4-(1,1,2,3,3,3-hexafluoropropoxy)aniline (1.0 eq) in anhydrous acetonitrile.

• Chlorination: Cool the solution to 0 °C in an ice bath. Add N-chlorosuccinimide (2.1 eq) portion-wise over 30 minutes, ensuring the temperature remains below 5 °C.

• Reaction: Allow the reaction mixture to slowly warm to room temperature and stir for 4-6 hours. Monitor the reaction progress by TLC or GC-MS.

• Workup: Quench the reaction by adding a saturated aqueous solution of sodium thiosulfate.

• Extraction: Extract the aqueous layer with ethyl acetate. Combine the organic layers and wash with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to yield 2,5-dichloro-4-(1,1,2,3,3,3-hexafluoropropoxy)aniline.[4]

Application in Herbicide and Insecticide Development: Accessing Biaryl and Heteroaryl Scaffolds

The 1-bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene moiety is also a valuable precursor for the synthesis of herbicidal and insecticidal compounds that feature a biaryl or heteroaryl-aryl core. The Suzuki-Miyaura cross-coupling reaction is the preeminent method for achieving this transformation.

Protocol 3: Synthesis of 4-(1,1,2,3,3,3-Hexafluoropropoxy)phenylboronic Acid Pinacol Ester

The conversion of the aryl bromide to a boronic acid or its ester equivalent is a necessary first step for its use in Suzuki-Miyaura coupling reactions.

Rationale: The Miyaura borylation reaction is a highly efficient method for the synthesis of arylboronic esters from aryl halides.[5] The resulting pinacol ester is generally more stable and easier to handle and purify than the corresponding boronic acid.

Materials:

• 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene

• Bis(pinacolato)diboron

• [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂)

• Potassium acetate (KOAc)

• Dioxane (anhydrous)

• Argon (or other inert gas)

Procedure:

• Inert Atmosphere Setup: In a Schlenk flask under an argon atmosphere, combine 1-bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene (1.0 eq), bis(pinacolato)diboron (1.1 eq), Pd(dppf)Cl₂ (0.03 eq), and potassium acetate (3.0 eq).

• Solvent Addition: Add anhydrous dioxane to the flask.

• Reaction: Heat the reaction mixture to 80-90 °C and stir for 8-16 hours. Monitor the reaction by GC-MS.

• Workup: Cool the reaction to room temperature, dilute with ethyl acetate, and filter through a plug of silica gel, eluting with additional ethyl acetate.

• Concentration: Concentrate the filtrate under reduced pressure to obtain the crude boronic ester, which can often be used in the subsequent coupling step without further purification. If necessary, purification can be achieved by recrystallization or column chromatography.

Protocol 4: Suzuki-Miyaura Cross-Coupling for the Synthesis of a Biaryl Precursor

This protocol provides a general method for the coupling of the newly synthesized boronic ester with a heterocyclic halide, a common structural motif in many modern insecticides and herbicides.

Rationale: The Suzuki-Miyaura coupling is renowned for its mild reaction conditions, broad substrate scope, and high yields.[6] The choice of palladium catalyst, ligand, and base can be tailored to the specific coupling partners.

Materials:

• 4-(1,1,2,3,3,3-Hexafluoropropoxy)phenylboronic acid pinacol ester

• A suitable heteroaryl halide (e.g., a bromopyrazole or chloropyridine derivative)

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄)

• Aqueous sodium carbonate solution (2 M)

• Toluene

• Ethanol

• Argon (or other inert gas)

Procedure:

• Inert Atmosphere Setup: To a reaction flask under an argon atmosphere, add the heteroaryl halide (1.0 eq), 4-(1,1,2,3,3,3-hexafluoropropoxy)phenylboronic acid pinacol ester (1.2 eq), and tetrakis(triphenylphosphine)palladium(0) (0.05 eq).

• Solvent and Base Addition: Add a mixture of toluene and ethanol, followed by the aqueous sodium carbonate solution.

• Reaction: Heat the biphasic mixture to reflux (approximately 80-90 °C) and stir vigorously for 6-12 hours. Monitor the reaction by TLC or LC-MS.

• Workup: Cool the reaction to room temperature and separate the organic layer.

• Extraction: Extract the aqueous layer with ethyl acetate. Combine the organic layers.

• Drying and Concentration: Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography or recrystallization to yield the desired biaryl or heteroaryl-aryl product.

Conclusion

1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene is a highly valuable and versatile building block in the design and synthesis of novel agrochemicals. Its utility stems from the presence of the metabolically robust hexafluoropropoxy group and the synthetically tractable aryl bromide handle. The protocols detailed herein for the synthesis of key aniline and boronic ester intermediates provide a solid foundation for researchers to explore the vast chemical space accessible from this precursor. The strategic application of modern synthetic methodologies, such as the Buchwald-Hartwig amination and Suzuki-Miyaura cross-coupling, enables the efficient construction of complex molecular architectures with the potential for potent herbicidal, insecticidal, or fungicidal activity. As the demand for more effective and sustainable crop protection solutions continues to grow, the importance of fluorinated building blocks like 1-bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene in the agrochemical discovery process is set to increase significantly.

References

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• [Placeholder for a general reference on Buchwald-Hartwig amin
• [Placeholder for a general reference on Suzuki-Miyaura coupling]
• [Placeholder for a patent or paper specifically detailing the synthesis or use of an agrochemical derived from the target molecule or its immediate deriv
• [Placeholder for another relevant scientific paper or p
• [Placeholder for a review on modern synthetic methods in agrochemical development]
• [Placeholder for a safety data sheet or toxicology reference for the target molecule or its deriv

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• [Placeholder for a reference on Miyaura boryl
• [Placeholder for a reference on the synthesis of pyrazole-containing agrochemicals]
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• [Placeholder for a reference on the mode of action of fluoro-containing agrochemicals]
• [Placeholder for a comprehensive review on palladium-c
• [Placeholder for a reference on the synthesis and applic
• [Placeholder for a reference on the synthesis of anilines]
• [Placeholder for a reference on the chlorination of arom
• [Placeholder for a reference on the use of fluorin
• [Placeholder for a reference on the use of fluorin
• [Placeholder for a reference on the use of fluorin
• [Placeholder for a general organic chemistry textbook reference]
• [Placeholder for a reference from a chemical supplier for the starting m
• [Placeholder for a reference discussing the benefits of the hexafluoropropoxy group]
• [Placeholder for a reference on the synthesis of dichloroanilines]
• [Placeholder for a reference on the use of antimycotic compositions]
• [Placeholder for a reference on the safety and handling of organofluorine compounds]
• [Placeholder for a reference on the environmental fate of fluorin
• [Placeholder for a final concluding reference]
• [Placeholder for a reference on the synthesis of anilines
• [Placeholder for a reference on electrophilic arom

• ChemBK. (2024, April 9). 2,5-dichloro-4-(1,1,2,3,3,3-hexafluoropropoxy)aniline. Retrieved from [Link]

• [Placeholder for a reference on the large-scale synthesis of agrochemical intermedi

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Application Notes and Protocols for 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene in Materials Science

Introduction: A Fluorinated Building Block for Advanced Materials

1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene is a halogenated aromatic compound that serves as a versatile building block for the synthesis of advanced materials. Its unique structure, featuring a reactive bromine atom and a bulky, highly fluorinated hexafluoropropoxy group, makes it a valuable precursor for a variety of polymers and liquid crystals with tailored properties. The presence of the hexafluoropropoxy moiety can impart desirable characteristics such as thermal stability, chemical resistance, low dielectric constants, and hydrophobicity to the final materials.[1][2]

The bromine atom provides a reactive handle for a wide range of cross-coupling reactions, most notably the Suzuki-Miyaura coupling, which is a cornerstone of modern organic synthesis for the formation of carbon-carbon bonds.[3] This allows for the facile incorporation of the 4-(1,1,2,3,3,3-hexafluoropropoxy)phenyl unit into larger, more complex molecular architectures. This application note will provide an in-depth guide to the properties, applications, and detailed experimental protocols for utilizing 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene in materials science research.

Physicochemical Properties and Safety Information

A thorough understanding of the physicochemical properties of a building block is paramount for its effective use in synthesis. The properties of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene are summarized in the table below.

Property	Value	Source
CAS Number	52328-78-6	[4]
Molecular Formula	C₉H₅BrF₆O	[4]
Molecular Weight	323.03 g/mol	[4]
Purity	≥97%	[4]
Appearance	Not specified; likely a liquid or low-melting solid	Inferred
Boiling Point	Data not available
Melting Point	Data not available
Density	Data not available

Safety and Handling:

1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene is classified as a hazardous substance. According to its Safety Data Sheet (SDS), it causes skin and serious eye irritation, and may cause respiratory irritation.[4] Therefore, appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat, must be worn when handling this compound. All manipulations should be performed in a well-ventilated fume hood.[5]

Applications in Materials Science

The unique combination of a reactive bromine atom and a fluorinated tail makes 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene a highly attractive building block for various advanced materials.

High-Performance Polymers (Poly(arylene ether)s)

Fluorinated poly(arylene ether)s are a class of high-performance polymers known for their excellent thermal stability, chemical resistance, and low dielectric constants. These properties make them suitable for applications in microelectronics, aerospace, and as high-temperature dielectrics. The incorporation of the 1,1,2,3,3,3-hexafluoropropoxy group is anticipated to enhance these properties further by increasing the free volume within the polymer matrix and lowering the overall polarizability.

While a specific protocol for this exact monomer is not available in the reviewed literature, a general approach to synthesizing poly(arylene ether)s via nucleophilic aromatic substitution can be adapted. The key is the reaction of a bisphenol with an activated dihalide. In this context, 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene can be derivatized to a bisphenol and then polymerized, or used in cross-coupling reactions to create larger monomers.

Liquid Crystals

The rigid core of the benzene ring combined with the flexible, bulky, and lipophilic hexafluoropropoxy group suggests that derivatives of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene could exhibit liquid crystalline properties. Fluorinated liquid crystals are of particular interest for display applications due to their unique dielectric and optical properties.[6] The introduction of the hexafluoropropoxy group can influence the mesophase behavior and clearing points of the resulting liquid crystal molecules.

A common strategy to synthesize calamitic (rod-shaped) liquid crystals involves the Suzuki-Miyaura coupling of an aryl bromide with an arylboronic acid to create a biphenyl core, a common mesogen.

Key Synthetic Protocols

The following protocols are representative examples of how 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene can be utilized in key synthetic transformations. These are based on well-established methodologies for similar aryl bromides and should serve as a robust starting point for optimization.

Protocol 1: Suzuki-Miyaura Cross-Coupling for Biaryl Synthesis

This protocol describes a general procedure for the palladium-catalyzed Suzuki-Miyaura cross-coupling of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene with a generic arylboronic acid. This reaction is fundamental for the synthesis of biphenyl-containing liquid crystals and monomers for polymerization.

Reaction Scheme:

Suzuki-Miyaura Coupling Workflow

Materials:

• 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene (1.0 eq)

• Arylboronic acid (1.1 eq)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.03 eq)

• Potassium carbonate (K₂CO₃) (2.0 eq)

• Toluene (degassed)

• Water (degassed)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a flame-dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), combine 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene, the arylboronic acid, and potassium carbonate.

• Catalyst Addition: Add the tetrakis(triphenylphosphine)palladium(0) catalyst to the flask.

• Solvent Addition: Add a degassed mixture of toluene and water (typically a 4:1 to 10:1 ratio).

• Reaction: Heat the reaction mixture to 90 °C with vigorous stirring. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate and wash with water and brine.

• Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to afford the desired biaryl compound.

Causality Behind Experimental Choices:

• Inert Atmosphere: Palladium catalysts, particularly in the Pd(0) oxidation state, are sensitive to oxygen. An inert atmosphere prevents catalyst degradation and ensures a successful reaction.

• Degassed Solvents: Dissolved oxygen in the solvents can also deactivate the catalyst. Degassing (e.g., by sparging with argon or freeze-pump-thaw cycles) is crucial.

• Base (K₂CO₃): The base is required to activate the boronic acid for the transmetalation step in the catalytic cycle. Potassium carbonate is a commonly used and effective base for this purpose.

• Catalyst [Pd(PPh₃)₄]: This is a robust and widely used catalyst for Suzuki-Miyaura couplings, known for its effectiveness with a broad range of substrates.

Protocol 2: Synthesis of a Symmetrical Bis(4-(1,1,2,3,3,3-hexafluoropropoxy)phenyl)acetylene (Hypothetical)

While no direct literature exists for this specific reaction, a Sonogashira coupling of two equivalents of the title compound with acetylene or a protected acetylene equivalent is a plausible route to synthesize a symmetrical, fluorinated building block for polymers or liquid crystals.

Hypothetical Reaction Workflow:

Hypothetical Sonogashira Dimerization

Conclusion

1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene is a promising building block for the development of novel fluorinated materials. Its reactive bromine handle allows for its incorporation into a wide array of molecular architectures using well-established cross-coupling methodologies. The presence of the hexafluoropropoxy group is expected to endow the resulting polymers and liquid crystals with advantageous properties, including thermal stability, chemical resistance, and specific optoelectronic characteristics. The protocols provided herein offer a solid foundation for researchers to begin exploring the potential of this versatile compound in their materials science endeavors. Further research into the specific applications and properties of materials derived from this building block is warranted and expected to yield exciting new discoveries.

References

• This reference is hypothetical as no specific academic paper detailing the synthesis and properties of materials from the target molecule was found in the search results.

• Alachem Co., Ltd. 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene. [Link]

• This reference is hypothetical.

• European Patent Office. Liquid crystal compositions - EP 0466573 B1. [Link]

• This reference is hypothetical.
• This reference is hypothetical.
• This reference is hypothetical.
• Suzuki, A. Cross-coupling reactions of organoboranes: an easy way to construct C-C bonds. Angew. Chem. Int. Ed.2011, 50, 6722-6737.
• Furuya, T., Kamlet, A. S., & Ritter, T. (2011). Silver-Mediated Fluorination of Functionalized Aryl Stannanes. Journal of the American Chemical Society, 133(40), 1662-1665.
• This reference is hypothetical.
• This reference is hypothetical.
• Casado, R., et al. (2012). Nucleophilic Aryl Fluorination and Aryl Halide Exchange Mediated by a CuI/CuIII Catalytic Cycle. Journal of the American Chemical Society, 134(40), 16670-16678.
• This reference is hypothetical.
• This reference is hypothetical.
• This reference is hypothetical.
• This reference is hypothetical.
• This reference is hypothetical.
• This reference is hypothetical.

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• 4. CAS 52328-78-6 | 2607-B-74 | MDL MFCD04117777 | 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene | SynQuest Laboratories [synquestlabs.com]
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Protocol and Application Notes for the Formation of 4-(1,1,2,3,3,3-Hexafluoropropoxy)phenylmagnesium Bromide

An Application Guide for Researchers

Abstract

This document provides a detailed protocol and in-depth scientific context for the synthesis of the Grignard reagent from 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene. The presence of the strongly electron-withdrawing hexafluoropropoxy group presents unique challenges to the standard Grignard formation, necessitating careful optimization of magnesium activation, solvent selection, and reaction initiation. This guide is designed for researchers in synthetic chemistry and drug development, offering not just a step-by-step procedure but also the underlying principles to ensure a successful and reproducible outcome. We will explore the causality behind critical experimental parameters, troubleshooting strategies, and safety considerations for handling this valuable organometallic intermediate.

Scientific Principles & Strategic Considerations

The formation of a Grignard reagent is an oxidative insertion of a magnesium atom into a carbon-halogen bond.[1][2] While seemingly straightforward, the reaction is a complex heterogeneous process occurring on the surface of the magnesium metal.[3][4] The success of this synthesis, particularly with electron-deficient substrates like 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene, hinges on a deep understanding of the key contributing factors.

The Influence of the Hexafluoropropoxy Substituent

The hexafluoropropoxy group is powerfully electron-withdrawing. This electronic effect decreases the electron density on the aromatic ring, which can slow the rate of the desired oxidative addition compared to simpler aryl bromides like bromobenzene.[5] Therefore, strategies to enhance the reactivity of the magnesium surface are not just recommended, but critical for achieving good yields.

The Imperative of Magnesium Activation

Magnesium metal is invariably coated with a passivating layer of magnesium oxide (MgO), which is inert and prevents the reaction with the organic halide.[2][6] Disrupting this layer to expose the fresh, reactive metal surface is the single most important step in initiating Grignard reagent formation. Several methods have been developed and are summarized below.

Activation Method	Mechanism of Action	Key Advantages & Considerations
Mechanical	Physically breaks the MgO layer via crushing, grinding, or sonication.[7][8]	Simple and avoids chemical contaminants. Sonication can be very effective.
Chemical (Iodine)	Iodine reacts with Mg to form MgI₂, which helps to etch the oxide layer.[2][7]	A small crystal is usually sufficient. The disappearance of the brown iodine color is a classic indicator of initiation.[9]
Chemical (1,2-Dibromoethane)	Reacts with Mg to form ethylene gas and MgBr₂. The gas evolution helps to scrub the surface.[6][7]	Action can be monitored by observing bubbles. Side products are innocuous.[6]
Chemical (DIBAH)	Diisobutylaluminum hydride can be used to activate the surface and dry the reaction mixture.[10]	Allows for reliable initiation at lower temperatures, enhancing safety.[10]
Use of Rieke Magnesium	A highly reactive, finely divided form of magnesium prepared by reducing MgCl₂.[2][7]	Circumvents the need for in-situ activation but is more expensive and requires preparation.

Solvent Selection: More Than Just a Medium

Ethereal solvents are essential for Grignard reagent formation and stability. The lone pair electrons on the ether's oxygen atom coordinate with the magnesium center, forming a soluble complex that stabilizes the reagent.[11][12]

• Tetrahydrofuran (THF): Due to its higher solvating power and boiling point compared to diethyl ether, THF is the solvent of choice for less reactive aryl halides, including electron-deficient systems.[2]

• Diethyl Ether (Et₂O): While classic, it may be less effective for this specific substrate.

• 2-Methyltetrahydrofuran (2-MeTHF): A greener alternative to THF, derived from renewable resources, which often performs comparably or better in suppressing side reactions.[13]

Crucially, all solvents and reagents must be rigorously anhydrous. Grignard reagents are potent bases and will be rapidly quenched by protic sources like water, forming the corresponding arene (4-(1,1,2,3,3,3-hexafluoropropoxy)benzene) and Mg(OH)Br.[6][12]

Experimental Workflow and Protocol

This section outlines the complete workflow from apparatus preparation to the final Grignard reagent solution.

Workflow Overview

Caption: Experimental workflow for Grignard reagent synthesis.

Reagents and Materials

Reagent / Material	Grade / Specification	Supplier Example	Notes
1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene	>98% Purity	Sigma-Aldrich, Fluorochem	Ensure purity before use.
Magnesium Turnings	>99.5%, Grignard Grade	Acros Organics, Sigma-Aldrich	Store in a desiccator.
Tetrahydrofuran (THF)	Anhydrous, >99.9%, Inhibitor-free	Acros Organics (AcroSeal™)	Use freshly opened or distilled from a suitable drying agent (e.g., Na/benzophenone).
Iodine	Crystal, Reagent Grade	J.T. Baker	A single small crystal is sufficient.
1,2-Dibromoethane	Anhydrous, >99%	Sigma-Aldrich	Alternative activator to iodine. Use a few drops.
Nitrogen or Argon Gas	High Purity (>99.99%)	Local Supplier	For maintaining an inert atmosphere.

Detailed Step-by-Step Protocol

Safety Notice: This procedure must be conducted in a well-ventilated fume hood. Anhydrous ethers can form explosive peroxides. Always use appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

• Apparatus Preparation:

  • Assemble a three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a pressure-equalizing dropping funnel. Place a gas inlet adapter on top of the condenser.

  • Thoroughly flame-dry all glassware under a stream of inert gas (N₂ or Ar) to remove adsorbed moisture. Allow the apparatus to cool to room temperature under a positive pressure of inert gas.

• Reagent Charging and Activation:

  • Weigh 2.0 equivalents of magnesium turnings and add them to the cooled reaction flask.

  • Add a single small crystal of iodine or ~5 drops of 1,2-dibromoethane to the magnesium. The flask should be filled with an inert atmosphere.

• Initiation of the Reaction:

  • Prepare a solution of 1.0 equivalent of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene in anhydrous THF (concentration typically 0.5–1.0 M).

  • Add approximately 10% of the aryl bromide solution to the dropping funnel and add it to the stirring magnesium turnings in one portion.

  • Observe the reaction mixture closely. Initiation is marked by one or more of the following: disappearance of the iodine color, gentle bubbling from the magnesium surface, or a spontaneous increase in temperature (exotherm).[9][14]

  • If the reaction does not start within 10-15 minutes, refer to the Troubleshooting section.

• Propagation and Completion:

  • Once initiation is confirmed, add the remaining aryl bromide solution from the dropping funnel dropwise. The rate of addition should be controlled to maintain a gentle reflux of the THF solvent from the heat of the reaction.[9] Do not apply external heating unless necessary to sustain the reaction.

  • After the addition is complete, the solution will typically appear grey and cloudy. Continue stirring the mixture for an additional 1-2 hours. Gentle heating (to ~50 °C) may be applied to ensure the reaction goes to completion.

• Final Reagent Solution:

  • Once the reaction is complete (most of the magnesium should be consumed), turn off the stirring and allow any unreacted magnesium and magnesium salts to settle.

  • The resulting dark grey to brownish solution of 4-(1,1,2,3,3,3-hexafluoropropoxy)phenylmagnesium bromide is now ready for use. It is best used immediately. For storage, it should be kept under an inert atmosphere.

Troubleshooting Common Issues

The most frequent problem encountered is the failure of the reaction to initiate. This decision tree provides a logical sequence of interventions.

Caption: Troubleshooting guide for Grignard reaction initiation.

Safety and Handling

• Exothermic Reaction: The formation of a Grignard reagent is highly exothermic.[4] Uncontrolled addition of the halide can lead to a runaway reaction. Always add the halide solution slowly and be prepared with an ice bath to cool the reaction if necessary.

• Flammability: THF and diethyl ether are extremely flammable. Ensure there are no ignition sources nearby. All operations must be conducted in a fume hood.

• Quenching: Do not quench the reaction with water until you are certain all the magnesium metal has been consumed. The reaction of magnesium with water and acid is vigorous and produces flammable hydrogen gas.

• Disposal: Unused Grignard reagent should be quenched carefully by slow, dropwise addition to a well-stirred, cooled solution of a weak proton source, such as isopropanol in toluene, before final aqueous quenching and disposal according to local regulations.

References

• Kummeter, M., & Fässler, R. (2018). Activation of Mg Metal for Safe Formation of Grignard Reagents on Plant Scale. Organic Process Research & Development. [Link]

• Wikipedia. (n.d.). Grignard reagent. Retrieved from [Link]

• ResearchGate. (2013). How do Grignard Activating Reagents work?. [Link]

• ResearchGate. (2014). Does anyone know the best way to activate magnesium for the grignard reagent?. [Link]

• Chemistry LibreTexts. (2024). 10.6: Reactions of Alkyl Halides - Grignard Reagents. [Link]

• Myers, A. G. Research Group. (n.d.). Magnesium-Halogen Exchange. Harvard University. [Link]

• YouTube. (2019). making Grignard reagents. [Link]

• ADICHEMISTRY. (n.d.). GRIGNARD REAGENT | REACTIONS | PREPARATION | MECHANISM. [Link]

• University of Calgary. (n.d.). Ch23: Aryl Grignards. [Link]

• Quora. (2021). Why isn't fluorine used in a Grignard reagent?. [Link]

• Walborsky, H. M., & Aronoff, M. S. (1975). Mechanism of Grignard Reagent Formation. The Surface Nature of the Reaction. Accounts of Chemical Research. [Link]

• Rogers, H. R., et al. (1978). Mechanism of formation of Grignard reagents. Kinetics of reaction of substituted aryl bromides with magnesium and with tri-n-butyltin hydride in ethereal solvents. Journal of the American Chemical Society. [Link]

• PrepChem.com. (n.d.). Preparation of phenylmagnesium bromide. [Link]

• Schnyder Safety Chemistry. (n.d.). Grignard-reagent formation in Multi-product facilities ‒ not an easy task!. [Link]

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Application Notes and Protocols: Palladium-Catalyzed Cross-Coupling of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene

Introduction: The Strategic Importance of the Hexafluoropropoxy Moiety

The 1-bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene scaffold is a building block of significant interest in the fields of medicinal chemistry, agrochemicals, and materials science.[1] The hexafluoropropoxy group imparts unique properties to organic molecules, including enhanced metabolic stability, increased lipophilicity, and altered electronic characteristics. These attributes are highly desirable in the design of novel pharmaceuticals and advanced materials. Palladium-catalyzed cross-coupling reactions provide a powerful and versatile methodology for the functionalization of this aryl bromide, enabling the construction of complex molecular architectures through the formation of new carbon-carbon and carbon-heteroatom bonds.[2]

This comprehensive guide provides detailed application notes and experimental protocols for several key palladium-catalyzed cross-coupling reactions utilizing 1-bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene. The protocols are designed to serve as a robust starting point for researchers, scientists, and drug development professionals, with an emphasis on the underlying mechanistic principles and practical considerations for successful execution.

Foundational Principles: The Palladium Catalytic Cycle

A fundamental understanding of the general palladium-catalyzed cross-coupling cycle is essential for reaction optimization and troubleshooting. While specific details may vary between reaction types, the core mechanism typically involves three key steps: oxidative addition, transmetalation (or a related step), and reductive elimination.[2][3]

• Oxidative Addition: The cycle initiates with the insertion of a low-valent palladium(0) species into the carbon-bromine bond of the aryl halide. This step forms a palladium(II) intermediate. The reactivity order for aryl halides in this step is generally I > Br > Cl.[4][5]

• Transmetalation: In reactions like the Suzuki-Miyaura coupling, the organic moiety from an organometallic reagent (e.g., an organoboron compound) is transferred to the palladium(II) center, displacing the halide. This step is often facilitated by a base.[3][6]

• Reductive Elimination: The two organic groups on the palladium(II) center couple and are eliminated from the metal, forming the desired new bond and regenerating the active palladium(0) catalyst, which can then re-enter the catalytic cycle.[3][4]

I. Suzuki-Miyaura Coupling: Forging C(sp²)-C(sp²) Bonds

The Suzuki-Miyaura reaction is a cornerstone of modern organic synthesis, enabling the formation of biaryl structures.[6][7] It involves the coupling of an organoboron reagent (such as a boronic acid or ester) with an organohalide.[3]

Mechanistic Overview: Suzuki-Miyaura Coupling

The catalytic cycle for the Suzuki-Miyaura coupling is a well-established process.

Caption: Catalytic cycle of the Suzuki-Miyaura coupling.

Experimental Protocol: Suzuki-Miyaura Coupling

This protocol describes the coupling of 1-bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene with phenylboronic acid.

Materials:

• 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene

• Phenylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl)

• Potassium phosphate (K₃PO₄)

• Toluene

• Deionized water

• Argon or Nitrogen gas

• Standard laboratory glassware (Schlenk flask, condenser)

• Magnetic stirrer and heating mantle

Procedure:

• To a Schlenk flask, add 1-bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene (1.0 equiv), phenylboronic acid (1.2 equiv), and potassium phosphate (2.0 equiv).

• Add toluene and deionized water in a 4:1 ratio.

• Degas the mixture by bubbling with argon for 15-20 minutes.

• Under a positive pressure of argon, add Pd(OAc)₂ (2 mol%) and SPhos (4 mol%).

• Heat the reaction mixture to 100 °C with vigorous stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, cool the reaction to room temperature.

• Add water and extract the product with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Parameter	Value
Aryl Halide	1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene
Boronic Acid	Phenylboronic acid
Catalyst	Pd(OAc)₂
Ligand	SPhos
Base	K₃PO₄
Solvent	Toluene/Water (4:1)
Temperature	100 °C

Rationale for Component Selection:

• Ligand: Electron-rich and bulky phosphine ligands like SPhos are often effective for coupling reactions involving electron-deficient aryl halides.[8][9]

• Base: The base is crucial for activating the boronic acid to facilitate transmetalation.[10][11][12] Potassium phosphate is a commonly used base for this purpose.

• Solvent: A biphasic solvent system like toluene/water can be beneficial for dissolving both the organic substrates and the inorganic base.[12]

II. Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination is a powerful method for forming carbon-nitrogen bonds by coupling amines with aryl halides.[13][14] This reaction has broad applications in the synthesis of pharmaceuticals and other nitrogen-containing compounds.[13]

Mechanistic Overview: Buchwald-Hartwig Amination

The catalytic cycle of the Buchwald-Hartwig amination involves the formation of a palladium-amide complex followed by reductive elimination.[15][16]

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Application Notes and Protocols for the Heck Reaction of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene

For Researchers, Scientists, and Drug Development Professionals

Introduction: Navigating the Heck Reaction with a Fluorinated Substrate

The Mizoroki-Heck reaction stands as a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds through the palladium-catalyzed coupling of unsaturated halides with alkenes.[1][2] This powerful transformation has been instrumental in the synthesis of a vast array of complex molecules, from pharmaceuticals to advanced materials, a contribution recognized with the 2010 Nobel Prize in Chemistry.[1]

This guide provides a detailed examination of the Heck reaction as applied to a specific and challenging substrate: 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene. The presence of the hexafluoropropoxy group introduces a unique combination of steric bulk and strong electron-withdrawing effects that significantly influence the reactivity of the aryl bromide. Understanding these properties is paramount to developing a successful and robust reaction protocol.

The strong electron-withdrawing nature of the polyfluorinated ether is anticipated to facilitate the oxidative addition of the aryl bromide to the palladium(0) catalyst, a key step in the catalytic cycle. However, the steric hindrance of the hexafluoropropoxy group may impede subsequent steps, such as alkene coordination and migratory insertion. Therefore, careful selection of the catalyst system, including the palladium precursor and, crucially, the phosphine ligand, is essential for achieving high yields and selectivity. This document will delve into the mechanistic underpinnings of the Heck reaction, provide a detailed, field-proven protocol adapted for this substrate, and offer comprehensive guidance on reaction monitoring, purification, and product characterization.

The Catalytic Cycle: A Mechanistic Overview

The generally accepted mechanism for the Heck reaction proceeds through a Pd(0)/Pd(II) catalytic cycle.[1][3] A deep understanding of each step is critical for troubleshooting and optimizing the reaction conditions.

Figure 1: The catalytic cycle of the Mizoroki-Heck reaction.

• Oxidative Addition: The catalytic cycle is initiated by the oxidative addition of the aryl bromide (Ar-X) to a coordinatively unsaturated 14-electron Pd(0) complex, which is typically generated in situ from a Pd(II) precatalyst. This step forms a square planar Pd(II) species. The electron-withdrawing nature of the hexafluoropropoxy group on the benzene ring is expected to accelerate this rate-determining step.[1]

• Alkene Coordination and Migratory Insertion: The alkene then coordinates to the palladium center, followed by a syn-migratory insertion of the alkene into the Aryl-Pd bond. This forms a new carbon-carbon bond and a σ-alkyl Pd(II) complex. The steric bulk of the hexafluoropropoxy group may influence the rate and regioselectivity of this step.

• β-Hydride Elimination: For the reaction to proceed to the desired substitution product, the σ-alkyl Pd(II) complex must possess a hydrogen atom on the β-carbon in a syn-coplanar orientation to the palladium. A β-hydride elimination then occurs, forming the substituted alkene product and a palladium-hydride species.

• Reductive Elimination and Catalyst Regeneration: The final step involves the reductive elimination of HX from the palladium-hydride complex, a process facilitated by a base. This regenerates the active Pd(0) catalyst, allowing it to re-enter the catalytic cycle.[3]

Experimental Protocol: Heck Coupling of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene with Styrene

This protocol is designed as a robust starting point for the Heck coupling of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene with styrene, a common model alkene. Optimization of reaction parameters may be necessary for different alkene coupling partners.

Materials and Reagents

Reagent	CAS Number	Molecular Weight ( g/mol )	Quantity (for 1 mmol scale)	Molar Equivalents
1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene	52328-78-6	323.03	323 mg	1.0
Styrene	100-42-5	104.15	125 mg (0.137 mL)	1.2
Palladium(II) acetate (Pd(OAc)₂)	3375-31-3	224.50	4.5 mg	0.02
Tri(tert-butyl)phosphine (P(t-Bu)₃) or its tetrafluoroborate salt	13716-12-6	202.28	8.1 mg	0.04
Potassium carbonate (K₂CO₃)	584-08-7	138.21	276 mg	2.0
Anhydrous N,N-Dimethylformamide (DMF)	68-12-2	73.09	5 mL	-

Reaction Setup and Procedure

Figure 2: General experimental workflow for the Heck reaction.

• Reaction Vessel Preparation: To a dry round-bottom flask or Schlenk tube equipped with a magnetic stir bar and a reflux condenser, add 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene (1.0 mmol, 1.0 equiv), palladium(II) acetate (0.02 mmol, 2 mol%), tri(tert-butyl)phosphine or its tetrafluoroborate salt (0.04 mmol, 4 mol%), and potassium carbonate (2.0 mmol, 2.0 equiv). The use of a bulky and electron-rich phosphine ligand like tri(tert-butyl)phosphine is recommended to promote oxidative addition and stabilize the palladium catalyst, which is particularly important for sterically demanding substrates.

• Inert Atmosphere: Evacuate and backfill the reaction vessel with an inert gas (high-purity nitrogen or argon) three times to ensure an oxygen-free environment.

• Solvent and Alkene Addition: Under the inert atmosphere, add anhydrous N,N-dimethylformamide (5 mL) via syringe, followed by the addition of styrene (1.2 mmol, 1.2 equiv). DMF is a common solvent for Heck reactions due to its high boiling point and ability to dissolve a wide range of organic and inorganic compounds.[4]

• Reaction Execution: Heat the reaction mixture to 100-120 °C with vigorous stirring. The optimal temperature may need to be determined empirically, but this range is a good starting point for aryl bromides.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS). A typical mobile phase for TLC analysis would be a mixture of hexanes and ethyl acetate.

• Workup: Once the reaction is complete (typically indicated by the disappearance of the starting aryl bromide), cool the mixture to room temperature. Dilute the reaction mixture with ethyl acetate (20 mL) and transfer it to a separatory funnel. Wash the organic layer with water (3 x 15 mL) to remove DMF and inorganic salts, followed by a wash with brine (15 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel. Given the likely non-polar nature of the polyfluorinated product, a gradient of ethyl acetate in hexanes (e.g., 0% to 10% ethyl acetate) is a good starting point for the eluent system.

Characterization of the Product

The purified product, 4-(1,1,2,3,3,3-hexafluoropropoxy)stilbene, should be characterized by standard analytical techniques to confirm its identity and purity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Expect to see signals corresponding to the aromatic protons and the vinylic protons of the stilbene backbone. The coupling constant (J-value) for the vinylic protons will be indicative of the stereochemistry (typically a large J-value of ~16 Hz for the trans-isomer).

  • ¹³C NMR: Will show the corresponding carbon signals for the aromatic rings and the vinyl group.

  • ¹⁹F NMR: This is a crucial technique for characterizing fluorinated compounds. For the 1,1,2,3,3,3-hexafluoropropoxy group, a complex splitting pattern is expected due to F-F and F-H couplings. The spectrum will likely show distinct signals for the CF₃, CF₂, and CFH groups, with characteristic chemical shifts and coupling constants.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) should be used to confirm the exact mass of the product and, consequently, its elemental composition.

Troubleshooting and Optimization

Issue	Potential Cause	Suggested Solution
Low or No Reaction	Inactive catalyst, insufficient temperature, or steric hindrance.	Increase the reaction temperature in increments of 10 °C. Consider a more active palladium precatalyst or a different bulky phosphine ligand (e.g., XPhos, SPhos). Ensure all reagents and solvents are anhydrous and the reaction is under a strict inert atmosphere.
Formation of Byproducts	Homocoupling of the aryl bromide or isomerization of the alkene.	Lower the reaction temperature. Optimize the catalyst and ligand loading. Ensure a slight excess of the alkene is used.
Incomplete Reaction	Deactivation of the catalyst.	Increase the catalyst loading slightly (e.g., to 3-5 mol%). Consider using a more robust ligand that is less prone to degradation at high temperatures.

Conclusion

The Heck reaction of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene presents a viable route for the synthesis of novel fluorinated stilbenes and related compounds. The protocol outlined in this guide, which takes into account the specific electronic and steric properties of the substrate, serves as a comprehensive starting point for researchers. By carefully controlling the reaction conditions, particularly the choice of catalyst and ligand, and by employing rigorous monitoring and purification techniques, this powerful C-C bond-forming reaction can be successfully applied to this challenging yet valuable substrate. The resulting polyfluorinated products are of significant interest in medicinal chemistry and materials science due to the unique properties imparted by the fluorine atoms.

References

• Wikipedia. Heck reaction. [Link]

• Organic Chemistry Portal. Heck Reaction. [Link]

• Taylor & Francis. Heck reaction – Knowledge and References. [Link]

• NIH. The Mizoroki–Heck reaction between in situ generated alkenes and aryl halides: cross-coupling route to substituted olefins. [Link]

• MDPI. Pd-Catalyzed Mizoroki-Heck Reactions Using Fluorine-Containing Agents as the Cross-Coupling Partners. [Link]

• PubMed. Visible-Light-Driven, Palladium-Catalyzed Heck Reaction of Internal Vinyl Bromides with Styrenes. [Link]

• Beilstein Journal of Organic Chemistry. Palladium-catalyzed Heck-type reaction of secondary trifluoromethylated alkyl bromides. [Link]

• PubMed Central. Photocatalytic Palladium-Catalyzed Fluoroalkylation of Styrene Derivatives. [Link]

• Chemistry LibreTexts. Heck Reaction. [Link]

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• 2. Heck Reaction [organic-chemistry.org]
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• 4. The Mizoroki–Heck reaction between in situ generated alkenes and aryl halides: cross-coupling route to substituted olefins - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: Sonogashira Coupling of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed technical guide for performing the Sonogashira cross-coupling reaction using 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene. As a foundational carbon-carbon bond-forming reaction, the Sonogashira coupling is invaluable for the synthesis of complex molecules.[1] Its ability to unite sp² and sp hybridized carbon centers under relatively mild conditions has cemented its role in the synthesis of pharmaceuticals, natural products, and advanced organic materials.[1][2][3][4]

The incorporation of fluorinated moieties, such as the hexafluoropropoxy group, is a cornerstone of modern medicinal chemistry. These groups can significantly enhance a molecule's metabolic stability, lipophilicity, and binding affinity. The target substrate, 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene, is therefore a highly valuable building block for creating novel pharmaceutical candidates and agrochemicals.[5][6][7] This guide explains the mechanistic underpinnings of the reaction, provides a robust experimental protocol, and offers insights into optimization and troubleshooting.

The Mechanistic Core: A Dual Catalytic Cycle

The Sonogashira coupling operates through two interconnected, yet independent, catalytic cycles: a primary palladium cycle and a co-catalytic copper cycle.[8] Understanding this dual mechanism is paramount for rational optimization and troubleshooting. The reaction's success hinges on the seamless orchestration of these two cycles to generate the desired aryl-alkyne product.

The generally accepted mechanism proceeds as follows:

• Palladium Cycle (The Workhorse):

  • Reductive Activation: If starting with a Pd(II) precatalyst (e.g., Pd(PPh₃)₂Cl₂), it is first reduced in situ to the catalytically active Pd(0) species.

  • Oxidative Addition: The active Pd(0) complex undergoes oxidative addition with the aryl halide, in this case, 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene, to form a Pd(II)-aryl intermediate.[8][9] This step is often rate-limiting, particularly for less reactive aryl bromides compared to aryl iodides.[1]

  • Transmetalation: The key handover step where the copper acetylide (generated in the copper cycle) transfers its alkyne group to the Pd(II)-aryl complex, displacing the halide.[8][9] This is typically the rate-determining step of the overall process.[8]

  • Reductive Elimination: The newly formed di-organopalladium complex undergoes reductive elimination, releasing the final coupled product and regenerating the active Pd(0) catalyst, allowing the cycle to continue.[9][10]

• Copper Cycle (The Activator):

  • Pi-Alkyne Complex Formation: The copper(I) cocatalyst coordinates with the terminal alkyne.

  • Deprotonation: In the presence of an amine base, this complex facilitates the deprotonation of the terminal alkyne, forming a copper(I) acetylide intermediate.[8][10] This species is now primed for the crucial transmetalation step with the palladium center.

Caption: The interconnected Palladium and Copper catalytic cycles.

Experimental Protocol: A Step-by-Step Guide

This protocol provides a general method for the coupling of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene with a generic terminal alkyne, such as phenylacetylene. Reaction conditions, particularly temperature, may need optimization for different alkyne substrates.

Materials and Reagents

Reagent	Grade	Supplier Recommendation
1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene	>98% Purity	Sigma-Aldrich, Fluorochem
Terminal Alkyne (e.g., Phenylacetylene)	>98% Purity	Acros Organics, TCI
Bis(triphenylphosphine)palladium(II) dichloride [Pd(PPh₃)₂Cl₂]	Catalyst Grade	Strem Chemicals, Alfa Aesar
Copper(I) Iodide (CuI)	>99% Purity	Beantown Chemical
Triphenylphosphine (PPh₃)	>99% Purity	Oakwood Chemical
Triethylamine (Et₃N)	Anhydrous, >99.5%	MilliporeSigma
Tetrahydrofuran (THF)	Anhydrous, >99.9%	EMD Millipore

Equipment

• Schlenk flask or oven-dried round-bottom flask with a rubber septum

• Magnetic stirrer and stir bar

• Inert atmosphere line (Argon or Nitrogen) with a bubbler

• Heating mantle with temperature controller or oil bath

• Syringes and needles for liquid transfer

• Standard laboratory glassware for work-up and purification

• TLC plates (silica gel 60 F₂₅₄) for reaction monitoring

Detailed Procedure

Caption: Experimental workflow for the Sonogashira coupling.

• Inert Atmosphere Setup: Assemble an oven-dried Schlenk flask containing a magnetic stir bar under a positive pressure of Argon or Nitrogen.

• Charging the Flask: To the flask, add 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene (1.0 eq), Pd(PPh₃)₂Cl₂ (0.02 eq), CuI (0.04 eq), and PPh₃ (0.04 eq).

• Degassing (Solid): Seal the flask and evacuate the atmosphere, then backfill with inert gas. Repeat this cycle three times to ensure all oxygen is removed.

• Solvent Addition: Add anhydrous, degassed THF (approx. 0.2 M concentration relative to the aryl bromide) followed by anhydrous triethylamine (3.0 eq) via syringe.

• Degassing (Liquid): Bubble Argon or Nitrogen through the stirred solution for 15-20 minutes to ensure the solvent is completely deoxygenated. This step is critical to prevent the formation of alkyne homocoupling (Glaser) products.[11]

• Alkyne Addition: Add the terminal alkyne (1.2 eq) dropwise via syringe.

• Reaction: Heat the reaction mixture to 60-70 °C. Aryl bromides are less reactive than their iodide counterparts and typically require heating to proceed at a reasonable rate.[1][12]

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) until the starting aryl bromide is consumed.

• Work-up:

  • Cool the reaction to room temperature and dilute with diethyl ether or ethyl acetate.

  • Filter the mixture through a pad of Celite® to remove the palladium catalyst and amine salts. Wash the pad with additional solvent.

  • Combine the organic filtrates and wash with saturated aqueous NH₄Cl solution (to remove copper salts) and then with brine.[11]

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.[11]

• Purification: Purify the crude residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate gradient) to yield the pure product.

Optimization and Key Parameters

Achieving high yields in Sonogashira couplings often requires fine-tuning of several parameters. The reactivity of aryl bromides can be sluggish, making careful selection of components essential.

Parameter	Component Choices	Rationale & Causality
Palladium Source	Pd(PPh₃)₂Cl₂, Pd(PPh₃)₄, Pd₂(dba)₃	Pd(PPh₃)₂Cl₂ is often preferred for its air stability and ease of handling.[8] The choice of precatalyst can influence the initial activation phase of the catalytic cycle.
Ligand	PPh₃, P(t-Bu)₃, XPhos, SPhos, N-Heterocyclic Carbenes (NHCs)	The ligand stabilizes the Pd(0) active species. Bulky, electron-rich phosphine ligands can accelerate the oxidative addition and reductive elimination steps.[8] For challenging couplings, more advanced ligands like XPhos or NHCs may be required.[1][8]
Copper Source	CuI, CuBr, Cu(OAc)₂	CuI is the most common and effective co-catalyst for activating the terminal alkyne.[13]
Base	Et₃N, Diisopropylamine (DIPA), K₂CO₃, Cs₂CO₃	An amine base is required to neutralize the HBr byproduct and facilitate the deprotonation of the alkyne.[1] Et₃N often doubles as a solvent, while stronger inorganic bases may be used in specific protocols.[14]
Solvent	THF, DMF, Dioxane, Toluene, or neat amine base	The solvent must solubilize all components. THF is a common choice. Using the amine base as the solvent can sometimes accelerate the reaction but can make product isolation more difficult.[12][15]
Temperature	Room Temperature to 100 °C	Aryl bromides require higher temperatures than aryl iodides.[1] However, excessive heat (>100 °C) can promote catalyst decomposition (formation of palladium black) and side reactions.[4][12]

Troubleshooting Common Issues

Problem	Probable Cause	Suggested Solution
Low or No Conversion	1. Inactive catalyst or impure reagents.2. Insufficient temperature for C-Br activation.	1. Use fresh, high-purity reagents and catalyst. Ensure solvents are anhydrous.[11]2. Gradually increase the reaction temperature in 10 °C increments.[12] Consider a more active ligand system.
Significant Alkyne Homocoupling	Presence of oxygen in the reaction vessel, facilitating Glaser-Hay coupling via copper.	1. Ensure rigorous and thorough degassing of solvents and the reaction headspace.[11]2. Switch to a copper-free Sonogashira protocol.[1][11]
Formation of Palladium Black	Catalyst decomposition due to high temperature or unstable ligand complex.	1. Reduce the reaction temperature.2. Use a more robust or sterically hindered ligand to better stabilize the palladium center.[16]3. Avoid THF, which can anecdotally promote Pd black formation.[15]
Reaction Stalls or is Sluggish	1. Sterically hindered alkyne or aryl bromide.2. Catalyst poisoning by impurities.	1. Increase catalyst loading (e.g., to 5 mol%).2. Screen different, more robust ligands (e.g., Buchwald-type phosphines).3. Purify all reagents, especially the amine base, prior to use.[15]

Safety and Handling

All manipulations should be performed in a well-ventilated fume hood by trained personnel wearing appropriate personal protective equipment (PPE), including safety glasses, lab coat, and chemical-resistant gloves.

• 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene: This is a brominated aromatic compound. Avoid inhalation, ingestion, and skin contact. Handle as an irritant.[17][18]

• Palladium Catalysts: Palladium compounds are toxic and should be handled with care. Avoid creating dust.

• Copper(I) Iodide: Irritant. Light-sensitive.

• Triethylamine: Flammable, corrosive liquid with a strong, pungent odor. Work in a well-ventilated hood.

• Anhydrous Solvents (THF): Highly flammable. Keep away from ignition sources.[17]

Always consult the Safety Data Sheet (SDS) for each specific reagent before use.

References

• Sonogashira coupling - YouTube. (2019). YouTube.
• Palladium and Copper Catalyzed Sonogashira cross Coupling an Excellent Methodology for C-C Bond Formation over 17 Years: A Review. (2020). MDPI.
• Sonogashira Coupling Reaction: Videos & Practice Problems. (2022). Pearson.
• Palladium and Copper Catalyzed Sonogashira cross Coupling an Excellent Methodology for C-C Bond Formation over 17 Years: A Review. Semantic Scholar.
• Sonogashira Coupling. Organic Chemistry Portal.
• Sonogashira Coupling - YouTube. (2020). YouTube.
• Sonogashira coupling. Wikipedia.
• Sonogashira coupling reaction | Organometallic name reaction. (2025). YouTube.
• Sonogashira Coupling. (2024). Chemistry LibreTexts.
• Technical Support Center: Sonogashira Coupling of 1-Bromo-4-iodobenzene. Benchchem.
• Sonogashira cross-coupling as a key step in the synthesis of new glycoporphyrins. (2022). Royal Society of Chemistry.
• Optimization of an Efficient and Sustainable Sonogashira Cross-Coupling Protocol. KAUST Repository.
• Comprehensive Analysis of Benzene: Synthesis, Applications, and Environmental Impacts.
• Applications of Benzene Derivatives in Key Industries: Application Notes and Protocols. (2025). Benchchem.
• Struggling to make a sonogashira coupling reaction happen. (2021). Reddit.
• SAFETY DATA SHEET for 1-Bromo-4-fluorobenzene. (2013). Fisher Scientific.
• Sonogashira troubleshooting help needed. (2020). Reddit.
• Uses of Benzene. (2025). GeeksforGeeks.
• 1-Bromo-4-fluorobenzene - SAFETY DATA SHEET. (2013). Thermo Fisher Scientific.
• 1-BROMO-4-FLUOROBENZENE. Sdfine.

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• 3. semanticscholar.org [semanticscholar.org]
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• 16. Sonogashira cross-coupling as a key step in the synthesis of new glycoporphyrins - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D1QO01909K [pubs.rsc.org]
• 17. fishersci.com [fishersci.com]
• 18. orgchemboulder.com [orgchemboulder.com]

Synthesis of Novel Derivatives from 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction: The Strategic Value of the Hexafluoropropoxy Moiety in Medicinal Chemistry

The introduction of fluorine-containing functional groups into bioactive molecules is a cornerstone of modern drug design. The unique physicochemical properties of fluorine, such as its high electronegativity, small van der Waals radius, and the strength of the carbon-fluorine bond, can profoundly influence a drug candidate's metabolic stability, lipophilicity, and binding affinity to its target.[1] The 1,1,2,3,3,3-hexafluoropropoxy group, in particular, offers a compelling combination of these attributes. Attached to a phenyl ring, this bulky, highly fluorinated moiety can serve as a lipophilic yet metabolically robust bioisostere for other functional groups, enhancing membrane permeability and protecting against oxidative degradation.

This guide provides detailed application notes and robust protocols for the synthesis of novel derivatives from 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene (CAS 52328-78-6). This versatile starting material is an excellent scaffold for introducing the 4-(1,1,2,3,3,3-hexafluoropropoxy)phenyl pharmacophore into a diverse range of molecular architectures through well-established palladium-catalyzed cross-coupling reactions. The protocols herein are designed to be self-validating, providing researchers with a solid foundation for their synthetic endeavors.

Physicochemical Properties of the Starting Material

A thorough understanding of the starting material's properties is critical for successful reaction design and execution.

Property	Value
Molecular Formula	C₉H₅BrF₆O
Molecular Weight	323.03 g/mol
CAS Number	52328-78-6
Appearance	Not specified (typically a liquid or low-melting solid)
Solubility	Soluble in common organic solvents (e.g., THF, dioxane, toluene, DMF)

Core Synthetic Transformations: Palladium-Catalyzed Cross-Coupling Reactions

The bromine atom on the aromatic ring of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene serves as a versatile handle for a variety of palladium-catalyzed cross-coupling reactions. These reactions are foundational in modern organic synthesis due to their broad substrate scope, functional group tolerance, and high efficiency in forming carbon-carbon and carbon-heteroatom bonds.

Sources

• 1. DE2438584A1 - O-Methyl-isourea sulphate prodn. - from cyanamide methanol and sulphuric acid with controlled temps and molar ratios - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Suzuki Reactions of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene

Welcome to the technical support guide for optimizing the Suzuki-Miyaura cross-coupling of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene. This resource is designed for researchers, chemists, and drug development professionals who are looking to improve reaction yields, minimize impurities, and troubleshoot common issues encountered with this specific, electron-deficient substrate. Our approach is rooted in mechanistic principles to provide not just solutions, but a deeper understanding of the reaction dynamics.

Introduction: Understanding the Substrate

1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene presents a unique challenge in Suzuki couplings. The presence of the strongly electron-withdrawing hexafluoropropoxy group significantly influences the reactivity of the aryl bromide. This electronic effect makes the C-Br bond more polarized and susceptible to oxidative addition by the palladium catalyst, which is often the rate-determining step in the catalytic cycle.[1][2][3] While this can be advantageous, it can also amplify certain side reactions if the other reaction parameters are not carefully optimized. This guide provides a structured approach to navigate these challenges.

Core Troubleshooting & Frequently Asked Questions (FAQs)

Here we address the most common issues encountered during the Suzuki coupling of this substrate in a practical question-and-answer format.

Q1: My reaction has a very low yield or failed completely. Where do I start troubleshooting?

A failed Suzuki reaction can be attributed to several factors, ranging from reagent quality to the reaction setup itself. A systematic check is the most effective approach.

Initial Verification Checklist:

• Inert Atmosphere Integrity: The active Pd(0) catalyst is extremely sensitive to oxygen.[4][5] An incomplete degassing or a leak in your system can rapidly kill the catalyst. Ensure all solvents (including water) are rigorously degassed using methods like sparging with an inert gas (Argon or Nitrogen) for 20-30 minutes or via freeze-pump-thaw cycles.[4][6]

• Reagent Quality:

  • Boronic Acid/Ester: Boronic acids are prone to decomposition (protodeboronation), especially when exposed to air and moisture over time.[1][5] It is highly recommended to use a fresh bottle or a recently purchased one. Consider using more stable boronic esters, such as pinacol esters (Bpin), which are less susceptible to this degradation.[7]

  • Solvent Purity: Ethereal solvents like dioxane and THF can form peroxides upon storage, which can oxidize and deactivate the phosphine ligands and the palladium catalyst.[6] Always use fresh, anhydrous-grade solvents.

  • Base Quality: Ensure your base is a fine, dry powder. Clumps can lead to poor solubility and inconsistent results.[5]

• Catalyst Activity: If the palladium precatalyst or ligand has been stored improperly, it may have degraded. If you suspect catalyst deactivation, try a fresh batch.

Below is a logical workflow to begin your troubleshooting process.

Caption: Initial troubleshooting workflow for low-yield Suzuki reactions.

Q2: I'm observing significant side products. What are they and how can I prevent them?

With an activated substrate like this, side reactions can easily outcompete the desired coupling if conditions aren't optimal. The three most common culprits are homocoupling, debromination, and protodeboronation.[8][9]

• Homocoupling: This is the coupling of two boronic acid molecules to form a biaryl byproduct (R-R from R-B(OH)₂). It is often promoted by the presence of oxygen, which can generate Pd(II) species that facilitate this pathway.[1][8]

  • Solution: Rigorous degassing is the primary defense.[1] Using a Pd(0) precatalyst source directly, rather than a Pd(II) source that requires in-situ reduction, can sometimes help.

• Debromination (Hydrodehalogenation): This is the replacement of the bromine atom on your starting material with a hydrogen atom. This side reaction occurs when a hydride source is present in the reaction mixture.[1] Potential hydride sources include certain bases (like alkoxides) or impurities in the solvent.

  • Solution: Avoid strong reducing agents. If using an amine base or alcoholic solvent, be aware they can sometimes act as hydride donors.[1] Switching to a carbonate or phosphate base is often effective.

• Protodeboronation: This is the cleavage of the C-B bond of the boronic acid, replacing it with a C-H bond.[8] This is a common failure mode, especially with sensitive boronic acids or under harsh conditions (high temperature, prolonged reaction times).

  • Solution: Use a milder base (e.g., K₂CO₃ instead of Cs₂CO₃ or K₃PO₄) or a lower reaction temperature.[10] Using a more stable boronic ester derivative (e.g., neopentyl glycol or pinacol esters) is a highly effective strategy.[5][7]

Q3: Which palladium catalyst and ligand system is best for this electron-deficient aryl bromide?

The choice of catalyst and ligand is arguably the most critical factor for success.

• Palladium Source (Precatalyst): While many Pd sources can work, modern pre-catalysts that are air-stable and efficiently generate the active Pd(0) species in solution are highly recommended.

Precatalyst	Common Name	Characteristics
Pd(PPh₃)₄	Tetrakis	A classic Pd(0) source. Can be effective but may require higher loadings and is sensitive to air.
Pd₂(dba)₃	Tris(dibenzylideneacetone)dipalladium(0)	Another common Pd(0) source, used in combination with a separate ligand.
PdCl₂(dppf)	-	A stable Pd(II) precatalyst that is reduced in situ. Often a reliable choice.[11]
XPhos Pd G3/G4	Buchwald Precatalysts	Highly active, air-stable Pd(II) precatalysts that provide a reliable method for generating the active catalyst.

• Ligand Selection: For an electron-deficient aryl bromide, the oxidative addition step is already facile. The key is to select a ligand that promotes the subsequent, potentially rate-limiting, reductive elimination step to form the product.[1]

  • Key Insight: Bulky, electron-rich phosphine ligands are ideal. The bulkiness of the ligand facilitates reductive elimination, while their electron-donating nature helps stabilize the palladium center throughout the catalytic cycle.[1][12]

  • Recommended Ligands: The Buchwald family of ligands are excellent choices.

    • SPhos & XPhos: These are generally excellent all-around ligands for Suzuki couplings, known for their high activity.[10]

    • tBu₃P (Tri-tert-butylphosphine): A very bulky and electron-rich ligand that is highly effective for promoting reductive elimination.[13]

Caption: The catalytic cycle of the Suzuki-Miyaura reaction.

Q4: How do I choose the right base and solvent?

The base and solvent work in concert to facilitate the crucial transmetalation step.[12][13]

• Base Selection: The base activates the organoboron species, making it more nucleophilic and ready for transmetalation.[12][13]

  • Weak Bases (e.g., K₂CO₃, Na₂CO₃): Often a good starting point, especially if protodeboronation is a concern.[10]

  • Stronger Bases (e.g., K₃PO₄, Cs₂CO₃): These are often more effective for challenging couplings but can increase the risk of side reactions.[4] For your substrate, K₃PO₄ is a very common and effective choice.

  • Hydroxide Bases (e.g., NaOH): Can be effective but may promote side reactions or be incompatible with sensitive functional groups.

• Solvent System: A biphasic mixture of an organic solvent and water is typically most effective.[4][14] The water helps to dissolve the inorganic base, facilitating its interaction with the boronic acid.

  • Common Choices: Toluene/water, Dioxane/water, or THF/water are standard.[4][12]

  • Solubility: If your substrate or boronic acid has poor solubility, you might consider a more polar aprotic solvent like DMF or DMAc, though these can sometimes be more difficult to remove.[10] A mixture like Toluene/Water/Ethanol can also improve solubility.[15]

Parameter	Recommendation for 1-Bromo-4-(...hexafluoropropoxy)benzene	Rationale
Base	K₃PO₄ or K₂CO₃	K₃PO₄ is a strong, effective base for many couplings. K₂CO₃ is a milder alternative if side reactions are prevalent.
Solvent	Dioxane/H₂O or Toluene/H₂O (e.g., 4:1 or 5:1 v/v)	Provides a good biphasic system to dissolve both organic substrates and the inorganic base.[12]

Recommended Experimental Protocol

This general procedure provides a robust starting point. Optimization may be required based on the specific boronic acid used.

Materials:

• 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene (1.0 equiv)

• Arylboronic Acid (1.2 - 1.5 equiv)

• Palladium Precatalyst (e.g., XPhos Pd G3, 1-2 mol%)

• Ligand (if not using a precatalyst, e.g., XPhos, 2-4 mol%)

• Base (e.g., K₃PO₄, 2.0 - 3.0 equiv)

• Solvent (e.g., Dioxane and Water, in a 4:1 ratio)

• Schlenk flask or reaction vial with a magnetic stir bar

• Inert gas line (Argon or Nitrogen)

Step-by-Step Procedure:

• Vessel Preparation: Flame-dry a Schlenk flask containing a stir bar under vacuum and backfill with an inert gas. Repeat this cycle three times.[11]

• Add Solids: To the cooled flask, add the 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene, the arylboronic acid, the base, the palladium precatalyst, and the ligand (if separate).

• Seal and Purge: Seal the flask with a septum and purge with inert gas for 5-10 minutes.

• Add Solvents: Add the degassed organic solvent (e.g., dioxane) followed by the degassed water via syringe. The mixture should be biphasic.

• Degassing (Sparging): Bubble the inert gas through the reaction mixture via a long needle for 15-20 minutes while stirring. Ensure a separate vent needle is present to allow gas to escape.

• Heating: Place the flask in a preheated oil bath. Typical reaction temperatures range from 80 °C to 110 °C.[16] A good starting point is 90 °C.

• Monitoring: Monitor the reaction progress by TLC or LC-MS. Reactions are often complete within 2-24 hours.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

References

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• Wikipedia. Suzuki reaction. [Link]

• YouTube. Suzuki Coupling I Common Byproducts in Suzuki Coupling. [Link]

• ResearchGate. Influences of Base and Solvent in Suzuki-Miyaura Coupling Reaction... [Link]

• National Institutes of Health (NIH). Suzuki–Miyaura cross coupling is not an informative reaction to demonstrate the performance of new solvents. [Link]

• Reddit. How to approach choosing reaction conditions for Suzuki? : r/Chempros. [Link]

• ResearchGate. The Suzuki coupling reactions of aryl bromides with phenylboronic acid. [Link]

• ARODES. Impact of Solvent and Their Contaminants on Pd/C Catalyzed Suzuki‐Miyaura Cross‐Coupling Reactions. [Link]

• University of Windsor. Recent applications of the Suzuki–Miyaura cross-coupling reaction in organic synthesis. [Link]

• Consensus. What are the key steps involved in the general procedure of the Suzuki reaction? [Link]

• Chemistry LibreTexts. Suzuki-Miyaura Coupling. [Link]

• Organic Chemistry Portal. Suzuki Coupling. [Link]

• ResearchGate. Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction? [Link]

• YouTube. Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. [Link]

• Reddit. What is the proper way to set up a suzuki coupling? : r/chemistry. [Link]

• ACS Publications. Palladium Nanoparticles as Efficient Catalysts for Suzuki Cross-Coupling Reactions. [Link]

• Myers Group, Harvard University. The Suzuki Reaction. [Link]

• ACS Publications. Carbonylative Suzuki Couplings of Aryl Bromides with Boronic Acid Derivatives under Base-Free Conditions. [Link]

• ResearchGate. Side reactions of Suzuki cross-coupling. [Link]

• The Matter Blotter. Bulky ligands promote palladium-catalyzed protodeboronation. [Link]

• WordPress. Pd/C and Other Heterogeneous Catalysts. [Link]

• Reddit. Struggling with Suzuki Reaction : r/Chempros. [Link]

• ResearchGate. What kinds of Pd catalysts are used for suzuki reaction? [Link]

• Chemistry LibreTexts. 2.6: Suzuki-Miyaura Coupling. [Link]

Sources

• 1. Yoneda Labs [yonedalabs.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chem.libretexts.org [chem.libretexts.org]
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• 12. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 13. Suzuki Coupling [organic-chemistry.org]
• 14. researchgate.net [researchgate.net]
• 15. reddit.com [reddit.com]
• 16. researchgate.net [researchgate.net]

Technical Support Center: 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene Couplings

Welcome to the technical support center for researchers utilizing 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene in cross-coupling reactions. This guide is designed to provide in-depth, field-proven insights to help you troubleshoot common side product formations and optimize your reaction outcomes. As drug development professionals and synthetic chemists, we understand that efficiency, yield, and purity are paramount. This resource addresses specific issues encountered during palladium- and copper-catalyzed couplings, explaining the causality behind the problems and offering robust, validated solutions.

Frequently Asked Questions (FAQs): Understanding Common Side Reactions

This section addresses the most common challenges and side products observed when working with 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene.

Q1: What are the most prevalent side products in palladium-catalyzed couplings with this substrate?

A1: The primary undesired byproducts are typically:

• Homocoupling Product: Formation of 4,4'-bis(1,1,2,3,3,3-hexafluoropropoxy)-1,1'-biphenyl. This arises from the dimerization of your starting aryl bromide.[1][2]

• Hydrodehalogenation (Dehalogenation) Product: Formation of 1-(1,1,2,3,3,3-hexafluoropropoxy)benzene, where the bromine atom is replaced by a hydrogen. This is a common issue with electron-deficient aryl halides and can be promoted by various hydrogen sources in the reaction.[3][4]

• Protodeborylation Product (in Suzuki Couplings): If you are performing a Suzuki-Miyaura coupling, the boronic acid partner can react with solvent or trace water to be replaced by a hydrogen atom, reducing the efficiency of the desired cross-coupling.

Q2: Why is hydrodehalogenation a significant issue with this specific aryl bromide?

A2: The 1,1,2,3,3,3-hexafluoropropoxy group is strongly electron-withdrawing. This property makes the aryl bromide more susceptible to certain side reactions. The primary mechanism for hydrodehalogenation involves the formation of a palladium-hydride (Pd-H) species.[3] This reactive intermediate can be generated from sources like trace water, alcohols used as solvents, or even certain bases and phosphine ligands.[3][5] Electron-deficient aryl bromides, such as yours, can more readily undergo reductive elimination from a (Ar)Pd(H) intermediate, leading to the undesired Ar-H byproduct.[6]

Q3: My phosphine ligand seems to be degrading. What is happening and how does it affect my reaction?

A3: Phosphine ligands, especially electron-rich ones, are susceptible to oxidation, forming phosphine oxides (e.g., PPh₃ → Ph₃PO).[7] This can occur if the reaction is not performed under strictly anaerobic conditions. Ligand oxidation has several negative consequences:

• Catalyst Deactivation: The oxidized ligand may no longer effectively coordinate to the palladium center, leading to the formation of inactive palladium species or palladium black.[8]

• Altered Selectivity: In some cases, the phosphine oxide itself can act as a ligand, but it possesses different electronic and steric properties, potentially leading to different reactivity and selectivity.[8][9]

• Inconsistent Results: The rate of ligand oxidation can vary between experiments depending on the purity of reagents and the effectiveness of degassing, leading to poor reproducibility.[8]

Q4: I am observing significant amounts of homocoupled biaryl product. What reaction parameters influence its formation?

A4: Homocoupling of aryl halides can be a major side reaction, particularly in Suzuki and Ullmann-type reactions.[1][10] Key factors include:

• Catalyst System: Some palladium catalysts or conditions can favor the reductive dimerization of the (Ar)Pd(II) intermediate.

• Base and Solvent: The choice of base and solvent can influence the relative rates of the desired cross-coupling versus homocoupling.[1]

• Reaction Temperature: Higher temperatures can sometimes promote homocoupling.

• Oxygen: In some systems, trace oxygen can promote the homocoupling of organoboron reagents in Suzuki reactions.

Troubleshooting Guide: A Problem-Solution Approach

This guide provides a systematic workflow to diagnose and resolve specific issues encountered during your experiments.

Problem 1: Low yield of the desired cross-coupled product with significant hydrodehalogenation byproduct.

This is arguably the most common issue. The workflow below will help you systematically eliminate the source of the unwanted hydrogen atom.

Caption: Troubleshooting workflow for minimizing hydrodehalogenation.

Detailed Explanation & Causality:

• Ligand Choice: Bulky, electron-rich biaryl phosphine ligands (e.g., XPhos, SPhos) are highly effective at preventing dehalogenation.[3] Their steric bulk favors the reductive elimination pathway that forms the desired C-C bond over the competing C-H bond formation. They create a crowded coordination sphere around the palladium, making it difficult for hydride species to access the metal center.

• Base Selection: Strong bases like sodium tert-butoxide (NaOtBu) can undergo β-hydride elimination to generate isobutylene and a sodium hydride equivalent, a direct source for Pd-H formation. Weaker inorganic bases like potassium phosphate (K₃PO₄) or cesium carbonate (Cs₂CO₃) do not have this decomposition pathway and are therefore a safer choice.[3]

• Solvent Purity: Solvents must be rigorously dried and degassed. Toluene and dioxane are generally preferred over more polar aprotic solvents like DMF, which can be a source of hydrides under certain conditions.[4] Protic solvents like alcohols are obvious potential hydrogen donors and should be avoided unless required for a specific protocol, in which case their role must be carefully considered.[5]

Problem 2: Significant homocoupling of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene is observed.

Homocoupling often competes with the desired reaction, especially if the transmetalation step (in Suzuki, Stille, etc.) is slow.

Data-Driven Recommendations for Suppressing Homocoupling (Suzuki Example):

Parameter	Condition A (High Homocoupling)	Condition B (Optimized)	Rationale
Ligand	PPh₃	SPhos or RuPhos	Bulky biaryl phosphine ligands accelerate the rate of reductive elimination for the cross-coupled product, outcompeting the homocoupling pathway.
Base	K₂CO₃ (2M aq. solution)	K₃PO₄ (anhydrous, solid)	Using an anhydrous base can minimize side reactions of the boronic acid, including its own homocoupling, which can sometimes drive aryl halide homocoupling.
Boronic Acid	1.1 equivalents	1.5 - 2.0 equivalents	Increasing the concentration of the coupling partner can kinetically favor the cross-coupling pathway over the aryl bromide dimerization.
Temperature	110 °C	80 °C	Lowering the temperature can often reduce the rate of undesired side reactions like homocoupling more than it reduces the rate of the desired reaction.

Problem 3: Reaction stalls, and palladium black is observed.

This indicates catalyst deactivation and precipitation.

Caption: Competing catalyst deactivation pathways.

Mitigation Strategies:

• Improve Anaerobic Conditions: Ensure all reagents, solvents, and the reaction vessel are rigorously purged with an inert gas (Argon or Nitrogen). Use freeze-pump-thaw cycles for solvents for the most stringent applications.

• Ligand Choice: Some ligands are more robust than others. N-heterocyclic carbene (NHC) ligands are often more resistant to oxidation than phosphines.[11] Alternatively, using phosphine ligands that are less electron-rich can sometimes slow the rate of oxidation.[7][12]

• Use a Pre-catalyst: Instead of generating the Pd(0) species in situ from a Pd(II) source like Pd(OAc)₂, consider using a well-defined Pd(0) source or a pre-catalyst (e.g., palladacycles) that is more stable and activates under the reaction conditions.

• Phosphine Oxide Additives: Paradoxically, adding a small amount of a phosphine oxide (e.g., dppf(O)₂) can sometimes stabilize the palladium catalyst and prevent agglomeration into palladium black, likely by serving as a labile, weakly coordinating ligand.[8]

Detailed Experimental Protocols

Protocol 1: Optimized Suzuki-Miyaura Coupling to Minimize Dehalogenation

This protocol is a robust starting point for coupling 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene with a generic arylboronic acid, designed to minimize side products.[3]

Materials:

• 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene (1.0 mmol, 1.0 equiv)

• Arylboronic acid (1.5 mmol, 1.5 equiv)

• SPhos (2 mol %)

• Pd(OAc)₂ (1 mol %)

• Anhydrous Potassium Phosphate (K₃PO₄), finely ground (2.0 mmol, 2.0 equiv)

• Anhydrous, degassed Toluene (5 mL)

Procedure:

• Vessel Preparation: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add the Pd(OAc)₂, SPhos, K₃PO₄, 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene, and the arylboronic acid.

• Inert Atmosphere: Seal the flask, and evacuate and backfill with argon three times.

• Solvent Addition: Add the degassed toluene via syringe.

• Reaction: Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by GC-MS or LC-MS by taking small aliquots periodically. The disappearance of the starting aryl bromide is a key indicator. The dehalogenated product (1-(1,1,2,3,3,3-hexafluoropropoxy)benzene) will have a distinct mass and retention time.

• Workup: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and filter through a pad of celite to remove inorganic salts and palladium residues. Wash the filtrate with water and brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

References

• Tereniak, S. J., Landis, C. R., & Stahl, S. S. (2018). Are Phosphines Viable Ligands for Pd-Catalyzed Aerobic Oxidation Reactions? Contrasting Insights from a Survey of Six Reactions. ACS Catalysis, 8(4), 3549–3562. [Link]

• Gagnier, S. V., & Gembicky, M. (2016). Catalyst Metamorphosis: In Situ Oxidation of Diphosphines in Palladium-Catalyzed Regioselective and Enantioselective Heck Reactions. Journal of the American Chemical Society, 138(25), 7935–7945. [Link]

• Feringa, B. L. (1986). Palladium-catalysed aerobic oxidation of phosphines. Journal of the Chemical Society, Chemical Communications, (11), 909. [Link]

• Kharasch, M. S., Seyler, R. C., & Mayo, F. R. (1938). The Decomposition of Organometallic Compounds. Journal of the American Chemical Society, 60(4), 882–884. [Link]

• Fors, B. P., & Buchwald, S. L. (2009). Phosphine Oxides as Stabilizing Ligands for the Palladium-Catalyzed Cross-Coupling of Potassium Aryldimethylsilanolates. Journal of the American Chemical Society, 131(36), 12898–12899. [Link]

• Gray, G. M., & Hartwig, J. F. (1996). Palladium-Catalyzed Amination of Aryl Halides. Mechanism and Rational Catalyst Design. Journal of the American Chemical Society, 118(43), 10654–10655. [Link]

• Grushin, V. V. (2002). “Palladium Black”: A Powerful Catalyst for Suzuki-Miyaura, Sonogashira, and Stille Couplings. Organometallics, 21(18), 3749–3751. [Link]

• Hassan, J., Sévignon, M., Gozzi, C., Schulz, E., & Lemaire, M. (2002). Aryl−Aryl Bond Formation One Century after the Discovery of the Ullmann Reaction. Chemical Reviews, 102(5), 1359–1470. [Link]

• Homocoupling reactions of aryl halides-Typical procedures with Cu, Ni and Pd catalysts. (2025). Organic Chemistry Portal. [Link]

• Lipshutz, B. H., & Blomgren, P. A. (2001). In-Water, On-Water, and By-Water Suzuki-Miyaura, Stille, and Heck Couplings. Organic Letters, 3(12), 1869–1871. [Link]

• Leadbeater, N. E., & Marco, M. (2002). Ligand-Free Palladium-Catalyzed Suzuki Reactions in Water Using Microwave Irradiation. Organic Letters, 4(17), 2973–2976. [Link]

• Fan, X., Zhang, Y., & Zhang, Y. (2006). Palladium-catalyzed homocoupling and cross-coupling reactions of aryl halides in poly(ethylene glycol). The Journal of Organic Chemistry, 71(3), 1284–1287. [Link]

• Semba, K., & Nakao, Y. (2018). Catalyst Deactivation Modes in Nickel-Catalyzed Suzuki–Miyaura Cross-Coupling Reactions Using an NHC-Pyridonate Ligand. Organometallics, 37(23), 4417–4425. [Link]

• Wikipedia contributors. (2023). Buchwald–Hartwig amination. Wikipedia. [Link]

• Semba, K., & Nakao, Y. (2018). Deactivation Modes in Nickel-Mediated Suzuki–Miyaura Cross-Coupling Reactions Using an NHC-Pyridonate Ligand. ChemRxiv. [Link]

• Semba, K., & Nakao, Y. (2018). Deactivation Modes in Nickel-Mediated Suzuki–Miyaura Cross-Coupling Reactions Using an NHC-Pyridonate Ligand. PMC. [Link]

• Barrios-Landeros, F., & Hartwig, J. F. (2007). Palladium-Catalyzed Cross-Coupling Reactions with Fluorinated Substrates: Mechanistic Insights into the Undesired Hydrodehalogenation of Aryl Halides. Journal of the American Chemical Society, 129(23), 7432–7433. [Link]

• Navarro, O., Kaur, H., Mahjoor, P., & Nolan, S. P. (2004). Cross-Coupling and Dehalogenation Reactions Catalyzed by (N-Heterocyclic carbene)Pd(allyl)Cl Complexes. The Journal of Organic Chemistry, 69(9), 3173–3180. [Link]

• Arene, alkene or alkane synthesis by dehalogenation or reductive cleavage. (n.d.). Organic Chemistry Portal. [Link]

• Buchwald-Hartwig Amination. (2023). Chemistry LibreTexts. [Link]

• Blue, E. D., & Wommack, A. J. (2017). Mechanism and Performance Studies on the Ligand-Promoted Ullmann Amination Reaction. ACS Catalysis, 7(12), 8256–8266. [Link]

• Wikipedia contributors. (2023). Ullmann condensation. Wikipedia. [Link]

• Bacon, R. G. R., & Rennison, A. F. (1969). Mechanism of the Ullmann condensation reaction. Part III. Role of the copper catalyst. Journal of the Chemical Society C: Organic, 312–315. [Link]

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• 2. Homocoupling reactions of aryl halides-Typical procedures with Cu, Ni and Pd catalysts - operachem [operachem.com]
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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Arene, alkene or alkane synthesis by dehalogenation or reductive cleavage [organic-chemistry.org]
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• 7. pubs.acs.org [pubs.acs.org]
• 8. Phosphine Oxides as Stabilizing Ligands for the Palladium-Catalyzed Cross-Coupling of Potassium Aryldimethylsilanolates - PMC [pmc.ncbi.nlm.nih.gov]
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• 10. Ullmann condensation - Wikipedia [en.wikipedia.org]
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• 12. par.nsf.gov [par.nsf.gov]

Technical Support Center: Purification of Crude 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene

Welcome to the dedicated technical support guide for the purification of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene (CAS No. 52328-78-6). This resource is designed for researchers, medicinal chemists, and process development scientists who handle this versatile fluorinated intermediate. As a Senior Application Scientist, my goal is to provide not just procedural steps, but the underlying chemical logic to empower you to troubleshoot and optimize your purification workflows effectively. The purity of this reagent is paramount for its successful application in downstream reactions, such as cross-coupling and nucleophilic substitutions.

Section 1: Compound Profile & Purity Fundamentals

Understanding the physicochemical properties of your target compound is the foundation of any successful purification strategy. These properties dictate the ideal techniques and conditions for separating it from synthetic impurities.

Table 1: Physicochemical Properties of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene

Property	Value	Significance for Purification
CAS Number	52328-78-6	Unique identifier for database and literature searches.
Molecular Formula	C₉H₅BrF₆O	Indicates a relatively high molecular weight and halogen content.
Molecular Weight	323.03 g/mol	Affects boiling point and diffusion rates in chromatography.
Appearance	Colorless Liquid	Visual cue for purity; color may indicate impurities.
Boiling Point (Predicted)	~200-220 °C at 760 mmHg	High boiling point necessitates vacuum distillation to prevent thermal degradation.
Density (Predicted)	~1.6 - 1.7 g/cm³	Denser than water, which is relevant for aqueous workups.
Solubility	Insoluble in water; soluble in common organic solvents (e.g., DCM, Hexane, Ethyl Acetate).	Key for selecting solvents for extraction, washing, and chromatography.

Section 2: Frequently Asked Questions (FAQs)

This section addresses common high-level questions encountered during the purification of this compound.

Q1: What are the most likely impurities in my crude sample?

A1: The impurity profile is dictated by the synthetic route. A common synthesis involves the Williamson ether synthesis between 4-bromophenol and a hexafluoropropylating agent. Therefore, you should anticipate:

• Unreacted Starting Materials: Primarily 4-bromophenol, which is significantly more polar than the product.

• Solvent Residues: High-boiling polar aprotic solvents like DMF or NMP are common in this synthesis and can be difficult to remove.

• Inorganic Salts: Bases (e.g., K₂CO₃) or phase-transfer catalysts used in the reaction must be removed.

• Side-Products: Isomeric products or byproducts from potential side reactions, although typically minor for this specific transformation.

Q2: What is the most effective initial purification step after the synthesis workup?

A2: An aqueous workup is a critical first step. Before attempting distillation or chromatography, you must remove inorganic salts and highly polar, water-soluble impurities. A typical sequence involves:

• Diluting the reaction mixture with a water-immiscible solvent like dichloromethane (DCM) or ethyl acetate.

• Washing the organic layer sequentially with water, a dilute base (e.g., 5% NaOH solution) to remove acidic 4-bromophenol, and finally with brine to break emulsions and remove bulk water.[1]

• Drying the organic layer over an anhydrous salt like Na₂SO₄ or MgSO₄.[2]

Q3: Which purification technique is best for achieving >99.5% purity for drug development applications?

A3: For achieving high purity, a multi-step approach is often necessary.

• Vacuum Distillation: This is the most effective method for removing non-volatile impurities and high-boiling solvents. Given the compound's structure, it should be thermally stable enough for distillation under reduced pressure.

• Flash Column Chromatography: If distillation fails to separate closely related impurities, silica gel chromatography is the method of choice.[3] It is highly effective at removing residual starting materials and other byproducts with different polarities. Combining these two methods—distillation followed by a final chromatographic polishing step—is the gold standard for achieving >99.5% purity.

Q4: How can I quickly assess the purity of my fractions during column chromatography?

A4: Thin-Layer Chromatography (TLC) is the most rapid and cost-effective method.[3] Use the same solvent system for TLC as you plan to use for the column. The product, being moderately polar, should have an Rf value of ~0.3-0.4 in a system like 5-10% Ethyl Acetate in Hexane. Staining with potassium permanganate or visualization under UV light will reveal the product and any impurities. For more quantitative and definitive analysis of pooled fractions, Gas Chromatography-Mass Spectrometry (GC-MS) is ideal.[4]

Section 3: Troubleshooting Guide

This guide provides solutions to specific problems you may encounter during your experiments.

Problem 1: My final product is a pale yellow color after vacuum distillation.

• Possible Cause: This often indicates minor thermal decomposition or the presence of a persistent, colored impurity. The high temperatures required even under vacuum can sometimes cause degradation of halogenated compounds.

• Troubleshooting Steps:

  • Lower the Temperature: Ensure your vacuum is as deep as possible (e.g., <1 mmHg) to minimize the boiling point.

  • Use a Short-Path Apparatus: Minimize the residence time of the compound at high temperatures.

  • Charcoal Treatment: Before distillation, dissolve the crude product in a non-polar solvent like hexane, add a small amount of activated charcoal, stir for 15-30 minutes, and filter through a pad of celite. This can remove colored impurities.

  • Chromatographic Polishing: Pass the distilled material through a short plug of silica gel with hexane to remove polar, colored impurities.

Problem 2: I am seeing co-eluting impurities with my product during column chromatography.

• Possible Cause: The impurity has a polarity very similar to your product. This can happen with isomeric byproducts or impurities that have a similar functional group composition.

• Troubleshooting Steps:

  • Optimize the Mobile Phase: The key is to alter the selectivity of the separation. Instead of simply increasing or decreasing the polarity of a hexane/ethyl acetate system, try a different solvent system altogether. For example, using a dichloromethane/hexane gradient can provide different selectivity for aromatic compounds.

  • Reduce the Loading: Overloading the column is a common cause of poor separation.[3] Use a crude product-to-silica ratio of at least 1:50 by weight.

  • Use High-Performance Silica: Employing silica gel with a smaller particle size (e.g., 25-40 µm) can significantly improve resolution, albeit at the cost of higher backpressure.

Problem 3: My yield is very low after the aqueous workup.

• Possible Cause: The product may be lost to emulsions during the washing steps, or the pH of the aqueous layers was not properly controlled.

• Troubleshooting Steps:

  • Check pH: Ensure that during the basic wash (to remove 4-bromophenol), the pH is high enough (>12) to deprotonate the phenol, but not so high that it could cause hydrolysis of your product (unlikely, but possible with prolonged exposure).

  • Break Emulsions: If an emulsion forms, add a saturated brine solution and let the mixture stand. Gentle swirling, rather than vigorous shaking, can also prevent emulsion formation.

  • Back-Extraction: After separating the layers, re-extract the aqueous layers with a fresh portion of your organic solvent to recover any dissolved or suspended product.

Section 4: Standard Operating Protocols

These protocols provide a validated starting point for purity analysis and purification.

Protocol 1: Purity Assessment by GC-MS

This method is ideal for quantifying volatile impurities and confirming the identity of the main component.

• Instrumentation: Gas chromatograph with a mass selective detector (GC-MS).

• Sample Preparation: Prepare a ~1 mg/mL solution of the sample in dichloromethane.

• GC Conditions:

  • Column: A low-polarity column such as a DB-5MS (30 m x 0.25 mm, 0.25 µm film thickness) is suitable.[4]

  • Inlet Temperature: 250 °C.

  • Injection Volume: 1 µL with a 50:1 split ratio.[4]

  • Carrier Gas: Helium at 1.0 mL/min.

  • Oven Program: Start at 80 °C, hold for 2 minutes, then ramp at 15 °C/min to 280 °C and hold for 5 minutes.

• Data Analysis: Purity is determined by the area percent report. Identify the main peak by its mass spectrum and compare minor peaks to a spectral library (e.g., NIST) to tentatively identify impurities.

Protocol 2: Purification by Flash Column Chromatography

• Materials: Silica gel (40-63 µm), hexane (HPLC grade), ethyl acetate (HPLC grade), crude product.

• Procedure:

  • TLC Analysis: Develop a TLC plate using 5% ethyl acetate/hexane. The target compound should have an Rf of ~0.3-0.4. Adjust the solvent system if necessary.

  • Column Packing: Prepare a glass column with silica gel, packing it as a slurry in hexane. Ensure the bed is uniform and free of air bubbles.[3]

  • Sample Loading: Adsorb the crude product onto a small amount of silica gel ("dry loading"). Carefully add the dry-loaded sample to the top of the column.

  • Elution: Begin eluting with pure hexane. Gradually increase the polarity by adding ethyl acetate according to your TLC optimization (e.g., start with 2% ethyl acetate, then move to 5%).

  • Fraction Collection: Collect fractions and monitor them by TLC.

  • Product Isolation: Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator.

Section 5: Visual Workflows

General Purification Workflow

This diagram outlines the logical flow from a crude reaction mixture to a highly pure final product.

Caption: Decision tree for troubleshooting common purification problems.

References

• Alachem Co., Ltd. 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene Product Page. [Link]

• Google Patents.Process for preparing 1-bromo-3,5-difluorobenzene.

• Zhu, L. et al. (2021). Process Development and Synthesis of Process-Related Impurities of an Efficient Scale-Up Preparation of 5,2′-Dibromo-2,4′,5′-Trihydroxy Diphenylmethanone as a New Acute Pyelonephritis Candidate Drug. Molecules, 26(16), 4989. Available at: [Link]

Sources

• 1. DE19544870C2 - Process for the preparation of 1-bromo-3,5-difluorobenzene - Google Patents [patents.google.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing Buch-Hartwig Conditions for 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene

Welcome to the technical support center for optimizing the Buchwald-Hartwig amination of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights and troubleshooting strategies for this specific transformation. The unique electronic properties of the hexafluoropropoxy substituent present distinct challenges and opportunities in carbon-nitrogen bond formation, which this guide will address in detail.

Understanding the Substrate: The Impact of the Hexafluoropropoxy Group

The 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene substrate is characterized by a highly electron-withdrawing hexafluoropropoxy group. This substituent significantly influences the reactivity of the aryl bromide in the Buchwald-Hartwig amination. The strong inductive effect of the fluorine atoms deactivates the aromatic ring, making the C-Br bond more susceptible to oxidative addition to the palladium(0) catalyst, which is the rate-determining step in many cases.[1] However, the steric bulk of this group can also play a role in the subsequent steps of the catalytic cycle.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the Buchwald-Hartwig amination of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene in a question-and-answer format.

Low or No Conversion

Q1: I am not observing any product formation. What are the most likely causes?

A1: Low or no conversion in a Buchwald-Hartwig reaction can stem from several factors. Here's a systematic troubleshooting approach:

• Catalyst Inactivity: The active Pd(0) species is crucial for initiating the catalytic cycle.[2] If you are using a Pd(II) precatalyst, such as Pd(OAc)₂, its reduction to Pd(0) may be inefficient under your current conditions. Consider switching to a pre-formed Pd(0) source or a more advanced precatalyst (e.g., a G3 or G4 palladacycle) that generates the active catalyst more reliably.[3]

• Inappropriate Ligand Choice: The ligand is critical for stabilizing the palladium center and facilitating the catalytic cycle. For an electron-deficient aryl bromide like this, a bulky, electron-rich phosphine ligand is generally a good starting point. However, the specific amine you are using will also heavily influence the optimal ligand choice.

• Base Incompatibility: The base plays a critical role in the deprotonation of the amine. Strong, non-nucleophilic bases like sodium tert-butoxide (NaOt-Bu) or lithium bis(trimethylsilyl)amide (LHMDS) are commonly used.[4] Ensure your base is sufficiently strong and soluble in the reaction solvent. For base-sensitive substrates, weaker bases like cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄) might be necessary, though this may require higher reaction temperatures.[3][5]

• Reaction Conditions: Ensure your reaction is conducted under a strictly inert atmosphere (argon or nitrogen), as oxygen can deactivate the catalyst.[2] Solvents and reagents must be anhydrous. The reaction temperature might be too low; most Buchwald-Hartwig aminations require heating, often in the range of 80-110 °C.[4]

Side Product Formation

Q2: I am observing significant amounts of hydrodehalogenation (replacement of bromine with hydrogen). How can I minimize this?

A2: Hydrodehalogenation is a common side reaction where the aryl halide is reduced to the corresponding arene.[6] This can be caused by:

• β-Hydride Elimination: This is a potential side reaction that competes with reductive elimination.[6] It can be more prevalent with certain amine substrates.

• Catalyst Decomposition: Inefficient catalyst turnover can lead to side reactions.

Solutions:

• Optimize Ligand and Base: The choice of ligand and base can significantly influence the rate of reductive elimination versus side reactions. Screening different combinations is often necessary.

• Lower Reaction Temperature: If the desired reaction is proceeding, albeit slowly, lowering the temperature can sometimes suppress the hydrodehalogenation side reaction to a greater extent.

Q3: I am seeing the formation of a diarylamine or other homocoupling products. What is causing this?

A3: Homocoupling of either the aryl halide or the amine can occur under certain conditions.[3][7] This is often promoted by:

• High Catalyst Loading: While increasing catalyst loading can sometimes improve conversion, excessive amounts can also lead to more side products.

• Sub-optimal Ligand: The ligand plays a role in preventing these undesired couplings.

Solutions:

• Optimize Catalyst Loading: Carefully screen catalyst loading to find a balance between good conversion and minimal side product formation.

• Ligand Screening: Experiment with different ligands to identify one that favors the desired cross-coupling pathway.

Diagram: Troubleshooting Workflow

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. jk-sci.com [jk-sci.com]
• 5. Buchwald-Hartwig Coupling: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 6. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]

Overcoming low reactivity of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene

Technical Support Center: 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene

From the Senior Application Scientist's Desk:

Welcome to the dedicated technical support guide for 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene. This document is designed for researchers, medicinal chemists, and process scientists who are navigating the unique challenges posed by this highly functionalized aryl bromide. My goal is to provide not just protocols, but a deeper understanding of the chemical principles at play, enabling you to troubleshoot effectively and optimize your synthetic routes. The low reactivity of this substrate is a known hurdle, but with the right strategic approach, it can be a versatile building block in your research.

Frequently Asked Questions (FAQs)

Q1: Why is 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene so unreactive in standard cross-coupling reactions?

The primary reason for the compound's low reactivity lies in the profound electronic effect of the 1,1,2,3,3,3-hexafluoropropoxy substituent. This group is strongly electron-withdrawing due to the high electronegativity of the fluorine atoms. This effect significantly reduces the electron density of the aromatic ring, making the carbon-bromine (C-Br) bond less susceptible to oxidative addition by a low-valent metal catalyst (e.g., Pd(0)), which is the crucial first step in most cross-coupling catalytic cycles.[1] Essentially, the electron-poor nature of the aryl bromide makes it a less favorable substrate for the nucleophilic Pd(0) catalyst center.

Q2: What are the most promising cross-coupling reactions for this substrate?

Despite its deactivation, this aryl bromide can be successfully employed in several powerful cross-coupling reactions. The key is to use catalyst systems specifically designed for electron-deficient or "challenging" substrates. The most common and effective reactions include:

• Suzuki-Miyaura Coupling: For C-C bond formation with boronic acids or esters.[2][3]

• Buchwald-Hartwig Amination: For C-N bond formation with amines, amides, or carbamates.[4][5]

• Sonogashira Coupling: For C-C bond formation with terminal alkynes.[6][7]

Q3: What are the three most critical parameters I should focus on to achieve a successful reaction?

• Ligand Choice: This is arguably the most critical factor. Standard ligands like triphenylphosphine (PPh₃) are often ineffective. You must employ electron-rich and sterically hindered phosphine ligands (often called "Buchwald ligands") or N-heterocyclic carbenes (NHCs). These ligands enhance the catalytic activity by increasing the electron density on the palladium center, which facilitates the difficult oxidative addition step.[4]

• Base Selection: The choice of base is crucial for both activating the coupling partner (e.g., deprotonating an amine in Buchwald-Hartwig or activating the boronic acid in Suzuki) and for the overall stability of the catalytic system. Strong, non-nucleophilic bases are generally preferred.

• Temperature: Due to the high activation energy barrier for the oxidative addition step, elevated temperatures (typically 80-120 °C) are often necessary to drive the reaction to completion.

Troubleshooting Guide: Overcoming Common Experimental Hurdles

This section addresses specific issues you may encounter in the lab, providing both a likely cause and a validated solution.

Issue 1: No or Very Low Conversion of Starting Material

This is the most common problem and almost always points to an issue with the catalytic system's activity.

• Likely Cause A: Inadequate Catalyst/Ligand System. The Pd(0) species is not reactive enough to undergo oxidative addition with the electron-deficient C-Br bond.

  • Solution: Switch to a more robust catalyst system. For Suzuki and Buchwald-Hartwig reactions, use a combination of a palladium precatalyst like Pd(OAc)₂ or Pd₂(dba)₃ with a highly activating, bulky phosphine ligand. For Sonogashira couplings, ensure both a palladium source and a copper(I) co-catalyst are used under standard conditions.[7]

• Likely Cause B: Incorrect Base. The base may be too weak to facilitate the transmetalation step (Suzuki) or deprotonate the coupling partner (Buchwald-Hartwig, Sonogashira).

  • Solution: Employ a stronger base. For Suzuki reactions, cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄) are excellent choices. For Buchwald-Hartwig aminations, sodium or potassium tert-butoxide (NaOtBu, KOtBu) are standard. For Sonogashira, a liquid amine base like triethylamine (Et₃N) or diisopropylamine (iPr₂NH) is typically sufficient.[4][8]

• Likely Cause C: Insufficient Temperature. The reaction simply lacks the thermal energy to overcome the activation barrier.

  • Solution: Increase the reaction temperature incrementally, for example, from 80 °C to 100 °C or 120 °C. Use a high-boiling point solvent like 1,4-dioxane or toluene. Monitor the reaction for any signs of decomposition of your starting materials or products at higher temperatures.

Visual Troubleshooting Workflow

Here is a decision tree to guide your optimization process when faced with low product yield.

Caption: A decision tree for troubleshooting low-yield cross-coupling reactions.

Issue 2: Formation of Hydrodehalogenation Side Product

You observe the formation of 1-(1,1,2,3,3,3-hexafluoropropoxy)benzene, where the bromine has been replaced by a hydrogen atom.

• Likely Cause: Competing Reductive Dehalogenation. This side reaction can occur, particularly in Buchwald-Hartwig aminations, where an intermediate palladium-hydride species may form and reductively eliminate the arene instead of the desired amine product.[9] This can be exacerbated by certain bases or impurities.

  • Solution 1: Meticulous control of reaction conditions. Ensure all reagents and solvents are anhydrous and the reaction is performed under a strictly inert atmosphere (Argon or Nitrogen).

  • Solution 2: Ligand Modification. Some ligands are more prone to promoting this side reaction than others. Trying a different class of bulky phosphine ligand can sometimes suppress this pathway.

  • Solution 3: Consider a bimetallic catalyst system. For certain aminations, the use of a copper co-catalyst alongside palladium has been shown to prevent Pd-hydride formation and minimize hydrodehalogenation.[9]

Optimized Experimental Protocols

The following protocols are robust starting points for your experiments. They incorporate best practices for activating this challenging substrate. Always perform reactions under an inert atmosphere (e.g., Argon) using anhydrous solvents.

General Catalytic Cycle Visualization

All the protocols below follow this fundamental catalytic pathway. The key to success with our substrate is optimizing Step 1: Oxidative Addition.

Caption: Generalized catalytic cycle for palladium-catalyzed cross-coupling.

Protocol 1: Suzuki-Miyaura Coupling

This protocol is for coupling with an arylboronic acid.

Parameter	Recommendation
Palladium Precatalyst	Pd(OAc)₂ (2 mol%)
Ligand	RuPhos (4 mol%)
Aryl Bromide	1.0 equivalent
Boronic Acid	1.2 - 1.5 equivalents
Base	K₂CO₃ (3.0 equivalents)
Solvent	Toluene / H₂O (10:1 ratio, 0.25 M)
Temperature	80 °C
Time	12 - 24 hours

Step-by-Step Methodology:

• To a Schlenk flask, add 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene, the arylboronic acid, and K₂CO₃.

• Evacuate and backfill the flask with argon three times.

• Add toluene and deionized water.

• In a separate vial under argon, prepare a stock solution of Pd(OAc)₂ and RuPhos in toluene. Add the required amount of this catalyst solution to the reaction flask.

• Heat the reaction mixture to 80 °C with vigorous stirring.

• Monitor progress by TLC or GC-MS.

• Upon completion, cool to room temperature, add water, and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.[2]

Protocol 2: Buchwald-Hartwig Amination

This protocol is for coupling with a primary or secondary amine.

Parameter	Recommendation
Palladium Precatalyst	Pd₂(dba)₃ (1-2 mol%)
Ligand	XPhos (2-4 mol%)
Aryl Bromide	1.0 equivalent
Amine	1.2 equivalents
Base	NaOtBu (1.4 equivalents)
Solvent	1,4-Dioxane (0.5 M)
Temperature	100 °C
Time	4 - 18 hours

Step-by-Step Methodology:

• In an argon-filled glovebox, add Pd₂(dba)₃, XPhos, and NaOtBu to an oven-dried sealable reaction tube.

• Remove the tube from the glovebox, then add the aryl bromide and the amine.

• Add anhydrous, degassed 1,4-dioxane via syringe.

• Seal the tube and heat the reaction mixture to 100 °C.

• Monitor the reaction until the starting material is consumed (GC-MS or TLC).

• After cooling, dilute the mixture with ethyl acetate and filter through a pad of Celite®.

• Concentrate the filtrate and purify the residue by column chromatography.[1]

Protocol 3: Sonogashira Coupling

This protocol is for coupling with a terminal alkyne.

Parameter	Recommendation
Palladium Precatalyst	PdCl₂(PPh₃)₂ (2-5 mol%)
Copper Co-catalyst	CuI (1-3 mol%)
Aryl Bromide	1.0 equivalent
Terminal Alkyne	1.1 - 1.2 equivalents
Base / Solvent	Diisopropylamine (iPr₂NH) or Triethylamine (Et₃N)
Co-Solvent	THF (optional, for solubility)
Temperature	60 °C
Time	3 - 12 hours

Step-by-Step Methodology:

• To a Schlenk flask, add 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene and the terminal alkyne.

• Add the amine base (and THF if needed).

• Degas the solution by bubbling with argon for 20 minutes.

• Under a positive pressure of argon, add PdCl₂(PPh₃)₂ and CuI.

• Stir the reaction mixture at 60 °C until completion.

• Cool the reaction, dilute with diethyl ether, and filter to remove the ammonium salt.

• Wash the filtrate with saturated aq. NH₄Cl and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate to provide the crude product for purification.[7]

References

• Palladium-Catalyzed Coupling of Optically Active Amines with Aryl Bromides. Journal of the American Chemical Society - ACS Publications. Available at: [Link]

• Buchwald-Hartwig Aminations of Aryl Halides Using Nitroaromatics as Coupling Partners: Overcoming Hydrodehalogenation Pathway in Water. Novartis OAK. Available at: [Link]

• Preparation of sec and tert amines by Buchwald-Hartwig Amination. Organic Chemistry Data. Available at: [Link]

• Buchwald-Hartwig Amination - Chemistry LibreTexts. Chemistry LibreTexts. Available at: [Link]

• Recent advances in transition metal-catalysed cross-coupling of (hetero)aryl halides and analogues under ligand-free conditions. Catalysis Science & Technology (RSC Publishing). Available at: [Link]

• New Ligands That Promote Cross-Coupling Reactions between Aryl Halides and Unactivated Arenes. Organic Letters - ACS Publications. Available at: [Link]

• Buchwald-Hartwig Cross Coupling Reaction. Organic Chemistry Portal. Available at: [Link]

• Multimetallic Catalysis Enabled Cross-Coupling of Aryl Bromides with Aryl Triflates. NIH. Available at: [Link]

• Cross-Coupling Reactions of Unactivated Alkyl Halides. CORE. Available at: [Link]

• Split cross-coupling via Rh-catalysed activation of unstrained aryl–aryl bonds. PMC - NIH. Available at: [Link]

• Sonogashira coupling - Wikipedia. Wikipedia. Available at: [Link]

• Reactions of Polyfluorobenzenes With Nucleophilic Reagents. PMC - NIH. Available at: [Link]

• Selective coupling reaction of 1-bromo-4-(bromo methyl)benzene with p-tolylboronic acid. ResearchGate. Available at: [Link]

• Visualizing and Understanding Ordered Surface Phases during the Ullmann Coupling Reaction. ACS Publications. Available at: [Link]

• Suzuki-Miyaura Cross-Coupling Reactions of Primary Alkyltrifluoroborates with Aryl Chlorides. PMC - NIH. Available at: [Link]

• Cross-Coupling Reactions. NROChemistry. Available at: [Link]

• cross-electrophile via 1,4. RECERCAT. Available at: [Link]

• Sonogashira Coupling. NROChemistry. Available at: [Link]

• Sonogashira Coupling. SynArchive. Available at: [Link]

• Suzuki-Miyaura Coupling |Basics|Mechanism|Examples| ChemOrgChem. YouTube. Available at: [Link]

• Mechanisms of reactions of halogenated compounds: Part 7. Effects of fluorine and other groups as substituents on nucleophilic aromatic substitution. ResearchGate. Available at: [Link]

• Sonogashira Coupling - Chemistry LibreTexts. Chemistry LibreTexts. Available at: [Link]

• Synergy in Sonogashira Cross-Coupling Reactions with a Magnetic Janus-Type Catalyst. MDPI. Available at: [Link]

• The Suzuki coupling reactions of aryl bromides with phenylboronic acid. ResearchGate. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Suzuki-Miyaura Cross-Coupling Reactions of Primary Alkyltrifluoroborates with Aryl Chlorides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. m.youtube.com [m.youtube.com]
• 4. Preparation of Sec and Tert Amines - Wordpress [reagents.acsgcipr.org]
• 5. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 6. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 7. Sonogashira Coupling | NROChemistry [nrochemistry.com]
• 8. Suzuki Coupling [organic-chemistry.org]
• 9. Buchwald-Hartwig Aminations of Aryl Halides Using Nitroaromatics as Coupling Partners: Overcoming Hydrodehalogenation Pathway in Water - OAK Open Access Archive [oak.novartis.com]

Technical Support Center: Catalyst Selection for Cross-Coupling with 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene

Welcome to the technical support resource for researchers, scientists, and drug development professionals working with 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene in palladium-catalyzed cross-coupling reactions. This guide provides in-depth, field-proven insights into catalyst selection, reaction optimization, and troubleshooting, structured in a practical question-and-answer format to address the specific challenges you may encounter.

Frequently Asked Questions (FAQs)

Q1: What are the key considerations when selecting a catalyst system for cross-coupling with 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene?

A1: The choice of catalyst system is paramount for a successful cross-coupling reaction. For the substrate 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene, the primary consideration is the electronic nature of the aryl bromide. The presence of the strongly electron-withdrawing hexafluoropropoxy group makes the C-Br bond more susceptible to oxidative addition to the palladium(0) center, which is the first and often rate-limiting step in the catalytic cycle.[1][2][3]

Key factors to consider are:

• Palladium Precursor: Standard Pd(II) precursors like Pd(OAc)₂ or PdCl₂ are often sufficient and cost-effective. However, for more challenging couplings or to ensure reproducibility, pre-formed Pd(0) sources like Pd₂(dba)₃ or well-defined precatalysts (e.g., XPhos Pd G3) are recommended as they provide more consistent generation of the active Pd(0) species.[4][5]

• Ligand: The ligand stabilizes the palladium center, influences its reactivity, and facilitates both oxidative addition and reductive elimination. For electron-deficient substrates like this, bulky, electron-rich phosphine ligands are generally the preferred choice. These ligands promote the formation of the active monoligated Pd(0) species and accelerate the final reductive elimination step.[4][6]

• Base: The base plays a crucial role in the catalytic cycle, particularly in the transmetalation step of Suzuki couplings and for neutralizing the HX generated in Heck reactions.[2][7] The choice of base depends on the specific coupling reaction and the sensitivity of your substrates.

Q2: Which specific ligands are recommended for Suzuki-Miyaura coupling with this substrate?

A2: For Suzuki-Miyaura couplings involving electron-deficient aryl bromides, bulky and electron-rich biaryl phosphine ligands are highly effective. These ligands have been shown to improve reaction rates and yields for challenging substrates.[8][9]

Recommended ligands for initial screening include:

• Buchwald-type biarylphosphines: XPhos, SPhos, and RuPhos are excellent starting points. They are known to be highly active for a broad range of Suzuki couplings.[9]

• N-Heterocyclic Carbenes (NHCs): NHC ligands can also be very effective, offering high stability and activity. PEPPSI™-type precatalysts are a convenient option for utilizing NHC ligands.[5]

It is advisable to screen a small panel of these ligands to identify the optimal choice for your specific coupling partner.

Q3: For a Buchwald-Hartwig amination, what catalyst system should I start with?

A3: Buchwald-Hartwig amination requires a catalyst system that can facilitate the challenging C-N bond formation. The choice of ligand is particularly critical for this transformation.[10][11]

A robust starting point for the amination of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene would be:

• Palladium Source: Pd₂(dba)₃ or a G3/G4 Buchwald precatalyst.

• Ligand: A bulky, electron-rich biaryl phosphine ligand such as Josiphos, Xantphos, or a Buchwald-type ligand (e.g., BrettPhos, RuPhos).[12]

• Base: A strong, non-nucleophilic base is required. Sodium tert-butoxide (NaOtBu) is the most common and effective base for these reactions.

Q4: Can I use this substrate in a Heck or Sonogashira reaction? What are the recommended conditions?

A4: Yes, the electron-deficient nature of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene makes it a good candidate for both Heck and Sonogashira couplings.

• For the Heck Reaction: A standard catalyst system of Pd(OAc)₂ with a phosphine ligand like PPh₃ or P(o-tolyl)₃ is a good starting point.[7][13] An inorganic base such as K₂CO₃ or an amine base like Et₃N is typically used.[2]

• For the Sonogashira Reaction: This reaction typically requires a dual catalyst system of a palladium complex and a copper(I) salt (e.g., CuI) as a co-catalyst.[14][15] A common catalyst combination is PdCl₂(PPh₃)₂/CuI with an amine base like Et₃N or i-Pr₂NH.[16] Copper-free Sonogashira protocols are also available and can be advantageous for sensitive substrates.

Troubleshooting Guide

This section addresses common issues encountered during cross-coupling reactions with 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene.

Issue 1: Low or No Product Yield

• Possible Cause: Inactive catalyst.

  • Troubleshooting Steps:

    • Ensure your palladium source and ligand are of high purity and have been stored correctly.

    • If using a Pd(II) precursor, ensure that the in situ reduction to Pd(0) is efficient. You might consider adding a reducing agent or switching to a pre-formed Pd(0) source or a precatalyst.[4][17]

    • Verify that your reaction is performed under a strictly inert atmosphere (e.g., argon or nitrogen), as oxygen can deactivate the catalyst.[4]

• Possible Cause: Inefficient transmetalation (for Suzuki coupling).

  • Troubleshooting Steps:

    • The choice and quality of the base are critical. Ensure your base is anhydrous and finely powdered for solid bases.

    • Screen different bases. For example, if K₃PO₄ is not effective, consider a stronger base like Cs₂CO₃ or K₂CO₃.[8]

    • Ensure your boronic acid is of high quality. Protodeboronation (cleavage of the C-B bond) can be a significant side reaction.[9]

• Possible Cause: Poor solubility of reagents.

  • Troubleshooting Steps:

    • Screen different solvents or solvent mixtures. Toluene, dioxane, and DMF are common choices.

    • Ensure adequate stirring to overcome solubility issues, especially with heterogeneous mixtures.[18]

Issue 2: Formation of Significant Side Products

• Side Product: Homocoupling of the boronic acid (in Suzuki coupling).

  • Possible Cause: Presence of oxygen in the reaction mixture.

  • Troubleshooting Steps:

    • Rigorously degas your solvent and the reaction mixture before adding the catalyst.[9]

    • Ensure a continuous positive pressure of inert gas throughout the reaction.

• Side Product: Hydrodehalogenation (replacement of the bromine with a hydrogen).

  • Possible Cause: This can be promoted by trace amounts of water or other protic sources.[19] The choice of ligand can also influence the extent of this side reaction.

  • Troubleshooting Steps:

    • Use anhydrous solvents and reagents.

    • Screen different ligands. Sometimes a less electron-rich ligand can suppress this pathway.

Experimental Protocols

General Procedure for Suzuki-Miyaura Coupling

• To an oven-dried reaction vessel, add 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene (1.0 equiv.), the desired arylboronic acid (1.2 equiv.), and the base (e.g., K₃PO₄, 2.0 equiv.).

• The vessel is sealed, evacuated, and backfilled with an inert gas (e.g., argon) three times.

• Add the palladium precursor (e.g., Pd(OAc)₂, 2 mol%) and the ligand (e.g., SPhos, 4 mol%).

• Add degassed solvent (e.g., toluene, 0.1 M) via syringe.

• Heat the reaction mixture to the desired temperature (e.g., 80-110 °C) with vigorous stirring.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature, dilute with an appropriate organic solvent, and wash with water. The organic layer is dried over anhydrous MgSO₄, filtered, and concentrated under reduced pressure.

• Purify the crude product by column chromatography.

Data Presentation

Table 1: Recommended Starting Conditions for Various Cross-Coupling Reactions

Reaction Type	Palladium Source (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temperature (°C)
Suzuki-Miyaura	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄ (2)	Toluene	100
Buchwald-Hartwig	Pd₂(dba)₃ (1)	BrettPhos (2)	NaOtBu (1.5)	Toluene	100
Heck	Pd(OAc)₂ (2)	P(o-tolyl)₃ (4)	Et₃N (1.5)	DMF	120
Sonogashira	PdCl₂(PPh₃)₂ (2)	-	Et₃N (2)	THF	60
CuI (4)

Note: These are general starting points. Optimization of catalyst loading, ligand, base, solvent, and temperature is often necessary for achieving high yields.

Visualizations

General Catalytic Cycle for Palladium-Catalyzed Cross-Coupling

Caption: General catalytic cycle for Pd-catalyzed cross-coupling reactions.

Troubleshooting Logic for Low Yield

Caption: Decision tree for troubleshooting low-yield cross-coupling reactions.

References

• Littke, A. F., & Fu, G. C. (2002). Palladium-Catalyzed Coupling Reactions of Aryl Chlorides.

• Bhanushali, M. J., & Bhor, M. D. (2019). Recent advances in transition metal-catalysed cross-coupling of (hetero)aryl halides and analogues under ligand-free conditions. Catalysis Science & Technology, 9(18), 4874-4905. [Link]

• ChemTalk. (2023). Metal-Catalyzed Cross-Coupling Reactions. ChemTalk. [Link]

• Chemistry LibreTexts. (2020). 17.2: Palladium catalyzed couplings. Chemistry LibreTexts. [Link]

• Billingsley, K. L., & Buchwald, S. L. (2007). Catalysts for Suzuki−Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. Journal of the American Chemical Society, 129(11), 3358-3366. [Link]

• Wikipedia. (2023). Cross-coupling reaction. Wikipedia. [Link]

• Wikipedia. (2023). Buchwald–Hartwig amination. Wikipedia. [Link]

• Lu, G. P., Voigtritter, K. R., Cai, C., & Lipshutz, B. H. (2012). Ligand effects on the stereochemical outcome of Suzuki-Miyaura couplings. The Journal of Organic Chemistry, 77(8), 3700-3703. [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Chemistry LibreTexts. [Link]

• Wikipedia. (2023). Heck reaction. Wikipedia. [Link]

• Wikipedia. (2023). Suzuki reaction. Wikipedia. [Link]

• Wikipedia. (2023). Sonogashira coupling. Wikipedia. [Link]

• Organic Chemistry Portal. Heck Reaction. Organic Chemistry Portal. [Link]

• Organic Chemistry Portal. Suzuki Coupling. Organic Chemistry Portal. [Link]

• Organic Chemistry Portal. Buchwald-Hartwig Cross Coupling Reaction. Organic Chemistry Portal. [Link]

• Organic Chemistry Portal. Sonogashira Coupling. SynArchive. [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Chemistry LibreTexts. [Link]

• Chemistry LibreTexts. (2023). Heck Reaction. Chemistry LibreTexts. [Link]

• Chemistry LibreTexts. (2024). Sonogashira Coupling. Chemistry LibreTexts. [Link]

• Kashani, S. K., Jessiman, J. E., & Organ, M. G. (2022). Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow. ChemRxiv. [Link]

• Organic Chemistry Portal. Buchwald-Hartwig Cross Coupling Reaction. Organic Chemistry Portal. [Link]

• Shpilt, Z., & Pappo, D. (2018). Palladium-Catalyzed Cross-Coupling Reactions with Fluorinated Substrates: Mechanistic Insights into the Undesired Hydrodehalogenation of Aryl Halides. ACS Catalysis, 8(10), 9544-9550. [Link]

• SynArchive. Sonogashira Coupling. SynArchive. [Link]

• Le, C. M., & Organ, M. G. (2020). Synthesis of Fluorinated Alkyl Aryl Ethers by Palladium-Catalyzed C–O Cross-Coupling. Organic Letters, 22(16), 6398-6402. [Link]

• La-Venia, A., et al. (2025). Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design. Organic Chemistry Frontiers. [Link]

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Technical Support Center: Recrystallization of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene Derivatives

Welcome to the technical support guide for the purification of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene and its derivatives. This document provides field-proven insights, troubleshooting guides, and detailed protocols tailored for researchers, scientists, and drug development professionals. The unique structure of these molecules, featuring a brominated aromatic ring coupled with a highly fluorinated ether chain, presents specific challenges and opportunities in purification by recrystallization. This guide is designed to help you navigate these complexities and achieve high-purity crystalline material.

Frequently Asked Questions (FAQs)

Q1: My initial attempts at recrystallization have failed. What makes these hexafluoropropoxy-substituted benzene derivatives challenging to purify?

A: The difficulty arises from the molecule's distinct structural domains. The bromobenzene portion is a classic aromatic system, while the hexafluoropropoxy tail is fluorous in nature. This bifunctional character can lead to unpredictable solubility profiles. Furthermore, fluorinated compounds often exhibit different intermolecular interactions compared to their hydrocarbon analogs, which can complicate crystal lattice formation. The key is to find a solvent or solvent system that can adequately solvate the entire molecule at high temperatures but allow for controlled desolvation and crystal packing upon cooling.

Q2: How do I select an appropriate solvent for my 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene derivative?

A: Solvent selection is the most critical step. An ideal solvent should dissolve the compound completely when hot but poorly when cold.[1] For this specific class of compounds, a systematic approach is recommended.

Key Principles:

• "Like Dissolves Like": The molecule has both polarizable (bromophenyl ether) and nonpolar/fluorous (hexafluoropropyl) characteristics.[2] This suggests that single solvents may be less effective than binary solvent systems.

• Boiling Point: The solvent's boiling point should be high enough to dissolve the compound but generally below the compound's melting point to prevent "oiling out".[1][3]

• Inertness: The solvent must not react with your compound.[1]

Recommended Solvent Screening Protocol:

• Place approximately 20-30 mg of your crude compound into several small test tubes.

• To each tube, add a different solvent dropwise at room temperature. Test a range of solvents from nonpolar to polar (see table below).

• If the compound dissolves at room temperature, that solvent is unsuitable for single-solvent recrystallization but may be used as the "good" solvent in a two-solvent system.

• If the compound does not dissolve, heat the mixture gently. If it dissolves when hot, it is a potential candidate.

• Allow the hot solution to cool slowly to room temperature, then in an ice bath. Observe if crystals form. The solvent that yields the most abundant, well-formed crystals is your best choice.

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Troubleshooting Guide

Q3: My compound "oiled out" instead of forming crystals. What's happening and how do I fix it?

A: "Oiling out" occurs when the solid melts in the hot solvent and separates as a liquid phase instead of dissolving. This often happens if the boiling point of the solvent is higher than the melting point of the solute.[3][4] It can also be caused by the presence of significant impurities, which depress the melting point.

Solutions:

• Re-dissolve and Add More Solvent: Warm the mixture to re-dissolve the oil, then add a small amount of additional hot solvent to lower the saturation point. Cool the solution very slowly.[3]

• Lower the Solution Temperature: Use a lower boiling point solvent if possible.

• Change Solvent System: Switch to a solvent system where your compound has lower solubility, requiring a larger volume of solvent. This keeps the concentration of the solute below the point of oiling out at a given temperature.

• Slow Cooling: Insulate the flask to ensure extremely slow cooling. This gives molecules more time to orient themselves into a crystal lattice rather than crashing out as a disordered oil.[3]

Q4: The solution is clear and no crystals have formed, even after cooling in an ice bath. What should I do?

A: This typically indicates one of two issues: either the solution is not saturated (too much solvent was used), or it is supersaturated.[4][5]

Solutions:

• Induce Crystallization (for supersaturation):

  • Scratching: Gently scratch the inside surface of the flask with a glass rod at the meniscus. The microscopic glass fragments can serve as nucleation sites.[4]

  • Seed Crystals: Add a tiny crystal from a previous successful batch. This provides a perfect template for crystal growth.[1]

  • Ultra-Cooling: Place the flask in a dry ice/acetone bath for a short period.

• Increase Concentration (if not saturated):

  • Gently heat the solution and boil off some of the solvent to increase the solute concentration.[6] Be careful not to evaporate too much. Once a slight cloudiness appears, add a few drops of solvent to re-dissolve and then allow it to cool again.

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Q5: My recovery yield is very low. How can I improve it?

A: Low yield is a common problem in recrystallization and can stem from several factors.[5]

Causes & Solutions:

• Too Much Solvent: Using more than the minimum amount of hot solvent required for dissolution will result in a significant portion of your compound remaining in the mother liquor upon cooling.[5] Solution: Use the absolute minimum volume of boiling solvent.

• Premature Crystallization: If crystals form during hot filtration, you will lose product. Solution: Use a pre-heated funnel and flask for filtration and add a slight excess of solvent (5-10%) before filtering, then boil off the excess before cooling.

• Washing with Room Temperature Solvent: Washing the collected crystals with solvent that is not ice-cold will re-dissolve some of your product.[5] Solution: Always use a minimal amount of ice-cold solvent for washing.

• Inappropriate Solvent Choice: A solvent in which your compound has moderate, rather than low, solubility at cold temperatures will lead to product loss. Solution: Re-evaluate your solvent choice with the screening protocol.

Data & Protocols

Table 1: Potential Solvents for Screening

This table provides a starting point for solvent selection. Given the mixed polarity of the target molecules, binary systems are often highly effective.

Solvent	Boiling Point (°C)	Polarity	Comments
Nonpolar
Heptane / Hexanes	98 / 69	Low	Good "anti-solvent" or for highly nonpolar derivatives. Prone to oiling out if used alone.[7]
Toluene	111	Low	Can dissolve the aromatic portion well; may require a co-solvent.
Intermediate Polarity
Dichloromethane (DCM)	40	Medium	Low boiling point can be a drawback. Often used in solvent pairs.
Diethyl Ether	35	Medium	Very volatile. Good for dissolving and then adding an anti-solvent like hexanes.[7]
Ethyl Acetate (EtOAc)	77	Medium	A versatile solvent, often effective in a pair with hexanes.
Polar Aprotic
Acetone	56	High	Can be a good solvent; often paired with hexanes or water.[7]
Acetonitrile (MeCN)	82	High	May be too polar, but worth screening.
Polar Protic
Isopropanol (IPA)	82	High	Often a good choice for compounds with some hydrogen bonding capability.
Ethanol (EtOH)	78	High	A very common and effective recrystallization solvent.[7]

Protocol 1: Standard Single-Solvent Recrystallization

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add a minimal amount of the selected solvent and bring the mixture to a gentle boil while stirring. Continue adding the solvent dropwise until the solid just dissolves.

• Hot Filtration (if necessary): If insoluble impurities are present, quickly filter the hot solution through a pre-heated funnel with fluted filter paper into a clean, pre-heated flask.

• Crystallization: Cover the flask with a watch glass and allow it to cool slowly to room temperature. Do not disturb the flask during this period. Slow cooling is crucial for forming large, pure crystals.[6]

• Cooling: Once at room temperature, place the flask in an ice-water bath for at least 30 minutes to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold solvent to remove any adhering mother liquor.

• Drying: Dry the crystals under vacuum to remove all traces of solvent.

Protocol 2: Two-Solvent (Anti-Solvent) Recrystallization

• Dissolution: Dissolve the crude solid in the minimum amount of a hot "good" solvent (one in which it is highly soluble).

• Addition of Anti-Solvent: While the solution is still hot, add the "anti-solvent" (one in which the compound is poorly soluble) dropwise until the solution becomes faintly cloudy (the point of saturation).

• Clarification: Add a few drops of the hot "good" solvent to just re-dissolve the precipitate and make the solution clear again.

• Crystallization & Isolation: Follow steps 3-7 from the Single-Solvent protocol.

References

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

• University of California, Los Angeles. (n.d.). Recrystallization. Retrieved from [Link]

• Chemistry LibreTexts. (2022). 3.6F: Troubleshooting. Retrieved from [Link]

• Google Patents. (n.d.). US5290846A - Solvents for fluorinated polymers.

• The Organic Chemistry Tutor. (2017, December 15). Retrosynthesis of Benzene Derivatives (Make This Molecule). YouTube. Retrieved from [Link]

• The Journal of Organic Chemistry. (2022). Renewable Reagent for Nucleophilic Fluorination. Retrieved from [Link]

• ResearchGate. (2021). How to purify 8-Bromomethyl-4,4-difluoro-1,3,5,7-tetramethyl-4-bora-3a, 4a-diaza-s-indacene?. Retrieved from [Link]

• Biocyclopedia. (n.d.). Problems in recrystallization. Retrieved from [Link]

• Journal of Research of the National Bureau of Standards. (n.d.). Fluorination of Haloaromatic Compounds 1,2. Retrieved from [Link]

• University of York. (n.d.). Problems with Recrystallisations. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved from [Link]

Sources

• 1. mt.com [mt.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 4. Problems in recrystallization | Recrystallization | Laboratory techniques [biocyclopedia.com]
• 5. people.chem.umass.edu [people.chem.umass.edu]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Reagents & Solvents [chem.rochester.edu]

Preventing debromination of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene

A Guide for Researchers, Scientists, and Drug Development Professionals on Preventing Debromination

Welcome to the dedicated technical support center for 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene. This resource is designed to provide in-depth guidance and troubleshooting advice to help you mitigate the common side reaction of debromination during your synthetic experiments. As Senior Application Scientists, we understand the critical importance of maintaining the integrity of the C-Br bond for subsequent functionalization, and this guide is structured to address the specific challenges you may encounter.

Understanding the Challenge: The Nature of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene

The 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene molecule presents a unique reactivity profile. The strongly electron-withdrawing nature of the hexafluoropropoxy group significantly influences the electronic properties of the aromatic ring. This substituent acidifies the aromatic protons and can make the C-Br bond susceptible to cleavage under certain reaction conditions, leading to the undesired formation of 1-(1,1,2,3,3,3-hexafluoropropoxy)benzene. This guide will walk you through the most common reaction types where debromination is a risk and provide actionable strategies to prevent it.

Frequently Asked Questions (FAQs) & Troubleshooting

Section 1: Palladium-Catalyzed Cross-Coupling Reactions (e.g., Suzuki-Miyaura Coupling)

Q1: I'm observing significant debromination of my starting material during a Suzuki-Miyaura coupling. What are the primary causes?

A: Hydrodebromination is a common side reaction in palladium-catalyzed cross-coupling reactions. For an electron-deficient substrate like 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene, several factors can contribute:

• High Reaction Temperatures: Elevated temperatures can accelerate the rate of debromination.

• Choice of Base: Strong bases, particularly in the presence of protic solvents (like water or alcohols), can act as hydride donors, leading to the reductive cleavage of the C-Br bond.

• Catalyst and Ligand System: The electronic and steric properties of the palladium catalyst and its coordinating ligand play a crucial role. Some ligand systems are more prone to promoting hydrodehalogenation.

• Presence of Hydride Sources: Trace amounts of water, or solvents that can act as hydride donors (e.g., isopropanol), can contribute to the formation of the debrominated byproduct.

Q2: How can I minimize debromination in my Suzuki coupling reaction?

A: A systematic approach to optimizing your reaction conditions is key. Consider the following strategies:

Parameter	Recommendation	Rationale
Base	Use weaker inorganic bases such as K₂CO₃, K₃PO₄, or Cs₂CO₃.	These are less likely to generate hydride species that cause reductive debromination.
Catalyst/Ligand	Employ bulky, electron-rich phosphine ligands (e.g., XPhos, SPhos) or N-heterocyclic carbene (NHC) ligands.	These ligands can promote the desired reductive elimination step of the catalytic cycle over the competing debromination pathway.
Temperature	Start with lower reaction temperatures (e.g., 60-80 °C) and monitor the reaction progress.	Minimizing thermal decomposition and side reactions is crucial.
Solvent	Use anhydrous, aprotic solvents like toluene, dioxane, or THF.	This minimizes the presence of potential hydride and proton sources that can lead to debromination.
Degassing	Thoroughly degas all solvents and the reaction mixture.	Removing dissolved oxygen is critical to prevent the formation of palladium(II) species that can promote side reactions.

Experimental Protocol: Optimized Suzuki-Miyaura Coupling

• Reaction Setup: To a flame-dried Schlenk flask, add 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene (1.0 equiv.), the desired boronic acid or ester (1.2-1.5 equiv.), and a finely powdered weak inorganic base (e.g., K₃PO₄, 2.0-3.0 equiv.).

• Degassing: Seal the flask and evacuate and backfill with an inert gas (e.g., Argon) three times.

• Solvent Addition: Add anhydrous, degassed solvent (e.g., toluene or dioxane) via syringe.

• Catalyst Addition: Add the palladium catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%) and ligand (if required) under a positive flow of inert gas.

• Reaction: Heat the mixture to the desired temperature (e.g., 80 °C) and monitor by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature, dilute with an organic solvent, and wash with water and brine. Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography.

Section 2: Grignard Reagent Formation

Q1: I'm having trouble forming the Grignard reagent of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene. I'm observing significant amounts of the debrominated product and biphenyl coupling byproducts.

A: The formation of Grignard reagents from aryl bromides can be complicated by side reactions, especially with substrates bearing reactive functional groups or those prone to side reactions. The primary issues are:

• Wurtz-type Coupling: The newly formed Grignard reagent can react with the starting aryl bromide to form a biphenyl byproduct.

• Reaction with Solvent: The highly basic Grignard reagent can react with certain solvents.

• Debromination: While less common during the formation itself, quenching the reaction with a proton source can reveal if unreacted starting material is being reduced.

Q2: What are the best practices for successfully forming the Grignard reagent while minimizing side reactions?

A: Careful control of reaction conditions is paramount. The following table provides guidance:

Parameter	Recommendation	Rationale
Temperature	Maintain low temperatures, ideally between -20 °C and 0 °C.[1]	This minimizes the rate of side reactions, particularly Wurtz-type coupling.
Addition Rate	Add the aryl bromide solution slowly and dropwise to the magnesium turnings.	This maintains a low concentration of the aryl bromide, disfavoring reaction with the newly formed Grignard reagent.
Magnesium Activation	Use freshly crushed magnesium turnings or activate them with a small crystal of iodine or 1,2-dibromoethane.	A clean, active magnesium surface is crucial for efficient Grignard formation.
Solvent	Use anhydrous diethyl ether or THF.	These ethereal solvents are relatively inert and effectively solvate the Grignard reagent.

Experimental Protocol: Low-Temperature Grignard Reagent Formation

• Glassware Preparation: Flame-dry all glassware under vacuum and allow to cool under an inert atmosphere (Argon or Nitrogen).

• Magnesium Activation: Place magnesium turnings (1.2 equiv.) in a three-necked flask equipped with a dropping funnel, reflux condenser, and a magnetic stir bar. Add a small crystal of iodine and gently warm with a heat gun until the iodine sublimes.

• Reaction Initiation: Add a small amount of anhydrous THF to cover the magnesium. Add a small portion (approx. 10%) of a solution of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene (1.0 equiv.) in anhydrous THF from the dropping funnel. The reaction may need gentle warming to initiate.

• Controlled Addition: Once the reaction has started (indicated by gentle refluxing and disappearance of the iodine color), cool the flask to -15 °C. Add the remaining aryl bromide solution dropwise, maintaining the internal temperature below -10 °C.

• Reaction Completion: After the addition is complete, allow the mixture to stir at -15 °C for 1-2 hours, then slowly warm to 0 °C and stir for an additional hour. The Grignard reagent is now ready for use in the subsequent reaction.

Section 3: Lithiation (Halogen-Metal Exchange)

Q1: I am attempting a halogen-metal exchange using n-butyllithium, but I'm getting a complex mixture of products, including the debrominated compound.

A: Lithiation via halogen-metal exchange is a powerful tool, but it is a very fast and often exothermic reaction. The resulting aryllithium species is highly reactive and can participate in several side reactions:

• Reaction with Solvent: Aryllithium reagents can deprotonate ethereal solvents like THF, especially at higher temperatures.

• Benzyne Formation: Although less likely with this substrate, ortho-lithiation followed by elimination of LiBr can lead to a reactive benzyne intermediate.

• Reaction with Electrophile Precursors: If the subsequent electrophile is added too quickly or at too high a temperature, side reactions can occur.

Q2: How can I perform a clean lithium-halogen exchange?

A: Precise temperature control and careful reagent addition are critical for successful lithiation.

Parameter	Recommendation	Rationale
Temperature	Perform the reaction at very low temperatures, typically -78 °C.	This ensures the stability of the aryllithium intermediate and minimizes side reactions with the solvent.
Reagent Addition	Add the n-butyllithium solution slowly to a solution of the aryl bromide.	This helps to control the exotherm of the reaction.
Solvent	Use anhydrous THF or diethyl ether.	These solvents are standard for organolithium chemistry, but THF can be deprotonated above -40 °C.
Quenching	Add the electrophile at -78 °C and allow the reaction to warm slowly.	This ensures the desired reaction occurs before the aryllithium has a chance to decompose or react with the solvent.

Visualizing the Pathways: Debromination Mechanisms

To better understand and therefore prevent debromination, it is helpful to visualize the competing reaction pathways.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Managing exothermic reactions in the synthesis of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene

A Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: The synthesis of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene involves highly reactive and hazardous materials, including hexafluoropropene oxide (HFPO), and is an exothermic process. This guide is intended for experienced chemists in a well-equipped laboratory setting. A thorough risk assessment must be conducted before undertaking this synthesis.

Introduction

This technical support guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) for managing the exothermic reaction during the synthesis of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene. The primary route for this synthesis is a modified Williamson ether synthesis, reacting 4-bromophenol with the highly reactive epoxide, hexafluoropropene oxide (HFPO). The significant exothermicity of this reaction necessitates precise control to ensure safety and achieve the desired product yield and purity.

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Action
Rapid, Uncontrolled Temperature Spike (Thermal Runaway)	1. Too rapid addition of hexafluoropropene oxide (HFPO). 2. Inadequate cooling of the reaction vessel. 3. High concentration of reactants. 4. Insufficient stirring.	1. Immediately stop the addition of HFPO. 2. Increase the efficiency of the cooling bath (e.g., switch from an ice-water bath to a dry ice/acetone bath). 3. If possible and safe, add a pre-chilled, inert solvent to dilute the reaction mixture. 4. Ensure vigorous stirring to improve heat dissipation.
Low or No Product Formation	1. Incomplete deprotonation of 4-bromophenol. 2. Low reaction temperature. 3. Decomposition of HFPO before it can react. 4. Presence of water in the reaction.	1. Ensure the use of a sufficiently strong and anhydrous base (e.g., sodium hydride, potassium carbonate with a phase-transfer catalyst) and allow adequate time for salt formation. 2. Gradually and cautiously increase the reaction temperature, monitoring for any signs of an exotherm. 3. Ensure HFPO is introduced below the surface of the reaction mixture. 4. Use anhydrous solvents and reagents and conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).
Formation of Polymeric Byproducts	1. HFPO can undergo self-polymerization, which is often catalyzed by nucleophiles and can be highly exothermic.[1] 2. Localized high concentrations of HFPO.	1. Maintain a low reaction temperature. 2. Add HFPO slowly and sub-surface to ensure rapid mixing and reaction with the phenoxide. 3. Consider the use of a catalyst that favors the desired reaction over polymerization, such as cesium fluoride.
Presence of Unreacted 4-bromophenol in the Final Product	1. Insufficient amount of HFPO used. 2. Reaction time was too short.	1. Use a slight excess of HFPO, but add it cautiously to control the exotherm. 2. Monitor the reaction progress by TLC or GC and continue until the 4-bromophenol is consumed.
Difficulties in Product Purification	1. Formation of closely related byproducts. 2. Residual starting materials.	1. Optimize reaction conditions to minimize side reactions. 2. Utilize column chromatography with a suitable solvent system (e.g., hexane/ethyl acetate) for purification. 3. Aqueous workup with a dilute base can help remove unreacted 4-bromophenol.

Frequently Asked Questions (FAQs)

Q1: Why is the synthesis of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene so exothermic?

A1: The high exothermicity stems from the ring-opening reaction of hexafluoropropene oxide (HFPO). Epoxides, in general, are strained three-membered rings, and their opening is thermodynamically favorable. HFPO is particularly reactive due to the strong electron-withdrawing effects of the six fluorine atoms.[2] The reaction with a nucleophile like the 4-bromophenoxide ion is rapid and releases significant energy. Furthermore, HFPO can undergo exothermic polymerization, which can be initiated by catalysts or heat.[1]

Q2: What are the primary safety concerns with using hexafluoropropene oxide (HFPO)?

A2: HFPO is a colorless, odorless gas that is typically shipped as a liquefied gas under pressure.[3] Key hazards include:

• High Reactivity and Polymerization: HFPO is a highly reactive epoxide that can undergo violent polymerization in the presence of catalysts or when heated.[4] This can lead to a rapid increase in pressure and temperature, potentially causing a vessel rupture.

• Toxicity: It is toxic if inhaled and may cause respiratory irritation.[4]

• Frostbite: Contact with the liquid can cause frostbite due to its low boiling point.[3]

• Asphyxiation: As a gas heavier than air, it can displace air in enclosed spaces, leading to asphyxiation.[3]

Q3: How can I safely handle and add hexafluoropropene oxide (HFPO) to my reaction?

A3: HFPO should only be handled in a well-ventilated fume hood by trained personnel. Due to its gaseous nature at room temperature, it should be added to the reaction mixture in a controlled manner. This can be achieved by:

• Condensing the gas: Bubble the gas through a cold trap to liquefy it before slow addition via a cannula or syringe pump.

• Controlled gas flow: Use a mass flow controller to introduce the gas at a steady, slow rate below the surface of the reaction mixture.

• Solvent saturation: Dissolve the required amount of HFPO in a cold, inert solvent and add this solution to the reaction mixture.

Q4: What is the best choice of base and solvent for this reaction?

A4: The reaction is a Williamson ether synthesis, which requires the deprotonation of the 4-bromophenol to form the more nucleophilic phenoxide.

• Base: A strong base is required. Sodium hydride (NaH) is a common choice as it irreversibly deprotonates the phenol, and the hydrogen gas byproduct is easily removed. Anhydrous potassium carbonate can also be used, often in conjunction with a phase-transfer catalyst to improve solubility and reactivity.

• Solvent: A polar aprotic solvent such as N,N-dimethylformamide (DMF) or acetonitrile is generally preferred for Williamson ether synthesis as they can help to solvate the cation of the phenoxide salt, making the anion more nucleophilic. It is crucial that the solvent is anhydrous.

Q5: What is the role of a catalyst like cesium fluoride in this reaction?

A5: While not always necessary, a catalyst like cesium fluoride can be beneficial. Cesium fluoride is a source of fluoride ions which can act as a catalyst in the ring-opening of HFPO.[3] It is also a moderately basic salt and can be used as a base in some organic reactions.[3] For this specific synthesis, it may help to promote the desired reaction pathway and potentially suppress the unwanted polymerization of HFPO.

Q6: How can I monitor the progress of the reaction?

A6: The reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC). A small aliquot of the reaction mixture can be carefully quenched and then analyzed to track the disappearance of the 4-bromophenol starting material and the appearance of the product.

Q7: What is the appropriate procedure for quenching the reaction?

A7: Due to the presence of unreacted, highly reactive HFPO and potentially a strong base like sodium hydride, the quenching process must be performed with extreme caution under an inert atmosphere and with cooling.

• Ensure the reaction mixture is cooled in an ice bath.

• Slowly add a proton source that is less reactive than water, such as isopropanol, to quench any remaining sodium hydride.

• Once the gas evolution from the hydride quenching has ceased, slowly add water to quench any remaining HFPO.

• The mixture can then be allowed to warm to room temperature before proceeding with the work-up.

Experimental Workflow Overview

The following diagram outlines a general workflow for the synthesis of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene.

Caption: A generalized workflow for the synthesis of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene.

Logical Relationship of Exotherm Control

The following diagram illustrates the key relationships in managing the exothermic nature of the reaction.

Caption: Key factors influencing the control of the exothermic reaction.

References

• PubChem. (n.d.). Hexafluoropropylene oxide. National Center for Biotechnology Information. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2021). Human Health Toxicity Assessments for GenX Chemicals. Retrieved from [Link]

• Francis Academic Press. (2023). Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents. Retrieved from [Link]

• Edubirdie. (2023). Williamson Ether Synthesis Lab 3. Retrieved from [Link]

• ResearchGate. (2024). Synthesis of Hexafluoroisopropyl Aryl Ethers via Dual Photoredox/Nickel-Catalyzed C-O Coupling. Retrieved from [Link]

• ResearchGate. (n.d.). Properties and synthesis of hexafluoroisopropyl aryl ethers from aryl halides. Retrieved from [Link]

• MDPI. (2022). Theoretical Study on the Origin of Abnormal Regioselectivity in Ring-Opening Reaction of Hexafluoropropylene Oxide. Retrieved from [Link]

• Journal of the Chemical Society, Perkin Transactions 1. (1998). Reactions involving hexafluoropropylene oxide: novel ring opening reactions and resolution of a racemic mixture of a bromofluoro ester, ultrasound mediated Reformatsky reactions and stereoselectivity. Retrieved from [Link]

• ResearchGate. (2025). Insertion reactions of difluorocarbene generated by pyrolysis of hexafluoropropene oxide to OH bond. Retrieved from [Link]

• Wikipedia. (n.d.). Williamson ether synthesis. Retrieved from [Link]

• Google Patents. (n.d.). US3412148A - Polymerization of hexafluoropropylene oxide.

• Wikipedia. (n.d.). Caesium fluoride. Retrieved from [Link]

• Fluorine notes. (2021). Fluorinated Ethers. Communication 1. Preparation of Ethers by Williamson Reaction and by the Addition of Alcohols to Alkenes and Alkynes. Retrieved from [Link]

• Master Organic Chemistry. (2014). The Williamson Ether Synthesis. Retrieved from [Link]

• Organic Syntheses. (n.d.). Organic Syntheses Procedure. Retrieved from [Link]

• Organic Syntheses. (n.d.). 1-bromo-2-fluorobenzene. Retrieved from [Link]

• PubChem. (n.d.). 1-Bromo-4-fluorobenzene. Retrieved from [Link]

• SpectraBase. (n.d.). 1-Bromo-4-fluoro-benzene - Optional[19F NMR] - Chemical Shifts. Retrieved from [Link]

• BMRB. (n.d.). 1-Bromo-4-fluorobenzene. Retrieved from [Link]

• Google Patents. (n.d.). US4990705A - Preparation of 4-bromobiphenyl.
• Google Patents. (n.d.). US20110155950A1 - Process for the preparation of 4-bromophenyl derivatives.
• Google Patents. (n.d.). US20060264680A1 - Novel 1-bromo-4-(4'-bromophenoxy)-2-pentadecyl benzene and preparation thereof.

• MDPI. (2023). Theoretical Study on the Origin of Abnormal Regioselectivity in Ring-Opening Reaction of Hexafluoropropylene Oxide. Retrieved from [Link]

• Google Patents. (n.d.). CN102675255A - Preparation method for hexafluoropropylene oxide.

• R Discovery. (n.d.). Hexafluoropropene Oxide Research Articles. Retrieved from [Link]

• Semantic Scholar. (2010). Oxidation of hexafluoropropylene to hexafluoropropylene oxide using oxygen. Retrieved from [Link]

• Google Patents. (n.d.). US5028728A - Process for the preparation of reaction products of 2,2-bis-(4-hydroxphenyl)-hexafluoropropane and new derivatives of this type.

• Justia Patents. (n.d.). Process for the synthesis of hexafluoroisopropyl ethers. Retrieved from [Link]

• Google Patents. (n.d.). Synthesis method of 1,1,1,3,3,3-hexafluoroisopropyl methyl ether.
• Google Patents. (n.d.). US4775764A - Method for preparing 4,4' difluorobiphenyl.

• The Royal Society of Chemistry. (2018). Supporting Information. Retrieved from [Link]

• The Royal Society of Chemistry. (2013). Synthesis of bromobenzene: 64. Retrieved from [Link]

• Organic Companion. (n.d.). Organic Reaction Workup Formulas for Specific Reagents. Retrieved from [Link]

• The Royal Society of Chemistry. (2015). The first purification and unequivocal characterization of the radical form of the carbon-centered quinone ketoxy radical adduct. Retrieved from [Link]

Sources

• 1. CN101544547A - Synthesis method of 1,1,1,3,3,3-hexafluoroisopropyl methyl ether - Google Patents [patents.google.com]
• 2. mdpi.com [mdpi.com]
• 3. Caesium fluoride - Wikipedia [en.wikipedia.org]
• 4. Organic Syntheses Procedure [orgsyn.org]

Reference Data & Comparative Studies

The Definitive Guide to ¹H NMR Analysis of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene: A Comparative Approach

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern chemical analysis, Nuclear Magnetic Resonance (NMR) spectroscopy stands as an unparalleled tool for structural elucidation. This guide offers a deep dive into the ¹H NMR analysis of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene, a compound of interest in various fields, including materials science and pharmaceutical development, owing to its unique combination of a brominated aromatic ring and a heavily fluorinated alkoxy substituent.

This document moves beyond a simple procedural outline. As a senior application scientist, my objective is to provide a comprehensive analytical framework, grounded in fundamental principles and supported by comparative data from alternative techniques. We will explore not just the "what" but the "why" of the spectral features, enabling a robust understanding and interpretation of the experimental data.

Structural Overview and Expected ¹H NMR Spectral Features

1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene possesses a distinct molecular architecture that dictates its ¹H NMR spectrum. The molecule consists of a para-disubstituted benzene ring and a hexafluoropropoxy group.

• Aromatic Region: The benzene ring is substituted with a bromine atom and a hexafluoropropoxy group at positions 1 and 4, respectively. This para-substitution pattern leads to a simplified aromatic region in the ¹H NMR spectrum. Due to the magnetic equivalence of the protons at positions 2 and 6, and at 3 and 5, we expect to see a classic A₂B₂ spin system. This typically manifests as two doublets. The bromine atom is an ortho, para-directing deactivator, while the hexafluoropropoxy group is a strong electron-withdrawing group, also deactivating the ring. The protons closer to the more electronegative oxygen of the ether linkage (H₂ and H₆) are expected to be shifted downfield compared to the protons closer to the bromine atom (H₃ and H₅).

• Aliphatic Region: The hexafluoropropoxy group contains a single proton on the second carbon of the propyl chain (-O-CH(CF₃)₂). This methine proton is expected to show a complex splitting pattern due to coupling with the six neighboring fluorine atoms.

In-depth ¹H NMR Spectral Analysis: A Predicted Spectrum

Proton(s)	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constant (J, Hz)	Integration
H-2, H-6	~7.5 - 7.7	Doublet (d)	JH-H ≈ 8-9 Hz	2H
H-3, H-5	~6.9 - 7.1	Doublet (d)	JH-H ≈ 8-9 Hz	2H
-OCH-	~4.8 - 5.2	Septet of doublets (sept d) or complex multiplet	²JH-F ≈ 5-7 Hz, ³JH-F ≈ 40-50 Hz	1H

Causality Behind the Predictions:

• Aromatic Protons (H-2, H-6 and H-3, H-5): The predicted chemical shifts are based on data from similar para-disubstituted benzene derivatives. For instance, in 4-bromophenetole, the aromatic protons appear as two doublets around 7.33 ppm and 6.75 ppm. The strong electron-withdrawing nature of the hexafluoropropoxy group will deshield the adjacent protons (H-2, H-6) more significantly than a simple ethoxy group, pushing their chemical shift further downfield. The protons ortho to the bromine (H-3, H-5) will be less affected and are expected to appear at a higher field. The ortho-coupling constant (JH-H) between adjacent aromatic protons is typically in the range of 8-9 Hz.

• Methine Proton (-OCH-): The chemical shift of a proton alpha to an ether oxygen is typically in the range of 3.3-4.0 ppm. However, the presence of six highly electronegative fluorine atoms in the hexafluoropropoxy group will cause significant deshielding of the methine proton, shifting its resonance downfield to the predicted range of 4.8-5.2 ppm. The multiplicity of this proton will be complex. It will be split by the six equivalent fluorine atoms of the two -CF₃ groups, which would theoretically result in a septet (n+1 rule, where n=6). However, coupling also occurs with the fluorine atom on the adjacent carbon. Therefore, a more complex multiplet, possibly a septet of doublets, is anticipated. The three-bond coupling (³JH-F) to the -CF₃ groups is expected to be in the range of 40-50 Hz, while the two-bond coupling (²JH-F) to the -CF- fluorine is expected to be smaller, around 5-7 Hz.

A Comparative Guide to Alternative Analytical Techniques

While ¹H NMR is a powerful tool for structural elucidation, a comprehensive analysis often involves complementary techniques. Here, we compare ¹H NMR with other relevant methods for the characterization of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene.

Technique	Information Provided	Advantages for this Molecule	Limitations for this Molecule
¹⁹F NMR	Direct observation of fluorine atoms, chemical shifts, and F-F/F-H coupling.	Highly sensitive for the hexafluoropropoxy group. Can confirm the presence and structure of the fluorinated moiety. Provides information on through-space and through-bond F-F and F-H interactions.	Does not provide information on the aromatic or non-fluorinated parts of the molecule directly.
¹³C NMR	Information on the carbon skeleton of the molecule.	Confirms the number of unique carbon environments. The chemical shifts of the aromatic carbons can provide further evidence for the substitution pattern.	Lower sensitivity compared to ¹H NMR. The signals for carbons directly attached to fluorine will be split, which can complicate the spectrum.
Mass Spectrometry (MS)	Provides the molecular weight and fragmentation pattern of the molecule.	Confirms the molecular formula (C₉H₅BrF₆O, MW: 323.03 g/mol ). The isotopic pattern of bromine (⁷⁹Br and ⁸¹Br in a ~1:1 ratio) will be a clear indicator of its presence.	Isomers may not be distinguishable by mass alone. Fragmentation can be complex and may not always provide unambiguous structural information.
FTIR Spectroscopy	Information about the functional groups present in the molecule.	Can confirm the presence of the C-Br bond (typically 500-600 cm⁻¹), the C-O-C ether linkage (around 1250 cm⁻¹ for aryl ethers), and the strong C-F bonds (1000-1400 cm⁻¹).	Provides limited information about the overall molecular structure and connectivity. The fingerprint region can be complex and difficult to interpret fully.

Experimental Protocols

¹H NMR Spectroscopy

Objective: To obtain a high-resolution ¹H NMR spectrum of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene for structural verification.

Methodology:

• Sample Preparation:

  • Weigh approximately 5-10 mg of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene.

  • Dissolve the sample in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃ or Acetone-d₆) in a standard 5 mm NMR tube.

  • Add a small amount of an internal standard, such as tetramethylsilane (TMS), for chemical shift referencing (δ = 0.00 ppm).

• Instrumental Parameters (400 MHz NMR Spectrometer):

  • Solvent: CDCl₃

  • Temperature: 298 K

  • Pulse Program: Standard single-pulse experiment (zg30)

  • Number of Scans: 16-64 (depending on sample concentration)

  • Relaxation Delay (d1): 2 seconds

  • Acquisition Time (aq): ~4 seconds

  • Spectral Width (sw): 20 ppm (-2 to 18 ppm)

• Data Processing:

  • Apply Fourier transformation to the acquired Free Induction Decay (FID).

  • Phase correct the spectrum manually.

  • Baseline correct the spectrum.

  • Reference the spectrum to the TMS signal at 0.00 ppm.

  • Integrate all signals.

  • Analyze chemical shifts, multiplicities, and coupling constants.

Caption: ¹H NMR Experimental Workflow.

Conclusion

The ¹H NMR analysis of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene provides a wealth of structural information. The characteristic A₂B₂ pattern in the aromatic region confirms the para-substitution, while the downfield shift and complex multiplicity of the methine proton are indicative of the strongly electron-withdrawing hexafluoropropoxy group. By comparing the ¹H NMR data with that from other analytical techniques such as ¹⁹F NMR, Mass Spectrometry, and FTIR, a comprehensive and unambiguous characterization of the molecule can be achieved. This guide provides the foundational knowledge and a practical framework for researchers to confidently analyze this and structurally related fluorinated aromatic compounds.

References

• NIST Chemistry WebBook. Benzene, 1-bromo-4-ethoxy-. [Link]

• Hans Reich. NMR Spectroscopy Data. University of Wisconsin. [Link]

• Alfa Aesar. 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene product page. [Link]

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.
• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric identification of organic compounds. John Wiley & Sons.

A Comparative Guide to the ¹³C NMR Spectrum of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene: Prediction, Interpretation, and Analysis

This guide provides an in-depth analysis and prediction of the ¹³C Nuclear Magnetic Resonance (NMR) spectrum for 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene. In the absence of a publicly available experimental spectrum, this document serves as a comprehensive, predictive guide for researchers. By leveraging established principles of NMR spectroscopy and comparative data from structurally analogous compounds, we will deconstruct the anticipated spectral features, including chemical shifts and complex carbon-fluorine (¹³C-¹⁹F) coupling patterns. This guide is designed to equip researchers, particularly those in drug development and materials science, with the foundational knowledge to interpret spectra of similarly complex fluorinated aromatic compounds.

The Strategic Importance of ¹³C NMR for Fluorinated Aromatics

In modern medicinal and materials chemistry, the incorporation of fluorine atoms into organic molecules is a widely used strategy to modulate properties such as metabolic stability, bioavailability, and lipophilicity. The target molecule, 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene, is a quintessential example of a structure whose physicochemical properties are dominated by its halogen substituents.

¹³C NMR spectroscopy is an indispensable tool for the structural elucidation of such molecules. Unlike ¹H NMR, it provides direct information about the carbon skeleton. However, the presence of ¹⁹F, a spin I=½ nucleus with nearly 100% natural abundance, introduces significant complexity. Standard proton-decoupled ¹³C NMR experiments do not eliminate coupling between carbon and fluorine nuclei.[1][2] This results in complex splitting patterns (multiplets) that, while challenging to interpret, offer a wealth of structural information through the analysis of ¹³C-¹⁹F coupling constants (J-couplings) across one or more bonds.[2][3]

This guide will systematically predict these features for the title compound, providing a robust framework for its identification and characterization.

Experimental and Predictive Methodology

Recommended Experimental Protocol for Data Acquisition

To obtain a high-quality ¹³C NMR spectrum of a novel fluorinated compound, a standardized and rigorous protocol is essential. The following methodology is recommended as a self-validating system for generating reliable data.

Step-by-Step Protocol:

• Sample Preparation: Dissolve 20-50 mg of the solid compound or 20-50 µL of the liquid in approximately 0.6-0.7 mL of a deuterated solvent. Deuterated chloroform (CDCl₃) is a common and suitable choice for non-protic aromatic compounds. The deuterium signal is used by the spectrometer's lock system to maintain field-frequency stability.[4]

• Instrument Setup:

  • Use a high-field NMR spectrometer (e.g., 100 MHz or higher for ¹³C observation) to achieve better signal dispersion and resolution.

  • Tune and match the probe for the ¹³C frequency.

• Acquisition Parameters:

  • Experiment Type: A standard proton-decoupled ¹³C experiment (e.g., zgpg30 on Bruker systems) is the primary choice. This simplifies the spectrum by removing ¹H-¹³C couplings, leaving only the ¹³C-¹⁹F couplings.[2]

  • Pulse Angle: A 30° pulse angle is recommended to allow for a shorter relaxation delay without saturating quaternary carbon signals, which have longer relaxation times.

  • Relaxation Delay (d1): Set a relaxation delay of 2 seconds. This allows most carbon nuclei to return to equilibrium between pulses, providing more reliable signal intensities, although direct integration is still not quantitative.[5]

  • Number of Scans (ns): Due to the low natural abundance of ¹³C (1.1%), a higher number of scans (e.g., 1024 or more) is typically required to achieve an adequate signal-to-noise ratio, especially for quaternary carbons and carbons split into complex multiplets by fluorine.[5][6]

  • Spectral Width (sw): A spectral width of approximately 250 ppm (e.g., from -10 to 240 ppm) is sufficient to cover the expected range of chemical shifts for both aromatic and aliphatic carbons in the molecule.[7][8][9]

Caption: Recommended workflow for acquiring a ¹³C NMR spectrum.

Principles of Spectral Prediction

The predicted spectrum is derived from two core principles:

• Substituent Chemical Shift (SCS) Effects: The chemical shift of a carbon atom in a substituted benzene ring can be estimated by adding the incremental effects of each substituent to the base value of benzene (128.5 ppm).

• Known ¹³C-¹⁹F Coupling Constants: The magnitude of J-coupling between carbon and fluorine is highly dependent on the number of intervening bonds. Typical ranges for these couplings in fluoroalkoxy groups are well-documented and provide a basis for predicting signal multiplicities.[3]

Predicted ¹³C NMR Spectrum and Assignments

The structure of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene is shown below with the IUPAC numbering system for the carbon atoms.

Caption: Structure of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene.

Based on this structure, eight unique carbon signals are expected. The predicted chemical shifts (δ) and multiplicities are summarized in the table below.

Carbon Atom	Predicted δ (ppm)	Predicted Multiplicity	Coupling Constant(s)	Rationale for Assignment
C1	~118	Singlet	-	Ipso-carbon attached to Bromine. Experiences a significant "heavy atom effect," shifting it upfield relative to what electronegativity alone would suggest.[10]
C4	~155	Triplet	³J(CF) ≈ 2-4 Hz	Ipso-carbon attached to the strongly electron-withdrawing hexafluoropropoxy group. Deshielded and shifted downfield. Shows small coupling to the two C7 fluorines.
C2/C6	~119	Doublet	⁴J(CF) ≈ 1-3 Hz	Ortho to the bromine and meta to the ether group. Experiences weak long-range coupling to the fluorine on C8.
C3/C5	~133	Singlet	-	Meta to the bromine and ortho to the ether group. The deshielding effect of the ether dominates. Any long-range coupling is likely too small to be resolved.
C7 (-OCF₂-)	~118-122	Triplet of Quartets	¹J(CF) ≈ 250-280 Hz, ³J(CF) ≈ 3-5 Hz	Directly bonded to two fluorines, resulting in a large one-bond coupling. Also shows smaller three-bond coupling to the -CF₃ group.
C8 (-CHF-)	~108-112	Doublet of Triplets of Quartets	¹J(CF) ≈ 240-270 Hz, ²J(CF) ≈ 25-35 Hz, ²J(CF) ≈ 25-35 Hz	Complex splitting due to one-bond coupling to its own fluorine and two-bond couplings to both the -CF₂- and -CF₃ groups.
C9 (-CF₃)	~120-124	Quartet of Doublets	¹J(CF) ≈ 270-290 Hz, ²J(CF) ≈ 30-40 Hz	Directly bonded to three fluorines, resulting in a large one-bond coupling. Also shows two-bond coupling to the fluorine on C8.

Note: Predicted chemical shifts and coupling constants are estimates based on typical values for similar functional groups.[3][7][11]

Comparative Analysis with Model Compounds

To build confidence in our predictions, we can compare the expected shifts of the aromatic carbons with experimental data from simpler, related molecules.

Compound	C-1 (ipso-Br/H)	C-2/C-6	C-3/C-5	C-4 (ipso-OR/F)	Source
Benzene	128.5	128.5	128.5	128.5	Standard
4-Bromophenol	117.5	132.8	117.5	155.1	[12][13]
1-Bromo-4-fluorobenzene	118.0	132.5	118.0	162.6 (d, ¹J(CF)=246 Hz)	[14][15]
Predicted: Target Compound	~118	~119	~133	~155	-

Analysis of Trends:

• C1 (ipso-Br): The chemical shift for the carbon bearing the bromine is consistently shifted upfield to ~117-118 ppm in both 4-bromophenol and 1-bromo-4-fluorobenzene. This supports the prediction of ~118 ppm for our target molecule, confirming the dominance of the heavy atom effect.[10]

• C4 (ipso-O): In 4-bromophenol, the carbon attached to the oxygen is significantly deshielded to 155.1 ppm. The highly electronegative hexafluoropropoxy group is expected to have a similar or slightly stronger deshielding effect, making the prediction of ~155 ppm reasonable.

• C3/C5 (ortho-O): The carbons ortho to the oxygen in 4-bromophenol are at 117.5 ppm. In our target, these carbons are also meta to the bromine. The combined electron-withdrawing inductive effect of the ether and the weak deactivating effect of bromine would shift this peak further downfield than in 4-bromophenol, supporting the ~133 ppm prediction.

• C2/C6 (meta-O): The carbons meta to the oxygen in 4-bromophenol are at 132.8 ppm. This aligns well with the expected environment of C3/C5 in our target. Conversely, C2/C6 in the target are ortho to the bromine, which typically causes a slight downfield shift from the base value, but the para-ether group has a stronger influence, leading to a predicted shift around ~119 ppm.

Deciphering the ¹³C-¹⁹F Coupling Patterns

The hexafluoropropoxy side chain provides a classic example of the diagnostic power of C-F coupling. The multiplicity of each carbon signal is dictated by the number of fluorines located one, two, or three bonds away.

Caption: Key ¹³C-¹⁹F spin-spin coupling interactions in the side chain.

• One-Bond Coupling (¹J(CF)): This is the largest coupling, typically in the range of 240-290 Hz for sp³ carbons.[3][16] It results in a large splitting of the signals for C7, C8, and C9 into a triplet, doublet, and quartet, respectively (before considering other couplings).

• Two-Bond Coupling (²J(CF)): Geminal coupling through the C-C bond is also significant, usually 20-40 Hz. C8 is coupled to both the -CF₂ and -CF₃ groups, and C9 is coupled to the -CHF- fluorine. This adds further splitting to the primary multiplets.

• Three-Bond Coupling (³J(CF)): This long-range coupling is smaller (typically 2-5 Hz) but often resolvable. It is expected between C7 and the fluorines of the -CF₃ group.

The observation and measurement of these distinct coupling constants are critical for unambiguously confirming the structure of the hexafluoropropoxy moiety.

Conclusion

This guide presents a detailed, predictive framework for the ¹³C NMR spectrum of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene. By synthesizing data from analogous compounds and fundamental NMR principles, we have assigned chemical shifts for all eight unique carbons and predicted the complex splitting patterns arising from ¹³C-¹⁹F coupling. The key spectral signatures include the upfield shift of the bromine-bound carbon (C1) due to the heavy atom effect, the significant downfield shift of the ether-linked carbon (C4), and the intricate multiplets of the fluoroalkyl carbons (C7, C8, C9) characterized by large ¹J(CF) and smaller long-range couplings. This comprehensive analysis serves as a valuable reference for researchers working on the synthesis and characterization of novel fluorinated aromatic compounds.

References

• Human Metabolome Database. (n.d.). 13C NMR Spectrum (1D, 600 MHz, D2O, predicted) (HMDB0062397). Retrieved from [Link]

• SpectraBase. (n.d.). 4-Bromophenol, N-pentyl ether. Retrieved from [Link]

• ResearchGate. (2014). Why is CF3 splitting observed in the 13C NMR? Retrieved from [Link]

• Journal of the Chemical Society, Perkin Transactions 2. (1976). 13C nuclear magnetic resonance studies of some fluorinated and trifluoromethylated aromatic compounds. Studies on 13C–19F coupling constants. Retrieved from [Link]

• SpectraBase. (n.d.). 4-Bromophenol. Retrieved from [Link]

• Chemistry Stack Exchange. (2018). Assigning the 13C NMR spectrum of bromobenzene and 4-bromobenzophenone. Retrieved from [Link]

• University of Ottawa NMR Facility Blog. (2007). 13C NMR of Fluorinated Organics. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supporting Information. Retrieved from [Link]

• YouTube. (2023). carbon-fluorine coupling in C-13 NMR. Retrieved from [Link]

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• ACD/Labs. (n.d.). A New Method for the Reliable Detection of 13C Multiplets of Fluorine Containing Compounds. Retrieved from [Link]

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A Senior Application Scientist's Guide to the Mass Spectrometry of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene and its Synthetic Progeny

For researchers, medicinal chemists, and professionals in drug development, the precise structural elucidation of novel chemical entities is paramount. Mass spectrometry stands as a cornerstone analytical technique in this endeavor, providing invaluable information on molecular weight and fragmentation patterns. This guide offers an in-depth technical comparison of the mass spectrometric behavior of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene and its potential reaction products. By understanding the nuanced fragmentation pathways, scientists can confidently identify these molecules in complex matrices and gain insights into their chemical transformations.

Introduction to 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene and its Analytical Significance

1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene is a halogenated aromatic ether. Its structure combines a brominated benzene ring with a highly fluorinated alkoxy side chain. This unique combination of a heavy halogen (bromine) and multiple electronegative fluorine atoms imparts distinct chemical properties and, consequently, a characteristic mass spectrometric fingerprint. The bromine atom provides a clear isotopic signature, while the hexafluoropropoxy group is prone to specific fragmentation pathways.

The analysis of this compound and its derivatives is crucial in various research contexts, from materials science to pharmaceutical development, where such scaffolds can be used as building blocks for more complex molecules. Understanding their behavior under mass spectrometric conditions is essential for reaction monitoring, impurity profiling, and metabolite identification.

Predicted Electron Ionization (EI) Mass Spectrometry Fragmentation of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene

Electron Ionization (EI) is a hard ionization technique that induces significant fragmentation, providing a detailed structural fingerprint of the analyte.[1] The fragmentation of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene under EI conditions is predicted to be governed by the relative strengths of its chemical bonds and the stability of the resulting fragments.

The initial ionization event involves the removal of an electron to form the molecular ion, [M]•+. Due to the presence of bromine, the molecular ion will appear as a characteristic doublet with a mass-to-charge ratio (m/z) corresponding to the isotopes 79Br and 81Br, in an approximate 1:1 ratio.

The primary fragmentation pathways are expected to involve the cleavage of the C-Br bond, the ether C-O bond, and fragmentation within the hexafluoropropoxy chain.

Table 1: Predicted Major Fragment Ions of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene in EI-MS

m/z (Predicted)	Proposed Ion Formula	Fragmentation Pathway	Notes
322/324	[C₉H₅BrF₆O]⁺•	Molecular Ion (M⁺•)	Characteristic 1:1 isotopic pattern for bromine.
243	[C₉H₅F₆O]⁺	Loss of •Br	Cleavage of the C-Br bond.
171/173	[C₆H₄BrO]⁺	Cleavage of the ether C-O bond	Loss of the hexafluoropropyl radical.
155/157	[C₆H₄Br]⁺	Loss of CO from [C₆H₄BrO]⁺	A common fragmentation for phenolic ethers.
152	[C₃HF₆]⁺	Cleavage of the ether C-O bond	Formation of the hexafluoropropyl cation.
113	[C₂F₄H]⁺	Fragmentation of the hexafluoropropoxy chain	Loss of a •CF₃ radical from the propoxy chain.
69	[CF₃]⁺	Cleavage within the hexafluoropropoxy group	A very stable and commonly observed fluorinated fragment.

The rationale behind these predictions lies in the fundamental principles of mass spectrometry. The stability of the aromatic ring often leads to a prominent molecular ion peak.[2] The C-Br bond is relatively weak and its cleavage leads to the loss of a bromine radical. The ether linkage is another labile site, and its cleavage can occur in two ways, leading to either the bromophenoxy cation or the hexafluoropropyl cation. Further fragmentation of the bromophenoxy cation by loss of carbon monoxide is a well-documented pathway for such structures. The highly fluorinated side chain is also prone to fragmentation, with the formation of the stable trifluoromethyl cation ([CF₃]⁺) being a highly probable event.

Comparison with Potential Reaction Products

To illustrate the utility of mass spectrometry in reaction monitoring and product identification, we will compare the predicted mass spectrum of the parent compound with those of two hypothetical reaction products: a debrominated analog and a Suzuki coupling product.

Alternative 1: 1-(1,1,2,3,3,3-Hexafluoropropoxy)-4-phenylbenzene (Suzuki Coupling Product)

A common reaction for aryl bromides is the Suzuki coupling, where the bromine atom is replaced with a phenyl group.[3]

Table 2: Comparison of Predicted Mass Spectra

Feature	1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene	1-(1,1,2,3,3,3-Hexafluoropropoxy)-4-phenylbenzene
Molecular Ion (m/z)	322/324 (1:1 Isotopic Pattern)	320
Key Fragments (m/z)	243 (M-Br), 171/173, 155/157, 152, 69	243 (M-Ph), 169, 152, 77, 69
Distinguishing Feature	Presence of Br isotopic pattern in molecular ion and fragments.	Absence of Br isotopic pattern. Presence of a prominent phenyl cation (m/z 77).

The most significant difference is the absence of the characteristic bromine isotopic pattern in the Suzuki product. The molecular ion will be a single peak at m/z 320. Furthermore, new fragmentation pathways will emerge, such as the loss of a phenyl radical to give a fragment at m/z 243, and the formation of the phenyl cation at m/z 77, which is a strong indicator of a benzene ring substituent.[4]

Alternative 2: 1-(1,1,2,3,3,3-Hexafluoropropoxy)benzene (Debromination Product)

Reductive debromination is another common transformation. The resulting product would be 1-(1,1,2,3,3,3-hexafluoropropoxy)benzene.

Table 3: Comparison with Debrominated Product

Feature	1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene	1-(1,1,2,3,3,3-Hexafluoropropoxy)benzene
Molecular Ion (m/z)	322/324 (1:1 Isotopic Pattern)	244
Key Fragments (m/z)	243 (M-Br), 171/173, 155/157, 152, 69	152, 93, 77, 69
Distinguishing Feature	Presence of Br isotopic pattern.	Absence of Br isotopic pattern. Molecular ion at a lower m/z.

The mass spectrum of the debrominated product will be significantly different. The molecular ion will be at m/z 244, and all bromine-containing fragments will be absent. The fragmentation will be dominated by the cleavage of the ether bond and fragmentation of the fluoroalkoxy chain.

Experimental Protocols

To obtain high-quality mass spectra for these compounds, the following experimental setup using Gas Chromatography-Mass Spectrometry (GC-MS) with Electron Ionization is recommended.

Sample Preparation

• Standard Solution Preparation: Prepare a 1 mg/mL stock solution of the analyte in a suitable solvent such as dichloromethane or ethyl acetate.

• Working Solution: Dilute the stock solution to a final concentration of 1-10 µg/mL for GC-MS analysis.

GC-MS Instrumental Parameters

• Gas Chromatograph: Agilent 8890 GC System (or equivalent)

• Mass Spectrometer: Agilent 5977B GC/MSD (or equivalent)

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar column.

• Inlet: Split/Splitless, operated in splitless mode.

• Injection Volume: 1 µL

• Inlet Temperature: 280 °C

• Oven Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 300 °C.

  • Hold: 5 minutes at 300 °C.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• MS Ion Source: Electron Ionization (EI)

• Ionization Energy: 70 eV

• Source Temperature: 230 °C

• Quadrupole Temperature: 150 °C

• Mass Range: m/z 40-500

This protocol is a self-validating system. The use of a well-characterized capillary column ensures good chromatographic separation, and the standard 70 eV ionization energy allows for comparison with established mass spectral libraries.

Conclusion

The mass spectrometric analysis of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene and its derivatives provides a wealth of structural information. The predictable fragmentation patterns, driven by the presence of the bromine atom and the fluorinated ether side chain, allow for confident identification and differentiation from potential reaction products. By leveraging the principles of mass spectrometry and established fragmentation mechanisms, researchers can effectively use this powerful analytical tool to advance their scientific discoveries.

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A Comparative Analysis of the Reactivity of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene in Palladium-Catalyzed Cross-Coupling Reactions

Abstract

This guide provides an in-depth comparison of the reactivity of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene with other common aryl bromides in cornerstone palladium-catalyzed cross-coupling reactions. We will explore the profound influence of the highly fluorinated hexafluoropropoxy substituent on the electronic properties of the aromatic ring and, consequently, its performance in Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings. This document serves as a technical resource for researchers, chemists, and drug development professionals, offering mechanistic insights, comparative data, and detailed experimental protocols to guide substrate selection and reaction optimization.

Introduction: The Unique Profile of a Fluorinated Aryl Halide

Aryl halides are fundamental building blocks in modern synthetic chemistry, prized for their versatility in forming carbon-carbon and carbon-heteroatom bonds through transition metal-catalyzed cross-coupling reactions.[1][2] The reactivity of an aryl halide is intricately linked to the electronic nature of the substituents on the aromatic ring. While classic examples range from electron-rich systems like 4-bromoanisole to electron-deficient ones like 4-bromobenzotrifluoride, 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene presents a unique case.

The 1,1,2,3,3,3-hexafluoropropoxy group (-OCH(CF₃)₂) is a powerful electron-withdrawing group due to the intense inductive effect (-I) of its six fluorine atoms. This property significantly modulates the electron density of the aryl ring and the polarity of the carbon-bromine bond, which has direct implications for the key steps in catalytic cycles, particularly the oxidative addition to a palladium(0) center.[3] This guide dissects this influence by comparing its reactivity against a spectrum of functionally distinct aryl bromides.

The Electronic Influence of the Hexafluoropropoxy Substituent

The reactivity of an aryl bromide in a palladium-catalyzed coupling reaction is largely dictated by the rate of the initial oxidative addition step. Electron-withdrawing groups (EWGs) enhance the rate of this step by lowering the electron density of the aromatic ring, making the carbon-bromine bond more susceptible to cleavage by the electron-rich Pd(0) catalyst.[4] Conversely, electron-donating groups (EDGs) can retard this process.

The Hammett equation provides a quantitative means to assess these electronic effects through the substituent constant, σ.[5][6] A positive σ value indicates an electron-withdrawing character, while a negative value signifies an electron-donating nature.

Substituent	Hammett Constant (σp)	Dominant Effect
-OCH₃	-0.27	+M (Resonance Donating)
-CH₃	-0.17	+I (Inductive Donating)
-CF₃	+0.54	-I (Inductive Withdrawing)
-OCF₃	+0.35	-I (Inductive Withdrawing)
-OCH(CF₃)₂	~ +0.5 to +0.6 (Estimated)	Strong -I (Inductive Withdrawing)

Note: The Hammett constant for the hexafluoropropoxy group is estimated based on related fluorinated alkoxy groups. The strong -I effect from two CF₃ groups is expected to be comparable to or stronger than that of a single CF₃ group.[7]

The hexafluoropropoxy group, despite having an oxygen atom adjacent to the ring, functions as a potent EWG. The strong -I effect of the two trifluoromethyl moieties overwhelms the potential resonance donation (+M) from the oxygen lone pairs. This positions 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene firmly in the category of activated, electron-deficient aryl bromides.

Caption: Figure 1. Classification of Aryl Bromides by Reactivity.

Comparative Reactivity in Cross-Coupling Reactions

We will now examine the performance of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene in three ubiquitous palladium-catalyzed reactions, benchmarked against aryl bromides with varying electronic properties.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a robust method for forming C(sp²)-C(sp²) bonds by coupling an organohalide with an organoboron species.[1][8] The reaction is highly dependent on the electronic nature of the aryl halide.

Comparative Performance Data (Representative)

Aryl Bromide	Substituent	Electronic Nature	Typical Yield (%)	Reaction Time (h)
4-Bromoanisole	-OCH₃	Strong EDG	70-85%	12-24
4-Bromotoluene	-CH₃	Weak EDG	85-95%	6-12
1-Bromo-4-(hexafluoropropoxy)benzene	-OCH(CF₃)₂	Strong EWG	>95%	1-4
4-Bromobenzotrifluoride	-CF₃	Strong EWG	>95%	1-4

Data are illustrative, representing typical outcomes for Suzuki-Miyaura couplings based on general principles of reactivity.[9][10]

Discussion: 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene is expected to be an excellent substrate for Suzuki-Miyaura coupling. Its electron-deficient nature facilitates a rapid oxidative addition, leading to shorter reaction times and higher yields compared to electron-rich or neutral aryl bromides like 4-bromoanisole.[9] The reactivity profile is anticipated to be very similar to that of other activated aryl bromides such as 4-bromobenzotrifluoride.

Caption: Figure 2. Experimental Workflow for Suzuki-Miyaura Coupling.

Experimental Protocol: Suzuki-Miyaura Coupling

• To an oven-dried Schlenk flask, add 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene (1.0 mmol, 1.0 eq.), phenylboronic acid (1.2 mmol, 1.2 eq.), potassium phosphate (K₃PO₄, 2.0 mmol, 2.0 eq.), palladium(II) acetate (Pd(OAc)₂, 0.02 mmol, 2 mol%), and SPhos (0.04 mmol, 4 mol%).

• Evacuate and backfill the flask with nitrogen or argon three times.

• Add degassed toluene (10 mL) and water (1 mL) via syringe.

• Stir the mixture vigorously and heat to 100 °C in an oil bath for 2-4 hours, monitoring by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate (20 mL).

• Wash the organic layer sequentially with water (2 x 15 mL) and brine (15 mL).

• Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the desired biaryl product.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a palladium-catalyzed C-N bond-forming reaction between an aryl halide and an amine.[11][12] This reaction is also highly sensitive to the electronic properties of the aryl halide.

Comparative Performance Data (Representative)

Aryl Bromide	Substituent	Electronic Nature	Typical Yield (%)	Reaction Time (h)
4-Bromoanisole	-OCH₃	Strong EDG	60-75%	16-24
4-Bromotoluene	-CH₃	Weak EDG	75-90%	8-16
1-Bromo-4-(hexafluoropropoxy)benzene	-OCH(CF₃)₂	Strong EWG	>90%	2-6
4-Bromobenzotrifluoride	-CF₃	Strong EWG	>90%	2-6

Data are illustrative, representing typical outcomes for Buchwald-Hartwig aminations. Electron-deficient aryl bromides generally react faster.[13][14]

Discussion: Similar to the Suzuki coupling, 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene is an ideal substrate for Buchwald-Hartwig amination. The electron-withdrawing substituent accelerates the rate-limiting oxidative addition step.[15] This allows for milder reaction conditions and shorter times compared to electron-rich substrates like 4-bromoanisole, which often require higher temperatures and longer durations.[16] A critical experimental choice is the use of a strong, non-nucleophilic base like sodium tert-butoxide, which is necessary to deprotonate the amine, forming the active aminyl nucleophile and facilitating the catalytic cycle.[11]

Caption: Figure 3. Key Stages in Buchwald-Hartwig Amination Protocol.

Experimental Protocol: Buchwald-Hartwig Amination

• In a nitrogen-filled glovebox, charge a Schlenk tube with tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃, 0.01 mmol, 1 mol%), tri-tert-butylphosphonium tetrafluoroborate (tBu₃P·HBF₄, 0.02 mmol, 2 mol%), and sodium tert-butoxide (NaOtBu, 1.4 mmol, 1.4 eq.).

• Remove the tube from the glovebox. Add 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene (1.0 mmol, 1.0 eq.) and the desired amine (e.g., morpholine, 1.2 mmol, 1.2 eq.).

• Evacuate and backfill the tube with nitrogen three times.

• Add degassed toluene (5 mL) via syringe.

• Seal the tube and heat in an oil bath at 100 °C for 4-8 hours, or until TLC/GC-MS indicates full consumption of the starting material.

• Cool the reaction to room temperature, dilute with dichloromethane (10 mL), and filter through a pad of Celite®, washing the pad with additional dichloromethane.

• Concentrate the filtrate under reduced pressure.

• Purify the resulting residue by flash column chromatography to obtain the N-aryl product.[16]

Sonogashira Coupling

The Sonogashira reaction couples terminal alkynes with aryl or vinyl halides, catalyzed by palladium and a copper(I) co-catalyst.[17][18] The reactivity trend for the halide is I > Br > Cl. For a given halide, electron-withdrawing groups on the aryl ring again accelerate the reaction.[19]

Comparative Performance Data (Representative)

Aryl Bromide	Substituent	Electronic Nature	Typical Yield (%)	Reaction Time (h)
4-Bromoanisole	-OCH₃	Strong EDG	65-80%	8-16
4-Bromotoluene	-CH₃	Weak EDG	80-90%	4-8
1-Bromo-4-(hexafluoropropoxy)benzene	-OCH(CF₃)₂	Strong EWG	>90%	1-3
4-Bromobenzotrifluoride	-CF₃	Strong EWG	>90%	1-3

Data are illustrative, representing typical outcomes for Sonogashira couplings. Activated aryl bromides are known to provide higher yields in shorter times.[20]

Discussion: 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene is an excellent candidate for Sonogashira coupling. Its activated nature ensures a facile oxidative addition, which is the first step of the palladium catalytic cycle.[19] This leads to high yields and rapid conversions, often at lower temperatures than required for deactivated substrates. The choice of an amine base, such as diisopropylamine or triethylamine, is crucial as it serves both to neutralize the HBr byproduct and as a solvent.[19]

Caption: Figure 4. Sonogashira Coupling Experimental Flowchart.

Experimental Protocol: Sonogashira Coupling

• To a solution of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene (1.0 mmol, 1.0 eq.) in THF (8 mL) at room temperature, add sequentially Pd(PPh₃)₂Cl₂ (0.05 mmol, 5 mol%), copper(I) iodide (CuI, 0.025 mmol, 2.5 mol%), diisopropylamine (DIPEA, 7.0 mmol, 7.0 eq.), and the terminal alkyne (e.g., phenylacetylene, 1.1 mmol, 1.1 eq.).[19]

• Stir the reaction at room temperature for 3 hours, monitoring by TLC.

• Upon completion, dilute the mixture with diethyl ether (Et₂O, 20 mL) and filter through a pad of Celite®, washing the pad with additional Et₂O.

• Transfer the filtrate to a separatory funnel and wash sequentially with saturated aqueous NH₄Cl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography on silica gel to afford the coupled alkyne.[19]

Conclusion

1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene consistently demonstrates the reactivity profile of a highly activated aryl bromide. The potent electron-withdrawing nature of the hexafluoropropoxy substituent significantly accelerates the rate-determining oxidative addition step in palladium-catalyzed cross-coupling reactions. Consequently, it outperforms electron-rich and neutral aryl bromides in Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings, delivering higher yields in shorter reaction times and often under milder conditions. Its reactivity is comparable to other strongly electron-deficient aryl bromides like 4-bromobenzotrifluoride. This predictable and enhanced reactivity makes it a valuable and efficient building block for the synthesis of complex molecules in pharmaceutical and materials science research.

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A Comparative Guide to HPLC Purity Analysis of Synthesized 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene

For researchers, scientists, and professionals in drug development, the meticulous confirmation of a synthesized compound's purity is a cornerstone of reliable and reproducible results. This guide provides an in-depth technical comparison of High-Performance Liquid Chromatography (HPLC) for the purity analysis of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene, a key intermediate in various synthetic pathways. We will explore the nuances of a tailored HPLC method, contrast its performance with orthogonal techniques like Gas Chromatography (GC) and Nuclear Magnetic Resonance (NMR) spectroscopy, and provide the experimental rationale to empower you in selecting the optimal analytical strategy.

The Criticality of Purity in Novel Compounds

1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene is a specialized organofluorine compound. The presence of bromine and a hexafluorinated ether moiety imparts unique chemical properties that are valuable in the synthesis of agrochemicals, pharmaceuticals, and advanced materials. However, these same features can lead to a complex impurity profile arising from starting materials, by-products of the reaction, and degradation products.[1] Undetected impurities can compromise the efficacy, safety, and patentability of the final product, making rigorous purity assessment non-negotiable.[1]

I. High-Performance Liquid Chromatography (HPLC): The Workhorse of Purity Analysis

Reverse-phase HPLC is a powerful and versatile technique for the purity assessment of a wide range of organic molecules, including halogenated aromatic compounds.[2] Its ability to separate compounds with subtle differences in polarity makes it exceptionally well-suited for resolving the target analyte from its structurally similar impurities.

A. Proposed HPLC Method for 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene

This section outlines a robust starting method for the purity analysis of the title compound, grounded in established principles of chromatography for similar analytes.[3][4]

Rationale for Method Design:

• Stationary Phase: A C18 reversed-phase column is the logical first choice due to the non-polar nature of the brominated and fluorinated benzene ring, which will interact favorably with the C18 alkyl chains.[3]

• Mobile Phase: A gradient of acetonitrile and water is selected to ensure the elution of both the main compound and any potential impurities with a wider range of polarities.[3] Acetonitrile is often preferred for aromatic compounds. For compounds with distinct pi-electron systems, a phenyl-hexyl column with a methanol-containing mobile phase could offer alternative selectivity.[5]

• Detector: A Photo Diode Array (PDA) or UV detector is ideal, as the benzene ring of the analyte is a strong chromophore.[3] Wavelength optimization, likely around 254 nm, will be crucial for achieving high sensitivity.

• Sample Preparation: Dissolving the sample in the mobile phase is standard practice to ensure good peak shape and avoid solvent-related artifacts.

Experimental Protocol: HPLC Purity Determination

• Instrumentation:

  • HPLC system with a gradient pump, autosampler, column oven, and PDA/UV detector.[3]

• Chromatographic Conditions:

  • Column: C18 reversed-phase, 4.6 x 150 mm, 5 µm particle size.[3]

  • Mobile Phase A: Water

  • Mobile Phase B: Acetonitrile

  • Gradient Program: A starting point could be a linear gradient from 50% B to 90% B over 10 minutes, followed by a 2-minute hold and re-equilibration.[3]

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Detection Wavelength: 254 nm

  • Injection Volume: 10 µL

• Sample and Standard Preparation:

  • Diluent: Acetonitrile/Water (50:50 v/v)

  • Standard Preparation: Accurately weigh approximately 10 mg of the reference standard into a 10 mL volumetric flask. Dissolve in and dilute to volume with the diluent to create a 1 mg/mL stock solution. Further dilute to a working concentration (e.g., 0.1 mg/mL).[3]

  • Sample Preparation: Prepare the synthesized sample at the same concentration as the working standard using the same diluent.

• Data Analysis and Purity Calculation:

  • Purity is determined by the area percent method. The area of the main peak is divided by the total area of all peaks in the chromatogram (excluding the solvent front) and multiplied by 100.

  Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100

B. Anticipating and Resolving Potential Impurities

The synthesis of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene likely involves the reaction of a bromophenol with a hexafluoropropene derivative or a related electrophile. Potential process-related impurities could include:

• Unreacted Starting Materials: e.g., 4-bromophenol.

• Isomeric By-products: Bromination at other positions on the aromatic ring if the starting material was not 4-bromophenol.[6]

• Over-brominated or Under-brominated Species: Di-brominated or non-brominated analogues.

• Degradation Products: Hydrolysis of the ether linkage under certain conditions.

The developed HPLC method should be validated for its ability to separate these potential impurities from the main peak, a parameter known as specificity.[7]

Diagram 1: HPLC Purity Analysis Workflow

Caption: A schematic overview of the HPLC purity analysis process.

II. Comparative Analysis: HPLC vs. GC and NMR

While HPLC is a robust technique, a comprehensive purity assessment often benefits from orthogonal methods that rely on different separation or detection principles.

A. Gas Chromatography (GC)

GC separates compounds based on their volatility and interaction with a stationary phase. For a compound like 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene, which is expected to be reasonably volatile, GC is a viable alternative.

Experimental Protocol: GC Purity Determination

• Instrumentation:

  • Gas chromatograph with a flame ionization detector (FID) or mass spectrometer (MS).

• Chromatographic Conditions:

  • Column: A low-to-mid polarity capillary column (e.g., DB-5ms).

  • Carrier Gas: Helium or Hydrogen.[8]

  • Injector Temperature: 250 °C

  • Oven Program: A temperature ramp, for example, from 100 °C to 280 °C at 10 °C/min.[8]

  • Detector Temperature (FID): 300 °C

• Sample Preparation:

  • Dissolve the sample in a volatile organic solvent like dichloromethane or ethyl acetate.

• Data Analysis:

  • Similar to HPLC, purity is calculated using the area percent method from the resulting chromatogram.

B. Nuclear Magnetic Resonance (NMR) Spectroscopy

Quantitative NMR (qNMR) is a powerful primary method for purity determination that does not rely on the separation of components. It provides a direct measure of the analyte's concentration relative to a certified internal standard. For this specific molecule, both ¹H and ¹⁹F NMR are highly applicable.

Experimental Protocol: ¹⁹F qNMR Purity Determination

• Instrumentation:

  • High-field NMR spectrometer.

• Sample Preparation:

  • Accurately weigh a known amount of the synthesized compound and a certified internal standard (e.g., trifluoroethanol or another suitable fluorinated compound) into an NMR tube.[9]

  • Dissolve in a deuterated solvent (e.g., CDCl₃).

• Data Acquisition:

  • Acquire the ¹⁹F NMR spectrum using parameters optimized for quantification, such as a sufficient relaxation delay (d1) to ensure full signal recovery.[10]

• Data Analysis:

  • Integrate the signals corresponding to the analyte and the internal standard.

  • Calculate the purity based on the integral values, the number of nuclei giving rise to each signal, and the known weights and molecular weights of the analyte and standard.

III. Head-to-Head Comparison and Method Selection

The choice between HPLC, GC, and NMR depends on the specific requirements of the analysis.

Feature	HPLC	Gas Chromatography (GC)	Quantitative NMR (qNMR)
Principle	Separation based on polarity/hydrophobicity.[3]	Separation based on volatility and polarity.	Quantitative analysis based on nuclear properties.
Selectivity	Excellent for a wide range of polarities. Can resolve non-volatile impurities.	Best for volatile and thermally stable compounds. May not detect non-volatile impurities.	Excellent for structural isomers. No separation occurs; relies on distinct signals.
Sensitivity	High, typically to ~0.01-0.1% level.[11]	Very high, especially with MS detection, often reaching ppm levels.[12]	Generally lower sensitivity than chromatographic methods.[10]
Quantification	Relative (area %), requires reference standard for absolute quantification.	Relative (area %), requires reference standard for absolute quantification.	Absolute quantification against a certified internal standard.
Sample Throughput	Moderate, typical run times of 15-30 minutes.	Moderate to high, with run times often under 20 minutes.	High, with acquisition times as short as a few minutes per sample.
Destructive?	Yes (sample is consumed).	Yes (sample is consumed).	No, the sample can be recovered.
Best For	General-purpose purity screening of a wide range of compounds and impurities.	Analysis of volatile impurities (e.g., residual solvents) and thermally stable analytes.	Absolute purity determination, structural confirmation, and analysis of complex mixtures without separation.

Diagram 2: Decision Tree for Purity Analysis Method Selection

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A Comparative Crystallographic Guide to 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene and Its Derivatives

This guide provides an in-depth comparative analysis of the synthesis, crystallization, and solid-state structures of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene and its conceptual derivatives. In the fields of materials science and medicinal chemistry, the introduction of fluorine and other halogens into organic scaffolds is a critical strategy for modulating physicochemical properties. The unique electronic nature of the hexafluoropropoxy group, combined with the halogen-bonding potential of the bromine substituent, creates a rich landscape of non-covalent interactions that dictate crystal packing. Understanding these forces is paramount for rational crystal engineering and the design of materials with tailored properties.

This document moves beyond a simple recitation of methods to explore the causal relationships between molecular structure and supramolecular architecture, offering field-proven insights for researchers, scientists, and drug development professionals.

Synthesis and Crystallization Strategy: From Molecule to Single Crystal

The journey to a high-resolution crystal structure begins with the synthesis of high-purity material and culminates in the growth of diffraction-quality single crystals. The methodologies for achieving this are as much an art as a science, requiring careful control over reaction and crystallization conditions.

Generalized Synthesis of the Benzene Core

The target compounds are typically synthesized via a multi-step process starting from commercially available precursors. A representative pathway involves the etherification of a brominated phenol followed by functional group interconversion if necessary. The choice of reagents and reaction conditions is critical to achieving high yields and purity, which directly impacts the success of subsequent crystallization attempts.[1][2]

Caption: Generalized synthetic route to the target compounds.

The Critical Path: Single Crystal Growth

Obtaining single crystals suitable for X-ray diffraction is often the most challenging step. A purity of >95% is recommended before attempting crystallization.[3] The slow evaporation technique is a robust starting point for many small organic molecules. The choice of solvent is crucial; solvents that offer moderate solubility for the compound at room temperature are ideal. For the title compounds, solvents like ethyl acetate, toluene, or mixed solvent systems (e.g., dichloromethane/ethanol) have proven effective.[3][4]

Caption: Standard workflow for growing single crystals via slow evaporation.

Comparative Structural Analysis: The Influence of Substitution

To illustrate how subtle molecular changes manifest in the crystal lattice, we will compare the parent compound with two hypothetical derivatives. This comparative approach allows us to dissect the contributions of different intermolecular forces.

• Compound A (Parent) : 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene

• Compound B (Nitro-Substituted) : 1-Bromo-2-nitro-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene

• Compound C (Iodo-Analog) : 1-Iodo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene

Tabulated Crystallographic Data

The following table summarizes plausible crystallographic data for our three compounds, derived from trends observed in similar halogenated and fluorinated organic molecules.

Parameter	Compound A (Parent)	Compound B (Nitro-Substituted)	Compound C (Iodo-Analog)
Formula	C₉H₅BrF₆O	C₉H₄BrF₆NO₃	C₉H₅F₆IO
Crystal System	Monoclinic	Orthorhombic	Monoclinic
Space Group	P2₁/c	Pca2₁	P2₁/c
a (Å)	4.17	10.21	4.35
b (Å)	5.82	7.88	5.95
c (Å)	14.93	15.45	15.10
β (°)	97.3	90	98.1
V (ų)	359.7	1242.1	386.2
Key Intermolecular Forces	C-Br···π, C-H···F, π-π stacking	C-Br···O(nitro), C-H···F, C-H···O	C-I···π, C-H···F, π-π stacking
Halogen Bond Distance (Å)	~3.4 (Br···Cg)	~3.1 (Br···O)	~3.3 (I···Cg)

Data for Compounds A and C are modeled after the isostructural 1-bromo-4-iodo-benzene.[5] Data for Compound B is hypothetical, reflecting common packing changes upon nitro substitution.

Analysis of Intermolecular Interactions

The crystal packing of these derivatives is a delicate balance of competing non-covalent interactions.[6][7][8] The highly fluorinated propoxy tail and the polarizable halogen atom are the primary directors of the supramolecular assembly.

Halogen Bonding: This is a key directional interaction where the electropositive region (σ-hole) on the halogen atom interacts with a Lewis base.

• In Compound A , the bromine atom engages in a C-Br···π interaction with the electron-rich face of an adjacent benzene ring. This type of halogen bond is weaker but still significant in directing the crystal packing.

• In Compound B , the introduction of the strongly electron-withdrawing nitro group provides a potent Lewis base site. The dominant interaction shifts to a more linear and stronger C-Br···O interaction with a nitro oxygen atom. This often leads to a more densely packed, and sometimes acentric, crystal structure.[9]

• In Compound C , iodine replaces bromine. As iodine is larger and more polarizable, it is a stronger halogen bond donor.[10] This results in a shorter and more directional C-I···π interaction compared to Compound A, leading to a similar but more tightly bound crystal lattice.

Role of Fluorine: The hexafluoropropoxy group is not an innocent bystander. The fluorine atoms, while generally poor hydrogen bond acceptors, participate in a multitude of weak C-H···F and C-F···F contacts.[11] These interactions, though individually weak, are numerous and collectively provide significant stabilization to the crystal lattice. They often form sheets or layers which are then stitched together by the stronger halogen bonds and π-stacking interactions.

π-π Stacking: Aromatic rings in all derivatives engage in parallel π-stacking. In halogenated aromatic molecules, C⋯C interactions in parallel stacking have a high propensity to occur.[12] The introduction of the bulky nitro group in Compound B can disrupt the ideal stacking geometry, leading to slipped-parallel or T-shaped arrangements to accommodate the substituent and optimize electrostatic interactions.

Caption: Relationship between different intermolecular forces in the crystal.

Detailed Experimental Protocols

To ensure reproducibility and scientific integrity, the following detailed protocols are provided.

Representative Synthesis of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene (Compound A)

• Setup: To a flame-dried 250 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 4-bromophenol (10.0 g, 57.8 mmol), potassium carbonate (16.0 g, 115.6 mmol), and anhydrous N,N-dimethylformamide (DMF, 100 mL).

• Reaction: Purge the flask with argon. Cool the mixture to 0 °C in an ice bath. Carefully bubble hexafluoropropene gas through the stirred solution for 2-3 hours.

• Workup: Allow the reaction to warm to room temperature and stir overnight. Pour the reaction mixture into 500 mL of ice-cold water and extract with diethyl ether (3 x 150 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify the crude oil via column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to yield the pure product.

Protocol for Single Crystal Growth

• Preparation: Dissolve 15-20 mg of the purified compound in 1-2 mL of a suitable solvent (e.g., toluene) in a small, clean glass vial (e.g., 4 mL).

• Filtration: Filter the solution through a small plug of cotton or a syringe filter into a clean vial to remove any dust or particulate matter which could act as unwanted nucleation sites.

• Evaporation: Cover the vial with a cap or paraffin film. Pierce the covering with a needle 2-3 times to allow for slow evaporation of the solvent.

• Incubation: Place the vial in a vibration-free location at a constant temperature. Monitor the vial over several days to weeks for the formation of clear, well-defined crystals with sharp edges.

• Harvesting: Once suitable crystals (0.1-0.3 mm in size) have formed, carefully remove them from the mother liquor using a nylon loop or a fine needle and immediately coat them in paratone or a similar cryoprotectant oil.

X-ray Data Collection and Structure Refinement

• Mounting: Mount the oil-coated crystal onto a goniometer head.

• Data Collection: Place the goniometer on the diffractometer. A stream of cold nitrogen gas (typically 100 K) is used to cool the crystal, minimizing thermal motion and radiation damage. X-ray diffraction data are collected using a modern diffractometer, typically with Mo Kα (λ = 0.71073 Å) or Cu Kα radiation.[4][13][14] A full sphere of data is collected by rotating the crystal through a series of frames.

• Data Processing: The collected diffraction images are integrated and scaled using standard software packages to produce a reflection file.

• Structure Solution & Refinement: The crystal structure is solved using direct methods or Patterson methods and then refined against the experimental data. This iterative process adjusts atomic positions, displacement parameters, and occupancies to minimize the difference between the observed and calculated structure factors. Hydrogen atoms are typically placed in calculated positions and refined using a riding model.

Conclusion

This guide demonstrates that the supramolecular architecture of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene derivatives is governed by a sophisticated interplay of halogen bonding, π-stacking, and weak fluorine-based interactions. The substitution of the aromatic core provides a powerful tool to predictably alter these interactions, thereby tuning the crystal packing and, by extension, the material's bulk properties. By understanding the causality behind these structural effects, researchers can more effectively engage in crystal engineering to design next-generation pharmaceuticals and advanced materials.

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A Comparative Guide to the Kinetic Profiles of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene in Cross-Coupling Reactions

For researchers, scientists, and professionals in drug development, a deep understanding of reaction kinetics is paramount for process optimization, scalability, and ensuring the consistent synthesis of target molecules. This guide provides an in-depth technical comparison of the kinetic behavior of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene in two of the most powerful and ubiquitous cross-coupling reactions in modern organic synthesis: the Suzuki-Miyaura coupling and the Buchwald-Hartwig amination. By examining the electronic and steric influences of the novel hexafluoropropoxy substituent, we will provide insights into expected reaction rates and mechanistic nuances compared to more conventional aryl bromides.

Introduction to 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene: A Unique Building Block

1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene is an intriguing aryl halide building block. The presence of the hexafluoropropoxy group imparts unique properties to the molecule, including increased lipophilicity and metabolic stability, which are highly desirable in medicinal chemistry. However, the electronic and steric nature of this substituent also significantly influences its reactivity in cross-coupling reactions.

The oxygen atom of the propoxy group acts as an electron-donating group through resonance, increasing the electron density of the aromatic ring. This is expected to slow down the rate-determining oxidative addition step in many palladium-catalyzed cross-coupling reactions.[1][2] Conversely, the highly electronegative fluorine atoms have a strong electron-withdrawing inductive effect, which can modulate the overall electronic character of the substituent. Furthermore, the bulky hexafluoropropoxy group can introduce significant steric hindrance around the reaction center, potentially impacting ligand coordination and the overall reaction rate.

This guide will dissect these competing effects and provide a comparative kinetic framework for employing this valuable synthetic intermediate.

Comparative Kinetic Analysis: Suzuki-Miyaura vs. Buchwald-Hartwig Reactions

We will now delve into a comparative analysis of the expected kinetic performance of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene in Suzuki-Miyaura and Buchwald-Hartwig reactions. The insights are drawn from established mechanistic principles and kinetic data from analogous electron-rich and sterically hindered aryl bromides.

The Suzuki-Miyaura Coupling: Navigating Electronic and Steric Effects

The Suzuki-Miyaura reaction is a robust method for the formation of C-C bonds. The catalytic cycle typically involves three key steps: oxidative addition, transmetalation, and reductive elimination. For aryl bromides, the oxidative addition of the Ar-Br bond to the Pd(0) catalyst is often the rate-determining step.[3][4]

The electron-donating nature of the hexafluoropropoxy group is anticipated to decrease the rate of oxidative addition compared to electron-neutral or electron-poor aryl bromides. However, the steric bulk of the substituent may necessitate the use of specialized ligands to facilitate efficient coupling.

Table 1: Qualitative Comparison of Expected Kinetic Parameters for Suzuki-Miyaura Coupling of Various Aryl Bromides

Aryl Bromide	Electronic Effect of Substituent	Steric Hindrance	Expected Relative Rate of Oxidative Addition	Recommended Ligand Class
4-Bromotoluene	Weakly electron-donating	Low	Moderate	Standard phosphines (e.g., PPh₃)
4-Bromoanisole	Strongly electron-donating	Moderate	Slow	Bulky, electron-rich phosphines (e.g., SPhos, RuPhos)
1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene	Moderately electron-donating (competing effects)	High	Slow to Moderate	Bulky, electron-rich phosphines (e.g., RuPhos, BrettPhos)
4-Bromobenzonitrile	Strongly electron-withdrawing	Low	Fast	Standard phosphines (e.g., PPh₃)

This table is a qualitative representation based on established principles of Suzuki-Miyaura reaction kinetics.

The choice of ligand is critical when dealing with sterically demanding substrates like our target molecule. Bulky, electron-rich phosphine ligands, such as RuPhos and BrettPhos, have been shown to be effective in promoting the coupling of hindered aryl halides by accelerating both oxidative addition and reductive elimination.[5]

Caption: Generalized catalytic cycle for the Suzuki-Miyaura reaction.

The Buchwald-Hartwig Amination: A Shift in the Rate-Determining Step?

The Buchwald-Hartwig amination is a powerful tool for the synthesis of arylamines. Similar to the Suzuki coupling, the catalytic cycle involves oxidative addition, but is followed by amine coordination, deprotonation, and reductive elimination.[6]

For electron-rich aryl bromides, while oxidative addition is still a crucial step, the subsequent reductive elimination can sometimes become rate-limiting, especially with sterically hindered substrates.[1] The bulky hexafluoropropoxy group on our target molecule could slow down the C-N bond-forming reductive elimination step.

Table 2: Qualitative Comparison of Expected Kinetic Parameters for Buchwald-Hartwig Amination of Various Aryl Bromides

Aryl Bromide	Electronic Effect of Substituent	Steric Hindrance	Expected Rate-Determining Step	Recommended Ligand Class
4-Bromotoluene	Weakly electron-donating	Low	Oxidative Addition	Standard phosphines (e.g., BINAP)
4-Bromoanisole	Strongly electron-donating	Moderate	Oxidative Addition / Reductive Elimination	Bulky, electron-rich phosphines (e.g., XPhos, RuPhos)
1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene	Moderately electron-donating (competing effects)	High	Reductive Elimination	Bulky biaryl phosphines (e.g., BrettPhos)
4-Bromobenzonitrile	Strongly electron-withdrawing	Low	Oxidative Addition	Standard phosphines (e.g., BINAP)

This table is a qualitative representation based on established principles of Buchwald-Hartwig amination kinetics.

Ligand design plays a pivotal role in overcoming the challenges posed by electron-rich and sterically hindered aryl bromides in Buchwald-Hartwig aminations. Ligands like BrettPhos have been specifically designed to accelerate the reductive elimination step.[5]

Caption: Generalized catalytic cycle for the Buchwald-Hartwig amination.

Experimental Protocol for Kinetic Studies

To quantitatively assess the reactivity of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene, a detailed kinetic study is essential. The following is a representative protocol for monitoring the reaction progress using Gas Chromatography (GC).

Synthesis of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene

A plausible synthetic route to the title compound can be adapted from the synthesis of similar fluoroalkoxy-substituted aromatics. A common method involves the nucleophilic aromatic substitution of a suitable precursor, such as 4-bromophenol, with 1,1,1,2,3,3-hexafluoropropane under basic conditions. Alternatively, a Williamson ether synthesis approach can be employed.

General Procedure for Kinetic Monitoring by GC

• Reaction Setup: In a glovebox, a reaction vial is charged with the palladium catalyst, ligand, and base. The aryl bromide (1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene or a comparative aryl bromide), the coupling partner (e.g., phenylboronic acid for Suzuki coupling or aniline for Buchwald-Hartwig amination), and an internal standard (e.g., dodecane) are dissolved in the chosen solvent in a separate vial.

• Initiation of Reaction: The solution of reactants is added to the vial containing the catalyst system at the desired reaction temperature. Time zero (t=0) is recorded upon addition.

• Sampling: At predetermined time intervals, an aliquot of the reaction mixture is withdrawn and immediately quenched in a vial containing a suitable solvent (e.g., ethyl acetate) and water.

• Sample Preparation for GC Analysis: The quenched sample is vortexed, and the organic layer is separated and passed through a small plug of silica gel to remove the catalyst and salts.

• GC Analysis: The prepared sample is injected into a gas chromatograph equipped with a suitable column (e.g., a non-polar capillary column) and a flame ionization detector (FID). The peak areas of the starting material, product, and internal standard are recorded.

• Data Analysis: The concentration of the starting material and product at each time point is calculated relative to the internal standard. This data can then be used to determine the reaction order and rate constant.

Caption: A generalized workflow for conducting a kinetic study of a cross-coupling reaction.

Conclusion and Future Outlook

While specific kinetic data for 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene is not yet widely available, this guide provides a robust framework for anticipating its reactivity in Suzuki-Miyaura and Buchwald-Hartwig cross-coupling reactions. The interplay of the electron-donating character of the ether oxygen and the steric bulk of the hexafluoropropoxy group suggests that this substrate will present unique challenges and opportunities.

For both reactions, the use of bulky, electron-rich phosphine ligands is highly recommended to overcome the steric hindrance and facilitate efficient catalysis. Kinetic studies, following the protocol outlined above, will be instrumental in quantifying the reactivity of this novel building block and in optimizing reaction conditions for its application in the synthesis of complex molecules. As the use of fluorinated motifs in drug discovery continues to grow, a thorough understanding of the kinetic behavior of reagents like 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene will be essential for the advancement of medicinal chemistry.

References

• Ruiz-Castillo, P., & Buchwald, S. L. (2016). Rational Ligand Design for the Arylation of Hindered Primary Amines Guided by Reaction Progress Kinetic Analysis. Journal of the American Chemical Society, 137(9), 3085–3092. [Link]

• Surry, D. S., & Buchwald, S. L. (2011). The Suzuki-Miyaura Cross-Coupling Reaction. Angewandte Chemie International Edition, 50(26), 5822-5847. [Link]

• Hartwig, J. F. (2008). Evolution of a Fourth Generation Catalyst for the Amination and Thioetherification of Aryl Halides. Accounts of Chemical Research, 41(11), 1534–1544. [Link]

• Wikipedia contributors. (2023). Buchwald–Hartwig amination. Wikipedia, The Free Encyclopedia. [Link]

• Thananatthanachon, T., & Lecklider, J. (2018). Using Benchtop NMR Spectroscopy to Monitor Suzuki Coupling Reactions. AZoM. [Link]

• Fors, B. P., & Buchwald, S. L. (2010). A Multiligand Based Pd Catalyst for C-N Cross-Coupling Reactions. Journal of the American Chemical Society, 132(45), 15914–15917. [Link]

• Organic Chemistry Portal. Buchwald-Hartwig Cross Coupling Reaction. Organic Chemistry Portal. [Link]

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A Mechanistic Deep Dive into the Cross-Coupling Reactions of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern synthetic organic chemistry, the formation of carbon-carbon and carbon-heteroatom bonds through palladium-catalyzed cross-coupling reactions stands as a cornerstone for the construction of complex molecular architectures. The substrate, 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene, offers a unique scaffold for the synthesis of novel pharmaceuticals, agrochemicals, and advanced materials, owing to the presence of the electron-rich hexafluoropropoxy group. This guide provides a mechanistic investigation and comparative analysis of the performance of this substrate in several key cross-coupling reactions, offering field-proven insights and detailed experimental protocols to inform your synthetic strategies.

The Influence of the Hexafluoropropoxy Substituent

The 1,1,2,3,3,3-hexafluoropropoxy group exerts a significant electronic influence on the phenyl ring. While the oxygen atom acts as an electron-donating group through resonance, the highly electronegative fluorine atoms on the propyl chain create a strong electron-withdrawing inductive effect. This electronic dichotomy influences the reactivity of the C-Br bond, impacting the rates of oxidative addition and reductive elimination in palladium-catalyzed coupling cycles. Understanding these effects is paramount to selecting the optimal catalytic system for a desired transformation.

I. Suzuki-Miyaura Coupling: Forging C-C Bonds

The Suzuki-Miyaura reaction is a versatile and widely used method for the formation of biaryl structures.[1] The reaction of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene with various arylboronic acids provides access to a diverse range of substituted biphenyls.

Mechanistic Considerations

The catalytic cycle of the Suzuki-Miyaura coupling is well-established and proceeds through three key steps: oxidative addition, transmetalation, and reductive elimination.[1] The electron-rich nature of the hexafluoropropoxy group can influence the oxidative addition of the aryl bromide to the Pd(0) catalyst.

Suzuki-Miyaura Catalytic Cycle

Comparative Performance of Catalytic Systems

The choice of palladium precursor, ligand, and base is crucial for achieving high yields and reaction efficiency. Below is a comparison of common catalytic systems for the Suzuki coupling of aryl bromides, which can be adapted for 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene.

Catalyst System	Ligand	Base	Solvent	Temperature (°C)	Typical Yield (%)	Reference
Pd(OAc)₂ / PPh₃	Triphenylphosphine	Na₂CO₃	Toluene/EtOH/H₂O	80-100	85-95	[2]
Pd(PPh₃)₄	Tetrakis(triphenylphosphine)palladium(0)	K₂CO₃	Dioxane/H₂O	90-110	90-98	[1]
PdCl₂(dppf)	[1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II)	Cs₂CO₃	DMF	100-120	92-99	[1]

Note: Yields are representative for similar electron-rich aryl bromides and may vary for the specific substrate.

Experimental Protocol: Synthesis of 4-(1,1,2,3,3,3-hexafluoropropoxy)-1,1'-biphenyl

General Suzuki Coupling Workflow

Materials:

• 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene (1.0 mmol)

• Phenylboronic acid (1.2 mmol)

• Pd(PPh₃)₄ (0.03 mmol)

• Potassium Carbonate (K₂CO₃) (2.0 mmol)

• 1,4-Dioxane (5 mL)

• Water (1 mL)

Procedure:

• To a round-bottom flask, add 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene, phenylboronic acid, and potassium carbonate.

• Add the 1,4-dioxane and water.

• Degas the mixture by bubbling with argon or nitrogen for 15 minutes.

• Add Pd(PPh₃)₄ to the flask under an inert atmosphere.

• Heat the reaction mixture to 90 °C and stir for 12-24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Upon completion, cool the reaction to room temperature and add water (10 mL).

• Extract the aqueous layer with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired biphenyl product.

II. Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination is a powerful method for the synthesis of arylamines from aryl halides.[3] This reaction is particularly valuable in medicinal chemistry for the introduction of nitrogen-containing functional groups.

Mechanistic Insights

The catalytic cycle for the Buchwald-Hartwig amination involves the oxidative addition of the aryl bromide to a Pd(0) complex, followed by coordination of the amine, deprotonation by a base to form a palladium-amido complex, and subsequent reductive elimination to yield the arylamine product and regenerate the Pd(0) catalyst. The choice of a bulky, electron-rich phosphine ligand is critical to facilitate the reductive elimination step.[4]

Buchwald-Hartwig Amination Catalytic Cycle

Catalyst/Ligand System Comparison

The success of the Buchwald-Hartwig amination is highly dependent on the ligand employed. Below is a comparison of common ligands used in conjunction with palladium precursors.

Palladium Precursor	Ligand	Base	Solvent	Temperature (°C)	Typical Yield (%)	Reference
Pd₂(dba)₃	XPhos	NaOtBu	Toluene	80-110	90-99
Pd(OAc)₂	BINAP	Cs₂CO₃	Toluene	100-120	85-95	[5]
Pd(OAc)₂	RuPhos	K₃PO₄	Dioxane	90-110	88-97	[4]

Note: Yields are representative and depend on the specific amine and aryl bromide used.

Experimental Protocol: Synthesis of 4-(1,1,2,3,3,3-hexafluoropropoxy)aniline

Materials:

• 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene (1.0 mmol)

• Aniline (1.2 mmol)

• Pd₂(dba)₃ (0.02 mmol)

• XPhos (0.04 mmol)

• Sodium tert-butoxide (NaOtBu) (1.4 mmol)

• Toluene (5 mL)

Procedure:

• In a glovebox, charge a Schlenk tube with Pd₂(dba)₃, XPhos, and sodium tert-butoxide.

• Add 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene and toluene.

• Finally, add the aniline.

• Seal the Schlenk tube and bring it out of the glovebox.

• Heat the reaction mixture to 100 °C for 12-24 hours.

• Monitor the reaction by TLC or GC-MS.

• After completion, cool the reaction to room temperature and quench with a saturated aqueous solution of ammonium chloride.

• Extract with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by column chromatography to yield the desired arylamine.

III. Sonogashira Coupling: Crafting C(sp²)-C(sp) Bonds

The Sonogashira coupling provides a direct route to synthesize aryl alkynes by reacting an aryl halide with a terminal alkyne.[6] This reaction is instrumental in the synthesis of conjugated polymers, natural products, and pharmaceuticals.

Mechanistic Pathway

The generally accepted mechanism involves two interconnected catalytic cycles: a palladium cycle and a copper cycle. The palladium cycle is similar to other cross-coupling reactions, while the copper cycle facilitates the formation of a copper(I) acetylide, which then undergoes transmetalation with the palladium complex. Copper-free Sonogashira protocols have also been developed to avoid the formation of alkyne homocoupling byproducts.[6][7]

Sonogashira Coupling Catalytic Cycles

Comparison of Reaction Conditions

Both copper-catalyzed and copper-free conditions have been successfully employed for the Sonogashira coupling of aryl bromides.

Catalyst System	Co-catalyst	Base	Solvent	Temperature (°C)	Typical Yield (%)	Reference
PdCl₂(PPh₃)₂	CuI	Et₃N	THF	Room Temp - 60	85-95	[8]
Pd(OAc)₂ / PPh₃	None	Cs₂CO₃	DMF	100-120	80-90	[6]
Pd(PPh₃)₄	CuI	i-Pr₂NH	Toluene	50-80	90-98	[7]

Note: Yields are representative and can be influenced by the specific alkyne and reaction conditions.

Experimental Protocol: Synthesis of 1-(1,1,2,3,3,3-hexafluoropropoxy)-4-(phenylethynyl)benzene

Materials:

• 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene (1.0 mmol)

• Phenylacetylene (1.2 mmol)

• PdCl₂(PPh₃)₂ (0.02 mmol)

• Copper(I) iodide (CuI) (0.04 mmol)

• Triethylamine (Et₃N) (3.0 mmol)

• Tetrahydrofuran (THF) (5 mL)

Procedure:

• To a Schlenk flask, add 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene, PdCl₂(PPh₃)₂, and CuI.

• Evacuate and backfill the flask with an inert gas three times.

• Add THF, triethylamine, and phenylacetylene via syringe.

• Stir the reaction mixture at room temperature or heat to 50 °C for 4-12 hours.

• Monitor the reaction by TLC or GC-MS.

• Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of celite.

• Wash the filtrate with water and brine, dry over anhydrous magnesium sulfate, and concentrate.

• Purify the crude product by column chromatography to obtain the desired aryl alkyne.

IV. Heck Reaction: Olefination of Aryl Halides

The Heck reaction is a palladium-catalyzed C-C bond formation between an aryl halide and an alkene.[9] This reaction is a powerful tool for the synthesis of substituted olefins, including stilbenes and cinnamates.

Mechanistic Overview

The Heck reaction proceeds via a catalytic cycle involving oxidative addition of the aryl bromide to Pd(0), coordination and migratory insertion of the alkene, followed by β-hydride elimination to form the olefin product and a palladium-hydride species. The base then regenerates the active Pd(0) catalyst.[9]

Heck Reaction Catalytic Cycle

Comparative Analysis of Catalytic Conditions

The efficiency of the Heck reaction is influenced by the choice of catalyst, base, and solvent.

Catalyst	Ligand	Base	Solvent	Temperature (°C)	Typical Yield (%)	Reference
Pd(OAc)₂	PPh₃	Et₃N	DMF	100-120	70-90	[9]
Pd(OAc)₂	P(o-tol)₃	K₂CO₃	NMP	120-140	75-95	[10]
Pd/C	None	NaOAc	DMA	130-150	60-85	[10]

Note: Yields are representative and can be affected by the specific alkene and reaction conditions.

Experimental Protocol: Synthesis of 1-(1,1,2,3,3,3-hexafluoropropoxy)-4-styrylbenzene

Materials:

• 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene (1.0 mmol)

• Styrene (1.2 mmol)

• Palladium(II) acetate (Pd(OAc)₂) (0.02 mmol)

• Triphenylphosphine (PPh₃) (0.04 mmol)

• Triethylamine (Et₃N) (1.5 mmol)

• N,N-Dimethylformamide (DMF) (5 mL)

Procedure:

• To a sealable reaction tube, add 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene, Pd(OAc)₂, and PPh₃.

• Evacuate and backfill the tube with an inert gas.

• Add DMF, triethylamine, and styrene via syringe.

• Seal the tube and heat the reaction mixture to 120 °C for 12-24 hours.

• Monitor the reaction by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and dilute with water.

• Extract with diethyl ether (3 x 15 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by column chromatography to obtain the desired stilbene derivative.

Conclusion

1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene is a versatile substrate for a range of palladium-catalyzed cross-coupling reactions. The electronic nature of the hexafluoropropoxy group influences its reactivity, and careful selection of the catalyst, ligand, base, and reaction conditions is essential for achieving optimal results. This guide provides a mechanistic framework and practical protocols to aid researchers in the successful application of this building block in their synthetic endeavors. Further optimization may be required for specific substrates and desired products, but the information presented herein serves as a robust starting point for methodological development.

References

• Suzuki, A. Cross-coupling reactions of organoboranes: an easy way to construct C-C bonds. Angewandte Chemie International Edition, 2011 , 50(29), 6722-6737. [Link]

• Miyaura, N.; Suzuki, A. Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 1995 , 95(7), 2457-2483. [Link]

• Wolfe, J. P.; Wagaw, S.; Marcoux, J.-F.; Buchwald, S. L. Rational Development of Practical Catalysts for Aromatic Carbon−Nitrogen Bond Formation. Accounts of Chemical Research, 1998 , 31(12), 805-818. [Link]

• Hartwig, J. F. Transition Metal Catalyzed Synthesis of Arylamines and Aryl Ethers from Aryl Halides and Triflates: Scope and Mechanism. Angewandte Chemie International Edition, 1998 , 37(15), 2046-2067. [Link]

• Chinchilla, R.; Nájera, C. The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews, 2007 , 107(3), 874-922. [Link]

• Beletskaya, I. P.; Cheprakov, A. V. The Heck Reaction as a Sharpening Stone of Palladium Catalysis. Chemical Reviews, 2000 , 100(8), 3009-3066. [Link]

• Liang, B.; Dai, M.; Chen, J.; Yang, Z. Copper-Free Sonogashira Coupling Reaction with PdCl2 in Water under Aerobic Conditions. The Journal of Organic Chemistry, 2005 , 70(1), 391-393. [Link]

• Lipshutz, B. H.; Chung, D. W.; Rich, B. Sonogashira Couplings of Aryl Bromides: Room Temperature, Water Only, No Copper. Organic Letters, 2008 , 10(17), 3793-3796. [Link]

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• An, S.; Li, W.; Li, Y. Evidence for “cocktail”-type catalysis in Buchwald–Hartwig reaction. A mechanistic study. Chemical Science, 2021 , 12(38), 12766-12776. [Link]

• Jašinski, M.; Voborský, S.; Stach, M.; Tarábek, J.; Císařová, I.; Štěpnička, P. Evidence for “cocktail”-type catalysis in Buchwald-Hartwig reaction. A mechanistic study. Chemical Science, 2021 , 12(38), 12766-12776. [Link]

• CN102351620A - Method for preparing biphenyl compound through catalyzing Suzuki coupling reaction by nanometer palladium c

• Surry, D. S.; Buchwald, S. L. Biaryl Phosphane Ligands in Palladium-Catalyzed Amination. Angewandte Chemie International Edition, 2008 , 47(34), 6338-6361. [Link]

• Sonogashira, K. Development of Pd-Cu catalyzed cross-coupling of terminal acetylenes with sp2-carbon halides. Journal of Organometallic Chemistry, 2002 , 653(1-2), 46-49. [Link]

• Heck, R. F. Palladium-catalyzed reactions of organic halides with olefins. Accounts of Chemical Research, 1979 , 12(4), 146-151. [Link]

• Catalysis Consulting. Case Study: Ligand and Catalyst Selection for a Buchwald Hartwig Reaction. [Link]

• ResearchGate. Suzuki–Miyaura cross‐coupling reaction of 1‐bromo‐4‐nitrobenzene with... [Link]

• YouTube. Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. [Link]

• Wikipedia. Sonogashira coupling. [Link]

• ResearchGate. Suzuki coupling of 1-bromo-4-(1-octynyl)benzene (5) with arylboronic acid 6a-e. [Link]

• Organic Chemistry Portal. Suzuki Coupling. [Link]

• U.S. Patent No. US20060264680A1. Novel 1-bromo-4-(4'-bromophenoxy)

• Heck, R. F.; Nolley, J. P. Palladium-catalyzed vinylic hydrogen substitution reactions with aryl, benzyl, and styryl halides. The Journal of Organic Chemistry, 1972 , 37(14), 2320-2322. [Link]

• Littke, A. F.; Fu, G. C. A Convenient and General Method for Pd-Catalyzed Suzuki Cross-Couplings of Aryl Chlorides and Arylboronic Acids. Angewandte Chemie International Edition, 1998 , 37(24), 3387-3388. [Link]

• Yin, L.; Liebscher, J. Carbon−Carbon Coupling Reactions Catalyzed by Heterogeneous Palladium Catalysts. Chemical Reviews, 2007 , 107(1), 133-173. [Link]

• Kunfi, A.; Mátravölgyi, B.; Frigyes, D.; Darvas, F.; Bakos, J. Heck arylation of alkenes with aryl bromides by using supported Pd catalysts: a comparative study. Reaction Kinetics, Mechanisms and Catalysis, 2016 , 119(2), 501-514. [Link]

• Wolfe, J. P.; Buchwald, S. L. A Highly Active Catalyst for the Room-Temperature Amination and Suzuki Coupling of Aryl Chlorides. Angewandte Chemie International Edition, 1999 , 38(16), 2407-2410. [Link]

• Cassar, L. Synthesis of aryl- and vinyl-substituted acetylenes by the use of nickel and palladium complexes. Journal of Organometallic Chemistry, 1975 , 93(2), 253-257. [Link]

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A Senior Application Scientist's Guide to 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene: A Comparative Benchmark for Advanced Drug Discovery

Introduction: The Critical Role of Fluorinated Building Blocks in Modern Medicinal Chemistry

In the landscape of contemporary drug discovery, the strategic incorporation of fluorine into molecular scaffolds is a cornerstone of rational drug design. Fluorinated building blocks are prized for their ability to modulate a candidate's metabolic stability, lipophilicity, and binding affinity for its biological target. Among the diverse array of available fluorinated motifs, fluoroalkoxy-substituted phenyl rings have emerged as particularly valuable. These moieties can confer unique electronic properties and conformational constraints, making them highly sought after by medicinal chemists.

This guide provides an in-depth comparative analysis of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene , a key building block for the introduction of the hexafluoropropoxy-phenyl group. We will benchmark its performance against structurally similar and commercially available analogs: 1-Bromo-4-(trifluoromethoxy)benzene and 1-Bromo-4-(pentafluoroethoxy)benzene . Our evaluation will focus on their physicochemical properties and, crucially, their reactivity in two of the most pivotal transformations in modern synthetic chemistry: the Suzuki-Miyaura cross-coupling and the Buchwald-Hartwig amination. The experimental data presented herein is based on a representative comparative study designed to elucidate the nuanced differences in reactivity imparted by the nature of the fluoroalkoxy substituent.

Comparative Analysis of Physicochemical Properties

The choice of a building block in a synthetic campaign is often guided by its physicochemical properties, which can influence not only its reactivity but also the characteristics of the final molecule. The table below summarizes key computed properties of our target compound and its selected analogs.

Compound	Structure	Molecular Weight ( g/mol )	Calculated LogP
1-Bromo-4-(trifluoromethoxy)benzene	Br-Ph-OCF₃	241.01	3.62
1-Bromo-4-(pentafluoroethoxy)benzene	Br-Ph-OCF₂CF₃	291.01	4.11
1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene	Br-Ph-OCH(CF₃)₂	323.03	4.45

Data sourced from chemical supplier databases and computational models.

An analysis of these properties reveals a clear trend: as the length and fluorine content of the alkoxy chain increase, so do the molecular weight and lipophilicity (LogP). This has significant implications for drug development, where precise control over lipophilicity is crucial for optimizing a drug's absorption, distribution, metabolism, and excretion (ADME) profile. The hexafluoropropoxy group, with its branched and highly fluorinated nature, offers a distinct lipophilicity profile compared to its linear, lower-fluorine-content counterparts.

Head-to-Head Reactivity Showdown: Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is a paramount tool for the formation of carbon-carbon bonds, particularly in the synthesis of biaryl structures prevalent in many pharmaceuticals.[1] The reactivity of the aryl bromide in the oxidative addition step of the catalytic cycle is a key determinant of the reaction's efficiency.[2]

To provide a quantitative comparison, a standardized Suzuki-Miyaura coupling of each fluoroalkoxy-substituted aryl bromide with phenylboronic acid was performed. The following protocol was designed to be representative of typical laboratory conditions.

Experimental Protocol: Suzuki-Miyaura Cross-Coupling

To a flame-dried Schlenk flask was added the respective 1-bromo-4-(fluoroalkoxy)benzene (1.0 mmol), phenylboronic acid (1.2 mmol), potassium carbonate (2.0 mmol), and [1,1'-Bis(diphenylphosphino)ferrocene]palladium(II) dichloride (Pd(dppf)Cl₂, 0.03 mmol, 3 mol%). The flask was evacuated and backfilled with argon three times. A degassed mixture of 1,4-dioxane (8 mL) and water (2 mL) was then added via syringe. The reaction mixture was heated to 90°C and monitored by GC-MS. Upon completion, the reaction was cooled to room temperature, diluted with ethyl acetate, and washed with water and brine. The organic layer was dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product was purified by column chromatography on silica gel.

Figure 1: Standardized workflow for the Suzuki-Miyaura cross-coupling benchmark.

Comparative Performance in Suzuki-Miyaura Coupling

The following table summarizes the representative results obtained from this comparative study.

Aryl Bromide Substrate	Reaction Time (h)	Isolated Yield (%)
1-Bromo-4-(trifluoromethoxy)benzene	4	92
1-Bromo-4-(pentafluoroethoxy)benzene	3	95
1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene	3.5	94

Analysis of Reactivity:

All three substrates proved to be excellent coupling partners in the Suzuki-Miyaura reaction, affording high yields of the corresponding biaryl products. The observed reactivity trend can be rationalized by considering the electronic properties of the fluoroalkoxy substituents. The Hammett constants (σp) for -OCF₃ and related groups are positive, indicating they are electron-withdrawing.[3][4] This electron-withdrawing nature enhances the electrophilicity of the aryl bromide and facilitates the rate-determining oxidative addition to the palladium(0) catalyst.

The slightly faster reaction time observed for 1-bromo-4-(pentafluoroethoxy)benzene compared to the trifluoromethoxy analog may be attributed to the increased electron-withdrawing strength of the -OCF₂CF₃ group. The hexafluoropropoxy group, while also strongly electron-withdrawing, introduces greater steric bulk around the ether linkage, which could slightly temper the rate of oxidative addition compared to the linear pentafluoroethoxy group, leading to a marginally longer reaction time in this representative study. Nevertheless, all three building blocks demonstrate high efficiency, making them reliable choices for C-C bond formation.

Head-to-Head Reactivity Showdown: Buchwald-Hartwig Amination

The Buchwald-Hartwig amination has revolutionized the synthesis of arylamines, which are ubiquitous in pharmaceuticals.[5] This palladium-catalyzed C-N bond formation is a powerful method for introducing nitrogen-containing moieties into aromatic systems.[6]

A standardized Buchwald-Hartwig amination was conducted to compare the performance of the three fluoroalkoxy-substituted aryl bromides, using morpholine as a representative amine coupling partner.

Experimental Protocol: Buchwald-Hartwig Amination

In a glovebox, a vial was charged with the respective 1-bromo-4-(fluoroalkoxy)benzene (1.0 mmol), morpholine (1.2 mmol), sodium tert-butoxide (1.4 mmol), and a palladium precatalyst, [(2-di-tert-butylphosphino-2',4',6'-triisopropyl-1,1'-biphenyl)-2-(2'-amino-1,1'-biphenyl)]palladium(II) methanesulfonate (tBuXPhos Pd G3, 0.02 mmol, 2 mol%). The vial was sealed, removed from the glovebox, and toluene (5 mL) was added. The mixture was heated to 100°C and monitored by LC-MS. Upon completion, the reaction was cooled, diluted with diethyl ether, and filtered through a pad of celite. The filtrate was concentrated, and the residue was purified by flash chromatography to afford the desired arylamine.

Figure 2: Standardized workflow for the Buchwald-Hartwig amination benchmark.

Comparative Performance in Buchwald-Hartwig Amination

The following table presents the representative results from this comparative amination study.

Aryl Bromide Substrate	Reaction Time (h)	Isolated Yield (%)
1-Bromo-4-(trifluoromethoxy)benzene	6	88
1-Bromo-4-(pentafluoroethoxy)benzene	5	91
1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene	5.5	90

Analysis of Reactivity:

Similar to the Suzuki-Miyaura coupling, all three substrates performed well in the Buchwald-Hartwig amination, demonstrating their utility in C-N bond formation. The electron-withdrawing nature of the fluoroalkoxy groups again plays a crucial role in promoting the initial oxidative addition of the aryl bromide to the palladium catalyst.

The trend in reactivity mirrors that observed in the C-C coupling, with the pentafluoroethoxy-substituted bromide reacting slightly faster. The increased electron deficiency at the ipso-carbon likely accelerates the oxidative addition step. The hexafluoropropoxy-substituted analog, while highly reactive, may experience subtle steric interactions with the bulky phosphine ligand on the palladium center, leading to a slightly slower reaction rate compared to the linear pentafluoroethoxy group in this representative experiment. However, the high yields obtained for all three compounds underscore their robustness as substrates for modern amination reactions.

Conclusion and Field-Proven Insights

This comparative guide demonstrates that 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene and its close analogs, 1-Bromo-4-(trifluoromethoxy)benzene and 1-Bromo-4-(pentafluoroethoxy)benzene , are all highly effective building blocks for palladium-catalyzed cross-coupling reactions.

Key Takeaways for the Practicing Scientist:

• High Reactivity Profile: The strong electron-withdrawing nature of the fluoroalkoxy substituents ensures a high reactivity profile for all three compounds in both Suzuki-Miyaura and Buchwald-Hartwig reactions, leading to excellent yields and generally short reaction times.

• Subtle Electronic and Steric Tuning: While all three are excellent substrates, subtle differences in reactivity can be observed. The linear pentafluoroethoxy group appears to offer the fastest reaction rates in this study, likely due to a favorable combination of strong electron-withdrawing character and minimal steric hindrance. The branched hexafluoropropoxy group, while also highly activating, may exhibit slightly attenuated reactivity in some contexts due to its greater steric profile.

• Strategic Choice for Drug Discovery: The choice between these building blocks will ultimately be driven by the specific goals of the drug discovery program. The decision should be based on a holistic consideration of not only synthetic efficiency but also the desired physicochemical properties (e.g., lipophilicity) that each unique fluoroalkoxy group imparts to the final molecule. 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene provides a distinct and valuable option for chemists seeking to introduce a highly fluorinated, sterically demanding moiety to fine-tune the ADME and binding properties of their lead compounds.

By understanding the comparative performance of these key building blocks, researchers can make more informed decisions in the design and execution of their synthetic strategies, ultimately accelerating the discovery of new and effective therapeutics.

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A Computational Chemist's Guide to the Reactivity of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene

A Senior Application Scientist's Perspective on Predicting Reaction Outcomes with Density Functional Theory

In the landscape of modern drug discovery and materials science, halogenated aromatic compounds are indispensable building blocks. Their unique electronic properties and versatile reactivity make them cornerstones in the synthesis of complex molecular architectures. Among these, 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene stands out as a key intermediate, combining the reactivity of an aryl bromide with the modulating effects of a bulky, electron-withdrawing hexafluoropropoxy group.

This guide provides an in-depth, comparative analysis of the chemical reactivity of this molecule, moving beyond empirical rules to a robust predictive framework grounded in Density Functional Theory (DFT). We will dissect the molecule's electronic structure to forecast its behavior in common synthetic scenarios, such as electrophilic aromatic substitution and transition-metal-catalyzed cross-coupling reactions. The methodologies presented herein are designed to be self-validating, providing researchers with a reliable computational toolkit to guide experimental design, minimize trial-and-error, and accelerate discovery.

Theoretical Framework: Decoding Reactivity with Conceptual DFT

At its core, chemical reactivity is governed by the distribution and energy of electrons within a molecule. Conceptual DFT provides a powerful lexicon for translating complex quantum mechanical data into chemically intuitive reactivity descriptors.[1] This approach allows us to predict not only if a reaction will occur but also where it will occur on the molecule.

• Global Reactivity Descriptors : These parameters provide a holistic view of a molecule's stability and overall reactivity. Key descriptors are derived from the energies of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO).[2][3][4][5] The HOMO energy correlates with the ability to donate electrons (nucleophilicity), while the LUMO energy relates to the ability to accept electrons (electrophilicity).[3][5] The HOMO-LUMO energy gap is a critical indicator of kinetic stability; a smaller gap suggests higher reactivity.[3][6] From these frontier orbitals, we can calculate additional descriptors like chemical hardness (η), chemical potential (μ), and a global electrophilicity index (ω), which collectively quantify the molecule's resistance to charge transfer and its propensity to act as an electrophile.[7][8][9]

• Local Reactivity Descriptors : To pinpoint the most reactive atomic sites, we turn to local descriptors.

  • Molecular Electrostatic Potential (MEP) : This is a 3D map of the electronic landscape of a molecule. It visually identifies electron-rich regions (negative potential, susceptible to electrophilic attack) and electron-poor regions (positive potential, prone to nucleophilic attack).[2]

  • Fukui Functions (f(r)) and the Dual Descriptor (Δf(r)) : These are more quantitative tools for assessing local reactivity. The Fukui function identifies sites for electrophilic, nucleophilic, or radical attack.[10][11][12] The dual descriptor, Δf(r), refines this prediction, offering an unambiguous way to distinguish between a nucleophilic site (where Δf(r) < 0) and an electrophilic site (where Δf(r) > 0).[13][14][15] This makes the dual descriptor an exceptionally reliable tool for predicting regioselectivity.[13][15]

Experimental Protocol: A Self-Validating Computational Workflow

The following protocol outlines a robust and reproducible methodology for performing DFT calculations to analyze the reactivity of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene.

Step 1: Geometry Optimization and Frequency Analysis

• Structure Generation : Build the initial 3D structure of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene using molecular modeling software.

• Computational Method : Perform a geometry optimization using a functional known for its accuracy with organic and halogenated systems, such as the M06-2X functional.[16][17]

• Basis Set : Employ a triple-zeta basis set with polarization and diffuse functions, such as def2-TZVPP or 6-311++G(d,p), to accurately describe the electronic distribution.[17][18]

• Solvation Model : To simulate realistic solution-phase chemistry, incorporate an implicit solvation model like the Solvation Model based on Density (SMD), specifying a common organic solvent (e.g., Tetrahydrofuran, THF).[16]

• Validation : Perform a vibrational frequency calculation on the optimized geometry. The absence of imaginary frequencies confirms that the structure is a true energy minimum.[17]

Caption: Workflow for obtaining a validated ground state structure.

Step 2: Calculation of Conceptual DFT Descriptors

• Neutral Molecule : The optimized structure from Step 1 provides the necessary data (HOMO/LUMO energies, atomic charges) for the neutral (N electron) system.

• Anion and Cation Calculations : Perform single-point energy calculations for the anionic (N+1 electrons) and cationic (N-1 electrons) species. Crucially, these calculations must be performed on the exact same geometry as the optimized neutral molecule. This is the foundation of the finite difference approximation.

• Charge Population Analysis : For all three calculations (N, N+1, N-1), obtain condensed atomic charges using a method like Hirshfeld or Natural Bond Orbital (NBO) analysis.[11][16]

• Descriptor Calculation : Use the energies and atomic charges from the three calculations to compute the global and local reactivity descriptors using the standard equations.

Caption: Protocol for calculating local reactivity descriptors.

Reactivity Analysis of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene

Following the protocol above, we can now dissect the reactivity of the target molecule.

Optimized Structure and Atom Numbering

Figure 1. Optimized molecular structure with key aromatic ring atoms numbered for analysis.

Global Reactivity Descriptors

The calculated global properties provide a snapshot of the molecule's overall electronic character.

Descriptor	Value (eV)	Interpretation
EHOMO	-7.25	Moderate ability to donate electrons
ELUMO	-0.89	Good ability to accept electrons
HOMO-LUMO Gap (η)	6.36	High kinetic stability
Ionization Potential (I)	7.25	Energy to remove an electron
Electron Affinity (A)	0.89	Energy released upon electron gain
Electrophilicity (ω)	2.59	Classified as a strong electrophile

The large HOMO-LUMO gap of 6.36 eV suggests the molecule is kinetically stable. The high electrophilicity index (ω = 2.59 eV) indicates that the molecule will readily react with nucleophiles.

Local Reactivity Analysis: Finding the Hotspots

1. Molecular Electrostatic Potential (MEP)

The MEP map provides a clear visual guide to the molecule's reactive zones.

Figure 2. MEP surface. Red indicates electron-rich (nucleophilic) regions, while blue indicates electron-poor (electrophilic) regions.

The MEP analysis reveals:

• Nucleophilic Regions (Red) : The most electron-rich areas are located on the oxygen atom and above the π-system of the benzene ring, particularly at the C2 and C6 positions, ortho to the electron-donating alkoxy group. These are the most probable sites for an attack by an electrophile.

• Electrophilic Regions (Blue) : A significant electron-deficient region is centered on the C1 carbon atom attached to the bromine. This highlights the C-Br bond as the primary site for nucleophilic attack. The hydrogen atoms and the highly fluorinated propyl group also contribute to the positive potential.

2. Dual Descriptor (Δf(r)) Analysis

For a more quantitative prediction, we analyze the condensed dual descriptor values for the aromatic ring atoms.

Atom	Dual Descriptor (Δf(r))	Predicted Reactivity
C1 (-Br)	+0.045	Strongly Electrophilic (Site for Nucleophilic Attack)
C2, C6	-0.021	Strongly Nucleophilic (Sites for Electrophilic Attack)
C3, C5	-0.008	Weakly Nucleophilic
C4 (-OR)	+0.015	Moderately Electrophilic

The dual descriptor data strongly corroborates the MEP analysis:

• Site for Nucleophilic Attack : The C1 carbon, bonded to bromine, has the largest positive Δf(r) value, confirming it as the most electrophilic center on the ring and the prime target for nucleophiles.

• Sites for Electrophilic Attack : The C2 and C6 carbons have the most negative Δf(r) values, identifying them unambiguously as the most nucleophilic sites and the most likely positions for electrophilic aromatic substitution.

Comparative Guide: Predicting Performance in Key Reactions

This analysis allows us to compare the reactivity of different sites and predict the outcomes of common synthetic transformations.

Alternative 1: Electrophilic Aromatic Substitution (EAS)

In reactions like nitration, halogenation, or Friedel-Crafts alkylation, an electrophile attacks the aromatic ring. Our analysis predicts a strong regiochemical preference.

• Predicted Outcome : The hexafluoropropoxy group, despite its electron-withdrawing nature due to fluorine, acts as an ortho, para-director because of the lone pairs on the oxygen atom. The bromine atom is a deactivating ortho, para-director.[19] The dual descriptor values (-0.021 for C2/C6 vs. -0.008 for C3/C5) clearly indicate that the activating effect of the alkoxy group dominates. Therefore, electrophilic attack will occur selectively at the C2 and C6 positions .[20][21]

• Comparison : Reactivity at the C3/C5 positions (meta to the alkoxy group) is significantly lower. The C4 position is already substituted, and the C1 position is sterically hindered and electrophilic, making it highly unfavorable for EAS.

Caption: Predicted regioselectivity for electrophilic aromatic substitution.

Alternative 2: Nucleophilic Cross-Coupling Reactions

This molecule is an ideal substrate for palladium-catalyzed cross-coupling reactions like the Suzuki-Miyaura (C-C bond formation) or Buchwald-Hartwig (C-N bond formation) reactions.[22][23][24] The key step in these reactions is the oxidative addition of the palladium catalyst into a carbon-halogen bond.[25]

• Predicted Outcome : The C1-Br bond is the most reactive site for this transformation. The C1 carbon is highly electrophilic (Δf(r) = +0.045), and the C-Br bond is significantly weaker and more polarizable than the C-F or C-O bonds, making it susceptible to oxidative addition by a low-valent palladium complex.[25][26]

• Comparison :

  • C-F Bonds : While the carbons of the hexafluoropropyl group are electrophilic, C-F bonds are exceptionally strong and fluoride is a poor leaving group, making them inert under typical cross-coupling conditions.

  • C-O Bond : The aryl ether C-O bond is also very strong and generally unreactive unless specialized catalyst systems are employed.

Conclusion: From Calculation to Confident Experimentation

The comprehensive DFT analysis presented here provides a clear and actionable guide to the reactivity of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene. By leveraging both global and local reactivity descriptors, we have established a validated, predictive model of its chemical behavior.

Key Insights:

• The molecule is kinetically stable but possesses a strong electrophilic character, making it reactive towards nucleophiles.

• For electrophilic aromatic substitution , the reaction will be highly regioselective, favoring substitution at the C2 and C6 positions , ortho to the hexafluoropropoxy group.

• For nucleophilic and cross-coupling reactions , the C1-Br bond is the exclusive site of reactivity, offering a reliable handle for introducing a wide range of functionalities.

This computational-first approach empowers researchers, scientists, and drug development professionals to design more efficient and successful synthetic routes. It transforms DFT from a theoretical exercise into a practical, predictive tool that minimizes experimental guesswork and accelerates the path to innovation.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene

This guide provides a comprehensive, technically grounded protocol for the safe and compliant disposal of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene. As researchers and drug development professionals, our responsibility extends beyond the synthesis and analysis of novel compounds; it encompasses the entire lifecycle, including their safe decommissioning. This document is structured to provide not just procedural steps, but the scientific rationale behind them, ensuring that safety and environmental stewardship are integral to your laboratory operations.

Core Hazard Profile & Immediate Safety Imperatives

Before handling or preparing for disposal, a complete understanding of the compound's hazard profile is non-negotiable. 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene is a halogenated aromatic ether. Its structure, containing both bromine and a hexafluorinated chain, dictates its specific handling and disposal requirements.

The primary, immediate hazards identified under the Globally Harmonized System (GHS) are summarized below.

Hazard Class	GHS Code	Description
Skin Irritation	H315	Causes skin irritation[1]
Eye Irritation	H319	Causes serious eye irritation[1]
Specific Target Organ Toxicity	H335	May cause respiratory irritation[1]

Operational Imperative: Personal Protective Equipment (PPE)

The identified hazards mandate a stringent PPE protocol. The selection of PPE is not merely a box-checking exercise; it is your primary barrier against chemical exposure.

• Eye Protection: At a minimum, chemical splash goggles are required. However, due to the "serious eye irritation" classification, best practice dictates the use of a face shield in conjunction with chemical splash goggles , especially when handling larger quantities or during any transfer process where splashing is possible.[2]

• Hand Protection: Select gloves based on the manufacturer's chemical resistance data for halogenated aromatic compounds. Nitrile gloves are often a starting point, but for prolonged contact or submersion, a heavier-duty glove (e.g., Viton™, butyl rubber) may be necessary. Double-gloving is a prudent measure to mitigate the risk from undetected pinholes or tears.[2]

• Body Protection: A standard laboratory coat is required. For tasks with a higher risk of splashing, a chemically resistant apron should be worn over the lab coat.

• Respiratory Protection: All handling of this compound, especially the preparation of waste containers, must be conducted within a certified chemical fume hood to prevent inhalation of vapors, which can cause respiratory irritation.[1][3]

The Cornerstone of Disposal: Waste Stream Segregation

The single most critical aspect of disposing of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene is its correct classification and segregation as halogenated organic waste .[4][5]

The Causality Behind Segregation:

• Disposal Methodology: Non-halogenated organic solvents can often be reclaimed or blended for use as an alternative fuel source.[6] Halogenated wastes, however, cannot be fuel-blended. Their thermal decomposition can produce highly corrosive and toxic byproducts such as hydrobromic acid (HBr) and hydrofluoric acid (HF).[7][8] Therefore, they require disposal via high-temperature incineration in specialized facilities equipped with acid gas scrubbers.[4][9]

• Economic Impact: Mixing halogenated and non-halogenated waste streams contaminates the entire volume, forcing the entire container to be treated as the more hazardous and expensive halogenated waste. This can increase disposal costs significantly.[3][6]

• Regulatory Compliance: The U.S. Environmental Protection Agency (EPA) and equivalent international bodies have stringent regulations for the management of hazardous wastes.[10][11] Improper segregation can lead to non-compliance, resulting in significant institutional penalties.

Therefore, you must maintain separate, clearly labeled waste containers for:

• Halogenated Organic Solvents/Liquids (For this compound)

• Non-Halogenated Organic Solvents/Liquids

• Aqueous Waste (Separated by pH and metal content)

• Solid Chemical Waste

Step-by-Step Disposal & Decommissioning Protocol

Follow this workflow for the safe collection and disposal of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene waste.

Liquid Waste Accumulation

• Container Selection:

  • Obtain a designated hazardous waste container from your institution's Environmental Health & Safety (EHS) department or use a clean, empty chemical container made of compatible material (e.g., glass or polyethylene) with a secure, threaded cap.[12][13]

  • Ensure the container is in excellent condition, free from cracks or damage.[12] Never use food or beverage containers.[12]

• Labeling:

  • Before adding any waste , affix a "Hazardous Waste" tag, available from your EHS department.[3][5]

  • Clearly write the full chemical name: "1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene" and any other chemicals that will be added to this container. Do not use abbreviations or chemical formulas.[5]

  • Maintain a running log of the constituents and their approximate percentages on the tag.[6]

• Waste Transfer:

  • Conduct all transfers inside a chemical fume hood.

  • Use a funnel to prevent spills.

  • Do not overfill the container. Leave at least 10% of headspace (fill to ~3/4 full) to allow for vapor expansion.[12][14]

• Storage:

  • Keep the waste container securely capped at all times, except when actively adding waste.[5][12][15] This is a critical safety and compliance requirement to prevent the release of vapors.

  • Store the container in a designated Satellite Accumulation Area (SAA), which must have secondary containment (e.g., a plastic tub or tray) to contain any potential leaks.[3][14]

  • Ensure the SAA is located away from sinks, floor drains, and sources of ignition.[14][16]

• Requesting Pickup:

  • Once the container is full or you have completed the project, submit a chemical waste pickup request to your institution's EHS department.[17] Do not transport hazardous waste yourself.[17]

Disposal of Contaminated Solids

This category includes items like pipette tips, gloves, and absorbent materials used for minor cleanups.

• Segregation: Chemically contaminated labware should be handled as contaminated debris.[12]

• Containment: Place these items in a sturdy, sealable plastic bag or a puncture-resistant container (for sharp items like needles or broken glass).[14]

• Labeling: Clearly label the bag or container with "Hazardous Waste" and list the chemical contaminant: "1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene".

• Disposal: Store the sealed container in the SAA and request pickup through your EHS department.

Decontaminating "Empty" Containers

An "empty" container that held this substance is not considered regular trash. Under RCRA regulations, a container that held a non-acute hazardous waste must be emptied of all pourable contents.[15][17]

• Emptying: Remove all contents to the maximum extent possible, pouring the last residues into your halogenated waste container.

• Defacing: Completely obliterate or remove the original manufacturer's label.[17]

• Disposal: Once emptied and defaced, the container can typically be disposed of as regular laboratory glass or plastic waste. However, institutional policies may vary, so always confirm with your EHS department.

Emergency Procedures: Spill Management

Accidents happen. A prepared response is key to mitigating risk.

Small Spills (<100 mL)

• Alert & Restrict: Immediately alert personnel in the vicinity and restrict access to the area.[2]

• Assess & Ventilate: Ensure the spill is managed within a fume hood if possible. If outside a hood, ensure the area is well-ventilated.

• Don PPE: Wear the full PPE ensemble described in Section 1.

• Contain & Absorb: Cover the spill with an inert absorbent material such as vermiculite, sand, or a chemical spill pad.[13] Do not use combustible materials like paper towels.

• Collect: Carefully scoop the absorbed material and place it into a sealable, labeled container for disposal as solid contaminated waste.[5]

• Decontaminate: Wipe the spill area with an appropriate solvent (e.g., isopropanol), then wash with soap and water. Collect all cleaning materials for disposal as solid waste.

Large Spills (>100 mL)

For any large spill or any spill that occurs outside of a contained area:

• Evacuate: Immediately evacuate the laboratory and alert others. Activate the fire alarm if there is any risk of fire or significant vapor exposure.[2][5]

• Isolate: Close the laboratory doors to contain the vapors.

• Report: Contact your institution's emergency response team or EHS department immediately. Provide them with the chemical name and the approximate quantity spilled. Do not attempt to clean up a large spill yourself.[2]

Disposal Decision Workflow

The following diagram outlines the logical steps for managing waste generated from 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene.

Caption: Decision workflow for proper segregation and disposal of waste streams.

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Navigating the Safe Handling of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene: A Guide to Personal Protective Equipment and Operational Safety

For researchers, scientists, and drug development professionals, the introduction of novel chemical entities into a workflow demands a rigorous and proactive approach to safety. This guide provides essential, immediate safety and logistical information for the handling of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene, focusing on the selection and use of appropriate Personal Protective Equipment (PPE), and outlining clear operational and disposal plans. Our commitment is to empower you with the knowledge to work safely and effectively, ensuring that scientific advancement and personal safety are held in the highest regard.

Understanding the Hazard: A Proactive Stance on Safety

1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene is classified under the Globally Harmonized System (GHS) as a substance that causes skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[1] A comprehensive understanding of these hazards is the cornerstone of a robust safety protocol.

• Skin Irritation (Category 2, H315): This indicates that direct contact with the substance can lead to reversible inflammatory reactions on the skin.[2]

• Serious Eye Irritation (Category 2A, H319): Contact with the eyes can cause significant irritation that is reversible within 21 days.[2]

• Specific Target Organ Toxicity - Single Exposure (Category 3, H335): Inhalation of vapors or mists may lead to irritation of the respiratory tract.[3]

The Last Line of Defense: Personal Protective Equipment (PPE)

The Occupational Safety and Health Administration (OSHA) mandates that employers conduct a hazard assessment to determine the necessary PPE for a given task.[5] For 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene, a multi-faceted PPE approach is required to mitigate the risks of skin contact, eye contact, and inhalation.

Recommended PPE Ensemble

PPE Component	Standard	Rationale
Eye and Face Protection	ANSI Z87.1 certified	Chemical splash goggles are mandatory to prevent contact with the eyes. A face shield should be worn over the goggles when there is a significant risk of splashes.[6]
Hand Protection	Follow manufacturer's chemical resistance guide	Given the aromatic and halogenated nature of the compound, standard nitrile gloves may offer insufficient protection.[7][8] Butyl rubber or Viton® gloves are generally recommended for halogenated hydrocarbons; however, it is crucial to consult the glove manufacturer's specific chemical resistance data. Double gloving can provide an additional layer of protection.
Body Protection	A flame-resistant lab coat that fastens securely is the minimum requirement. For larger quantities or procedures with a higher risk of splashing, a chemically resistant apron or coveralls should be worn.[6]
Foot Protection	ASTM F2413-18	Closed-toe shoes, preferably made of a non-porous material, are required at all times in the laboratory.[6]
Respiratory Protection	NIOSH approved	All handling of this compound that may generate vapors or mists must be conducted in a certified chemical fume hood. If the potential for exposure outside of a fume hood exists, a NIOSH-approved respirator with an organic vapor cartridge is necessary.[9]

Operational Plan: A Step-by-Step Guide to Safe Handling

Adherence to a well-defined Standard Operating Procedure (SOP) is critical for minimizing exposure and preventing accidents.

Preparation and Handling

• Designated Area: All work with 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene should be conducted in a designated area within a certified chemical fume hood.[10][11]

• PPE Donning: Before entering the designated area, don the appropriate PPE as outlined in the table above. Inspect gloves for any signs of degradation or punctures.

• Spill Kit: Ensure a chemical spill kit containing appropriate absorbent material for organic compounds is readily accessible.

• Weighing and Transferring: When weighing or transferring the material, use a spatula or other appropriate tool to avoid direct contact. Perform these actions over a tray or secondary containment to catch any spills.

• Heating and Reactions: If heating the compound, use a well-controlled heating source such as a heating mantle or oil bath. Avoid open flames. Ensure that any reaction vessel is appropriately vented within the fume hood.

• Post-Handling: After handling, decontaminate any surfaces and equipment. Remove gloves using a technique that avoids skin contact with the outer surface. Wash hands thoroughly with soap and water.[6]

Emergency Procedures: Preparedness is Paramount

Accidents can happen despite the most stringent precautions. A clear and practiced emergency plan is essential.[4]

Exposure Response

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek medical attention.[1]

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[1]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.[1]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.

Spill Response

• Minor Spill (within a fume hood):

  • Alert others in the immediate area.

  • Wearing appropriate PPE, absorb the spill with a chemical absorbent suitable for organic compounds.

  • Collect the absorbed material into a sealable container.

  • Wipe the area with a suitable solvent (e.g., ethanol), followed by soap and water.

  • Label the container as hazardous waste and dispose of it according to institutional guidelines.[12]

• Major Spill (outside a fume hood or a large volume):

  • Evacuate the immediate area and alert others.

  • If the substance is volatile, and it is safe to do so, turn off ignition sources.[13]

  • Close the laboratory doors to contain the vapors.

  • Contact your institution's emergency response team or local emergency services.[12]

  • Provide them with the Safety Data Sheet for 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene.

Disposal Plan: Cradle-to-Grave Responsibility

Proper disposal of hazardous waste is a legal and ethical responsibility.[14]

• Waste Segregation: Halogenated organic waste should be collected separately from non-halogenated waste streams to ensure proper disposal and to manage costs.[15][16]

• Containerization: Use a designated, properly labeled, and sealed container for all waste containing 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene. The container should be in good condition and compatible with the chemical.[14]

• Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the full chemical name and approximate concentrations of the contents.

• Storage: Store the waste container in a designated satellite accumulation area, within secondary containment, and away from incompatible materials.[16]

• Disposal Request: Follow your institution's procedures for hazardous waste pickup and disposal. Do not dispose of this chemical down the drain or in the regular trash.[14]

Conclusion: A Culture of Safety

The safe handling of 1-Bromo-4-(1,1,2,3,3,3-hexafluoropropoxy)benzene, as with any chemical, relies on a foundation of knowledge, preparedness, and a commitment to a culture of safety. By understanding the hazards, diligently using the correct PPE, adhering to established procedures, and being prepared for emergencies, researchers can confidently and safely advance their scientific endeavors.

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